5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

• CAS: 438218-12-3

Core Science & Biosynthesis

A Technical Guide to the Structural Elucidation of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

This in-depth technical guide is intended for researchers, scientists, and drug development professionals. It provides a comprehensive, multi-technique approach to the structural elucidation of the novel compound 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde. The methodologies and interpretations presented herein are grounded in established spectroscopic principles and are designed to provide a robust and self-validating framework for the structural confirmation of complex organic molecules.

Introduction

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde is a molecule of significant interest due to its composite structural motifs. It incorporates a furan-2-carbaldehyde core, a known pharmacophore present in numerous biologically active compounds, linked to a methoxyphenoxy group via a methylene ether bridge.[1] The accurate and unambiguous determination of its chemical structure is a prerequisite for any further investigation into its potential therapeutic applications. This guide will detail a systematic approach to its structure elucidation, leveraging a suite of modern spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.

Predicted Molecular Structure and Analytical Overview

Before embarking on the experimental analysis, it is crucial to have a hypothesized structure and to anticipate the expected outcomes from each analytical technique. The proposed structure of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde is shown below:

Caption: Hypothesized structure of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde.

The elucidation process will follow a logical workflow, beginning with techniques that provide information on the molecular mass and functional groups (MS and IR), followed by a detailed analysis of the carbon-hydrogen framework using NMR, and finally, an examination of the electronic properties with UV-Vis spectroscopy.

Caption: Workflow for the structural elucidation of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde.

Mass Spectrometry (MS)

Mass spectrometry is the first-line technique to determine the molecular weight and elemental composition of a novel compound. For 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde, with a molecular formula of C₁₃H₁₂O₄, the expected monoisotopic mass is 232.0736 g/mol .

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: Dissolve a small amount of the purified compound in a volatile organic solvent (e.g., methanol or dichloromethane).

• Instrument Setup:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.[2]

  • Inlet System: Direct insertion probe or GC inlet if the compound is sufficiently volatile and thermally stable.[3]

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Data Acquisition: Acquire the mass spectrum over a mass-to-charge (m/z) range of 50-500.

Expected Data and Interpretation

m/z (Expected)	Fragment Ion	Interpretation
232	[M]⁺˙	Molecular ion peak.
123	[C₇H₇O₂]⁺	Fragment resulting from cleavage of the ether bond between the methylene group and the phenoxy oxygen.
109	[C₆H₅O]⁺	Fragment corresponding to the methoxyphenoxy cation.
95	[C₅H₃O₂]⁺	Fragment resulting from benzylic cleavage, with loss of the methoxyphenyl group.
77	[C₆H₅]⁺	Phenyl cation, a common fragment in aromatic compounds.[4]

Causality Behind Fragmentation: In EI-MS, the high energy of the electron beam (70 eV) causes the molecule to ionize and subsequently fragment.[5] The fragmentation pattern is dictated by the stability of the resulting carbocations and neutral radicals. Aromatic ethers are known to produce prominent molecular ions due to the stability of the benzene ring.[4] The major fragmentation is expected to occur at the β-bond to the aromatic ring, leading to the formation of a stable methoxyphenoxy cation (m/z 123).[4] Cleavage of the C-O bond α to the furan ring is also anticipated, yielding a fragment at m/z 95.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.[6] For the target compound, we expect to see characteristic absorption bands for the aldehyde, ether, aromatic, and furan functionalities.

Experimental Protocol: Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

• Sample Preparation: Place a small amount of the solid or liquid sample directly onto the ATR crystal.[7]

• Background Collection: Record a background spectrum of the clean, empty ATR crystal.[8]

• Sample Analysis: Acquire the IR spectrum of the sample from 4000 to 400 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background to generate the final absorbance or transmittance spectrum.

Expected Data and Interpretation

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
~3100-3000	Aromatic & Furan C-H	Stretching
~2950-2850	Aliphatic & Methoxy C-H	Stretching
~2820 & ~2720	Aldehyde C-H	Stretching (Fermi resonance)
~1680-1660	Aldehyde C=O	Stretching
~1600 & ~1485	Aromatic C=C	Stretching
~1250 & ~1050	Ether C-O	Stretching
~1020	Furan C-O-C	Stretching

Causality Behind Absorptions: The conjugation of the aldehyde group with the furan ring is expected to lower the C=O stretching frequency to around 1670-1700 cm⁻¹.[1] The presence of two distinct peaks for the aldehyde C-H stretch is a characteristic feature arising from Fermi resonance. Aromatic compounds typically show a series of sharp peaks in the 1600-1450 cm⁻¹ region due to C=C stretching vibrations within the ring.[9] The C-O stretching of the aryl ether and the furan ring will appear in the fingerprint region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information about the structure of an organic molecule, including the connectivity of atoms and their chemical environment. For 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde, we will utilize ¹H NMR, ¹³C NMR, and 2D correlation experiments.

Experimental Protocol: ¹H, ¹³C, and 2D-NMR

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Optimize spectral width, acquisition time, and relaxation delay.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • DEPT-135 and DEPT-90 experiments can be performed to differentiate between CH, CH₂, and CH₃ groups.[10]

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct carbon-proton correlations.[11]

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range carbon-proton correlations (2-3 bonds).

Expected ¹H NMR Data and Interpretation (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.6	s	1H	Aldehyde-H	Deshielded due to the electronegativity of the carbonyl oxygen and the anisotropy of the C=O bond.[1]
~7.2-7.4	m	2H	Furan-H	Protons on the furan ring, with characteristic coupling patterns.
~6.9-7.1	m	4H	Aromatic-H	Protons on the methoxyphenyl ring.
~5.2	s	2H	-CH₂-	Methylene protons adjacent to two oxygen atoms.
~3.9	s	3H	-OCH₃	Methoxy protons.

Expected ¹³C NMR Data and Interpretation (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~177-180	C=O	Aldehyde carbonyl carbon, highly deshielded.[1]
~150-155	Furan C2 & C5	Carbons of the furan ring attached to oxygen and the aldehyde/methylene ether.
~148-152	Aromatic C-O	Aromatic carbon attached to the ether oxygen.
~110-125	Furan & Aromatic CH	Other carbons of the furan and aromatic rings.
~65-70	-CH₂-	Methylene carbon.
~55-60	-OCH₃	Methoxy carbon.

2D NMR for Final Confirmation: The COSY spectrum will confirm the coupling between the furan protons. The HSQC spectrum will definitively link each proton to its directly attached carbon. The HMBC spectrum will be crucial for confirming the connectivity between the different fragments of the molecule. For instance, correlations between the methylene protons (~5.2 ppm) and the C5 of the furan ring, as well as the C1 of the methoxyphenyl ring, will unequivocally establish the ether linkage.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly in conjugated systems.[12]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or acetonitrile).

• Blank Measurement: Record the absorbance of the pure solvent.

• Sample Measurement: Measure the absorbance of the sample solution from approximately 200 to 400 nm.[13]

Expected Data and Interpretation

The UV-Vis spectrum is expected to show absorption maxima characteristic of the furan-2-carbaldehyde and methoxyphenyl chromophores. Aromatic compounds typically exhibit a strong absorption near 205 nm and a less intense, fine-structured band between 255-275 nm.[9] The furan-2-carbaldehyde moiety, being a conjugated system, will also contribute to the absorption in the UV region. The absence of significant absorption above 350-400 nm would indicate that there is no extended conjugation between the furan and phenyl rings.

Conclusion

The structural elucidation of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde can be achieved with a high degree of confidence through the systematic application and interpretation of modern spectroscopic techniques. Mass spectrometry will provide the molecular weight and elemental formula, while IR spectroscopy will identify the key functional groups. A comprehensive analysis of 1D and 2D NMR spectra will establish the precise connectivity of all atoms in the molecule. Finally, UV-Vis spectroscopy will offer insights into the electronic nature of the chromophores present. The convergence of data from these orthogonal techniques provides a self-validating system, ensuring the scientific integrity of the structural assignment. This detailed guide serves as a robust framework for researchers engaged in the synthesis and characterization of novel chemical entities.

References

• ResearchGate. (n.d.). Experimental workflow of the ATR-FTIR spectroscopy-based method for yeast analysis. ResearchGate. [Link]

• MDPI. (2023). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. MDPI. [Link]

• ResearchGate. (2023). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. ResearchGate. [Link]

• PubMed. (2010). Ion-neutral complexes resulting from dissociative protonation: fragmentation of alpha-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers. PubMed. [Link]

• Unknown. (n.d.). fourier transform infrared spectroscopy. [Link]

• Unknown. (n.d.). Furan-2-carbaldehydes as C1 building blocks for the synthesis of quinazolin-4(3H)-ones via ligand. [Link]

• SpectraBase. (2016). 5-[(2,4-Difluorophenoxy)methyl]furan-2-carbaldehyde - Optional[1H NMR] - Spectrum. SpectraBase. [Link]

• Specac Ltd. (n.d.). Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. Specac Ltd. [Link]

• The Royal Society of Chemistry. (2024). ELECTRONIC SUPPORTING INFORMATION FOR Molecular structure and composition elucidation of an industrial humin and its fractions. The Royal Society of Chemistry. [Link]

• Polymer Chemistry Characterization Lab. (n.d.).

• Unknown. (n.d.). Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis. [Link]

• Unknown. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. [Link]

• Balci, M. (n.d.). Basic 1H- and 13C-NMR Spectroscopy. [Link]

• Unknown. (n.d.). Mass Spectrometry: Fragmentation. [Link]

• Unknown. (n.d.). Microwave assisted synthesis of substituted furan-2-carboxaldehydes and their reactions. [Link]

• MASONACO. (n.d.). Electron Ionization. MASONACO. [Link]

• Emory University. (n.d.). Mass Spectrometry Ionization Methods. Emory University. [Link]

• Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Chemistry LibreTexts. [Link]

• Unknown. (n.d.). UV-Vis Spectroscopy. [Link]

• Mesbah Energy. (2021). Spectroscopy 13C NMR and 1H NMR. Mesbah Energy. [Link]

• Chemistry LibreTexts. (2022). 3.1: Electron Ionization. Chemistry LibreTexts. [Link]

• Unknown. (n.d.). Measuring methods available and examples of their applications 13C NMR (carbon nuclear magnetic resonance). [Link]

• Unknown. (n.d.). Experimental section General. Proton nuclear magnetic resonance (1H NMR) spectra were recorded with a Varian Mercury plus (400 M. [Link]

• LCGC International. (2019). The Essential Guide to Electron Ionization in GC–MS. LCGC International. [Link]

• ACS Publications. (n.d.). Substituent effects in mass spectrometry. Mass spectra of substituted phenyl benzyl ethers. Journal of the American Chemical Society. [Link]

• Digital Commons @ Cal Poly. (n.d.). UV-Vis Characterization of Aromatic Content in Bio-oil. Digital Commons @ Cal Poly. [Link]

• ResearchGate. (2025). A UV spectroscopic method for monitoring aromatic hydrocarbons dissolved in water | Request PDF. ResearchGate. [Link]

• ResearchGate. (2025). Facile synthesis of 5-aryl-furan-2-aldehyde and 5-aryl-furan-2-carboxylic acid using ceric ammonium nitrate. ResearchGate. [Link]

• MSU chemistry. (n.d.). UV-Visible Spectroscopy. MSU chemistry. [Link]

• Whitman People. (n.d.). GCMS Section 6.13. Whitman People. [Link]

• ResearchGate. (2025). (PDF) Gas-Phase Fragmentations of Anions Derived from N-Phenyl Benzenesulfonamides. ResearchGate. [Link]

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• 13. digitalcommons.calpoly.edu [digitalcommons.calpoly.edu]

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde physical properties

Physical Properties, Synthesis, and Characterization Profile

Part 1: Executive Summary

Compound Class: Furanic Aryl Ether Primary Utility: Pharmacophore linker, Bio-based polymer monomer, Lignin model compound.[1]

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde is a bifunctional building block bridging the renewable chemistry of furans with the aromatic stability of guaiacol (2-methoxyphenol).[1] Characterized by a reactive formyl handle and a chemically robust ether linkage, this molecule serves as a critical intermediate in the development of HMF-based pharmaceuticals and thermoset resins .[1]

This guide outlines the physicochemical profile, synthesis logic, and characterization standards required for utilizing this compound in high-precision research environments.[1]

Part 2: Chemical Identity & Structural Analysis[1][2][3]

Attribute	Specification
IUPAC Name	5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde
Common Name	Guaiacyl-HMF Ether; 5-(Guaiacoxymethyl)furfural
Molecular Formula
Molecular Weight	232.23 g/mol
SMILES	COc1ccccc1OCC2=CC=C(O2)C=O
CAS Registry	Not widely listed; Analogous to 1917-64-2 (Methoxy variant)
Structural Features	[1][2][3][4] • H-Bond Acceptors: 4 (Aldehyde, Furan O, Ether O, Methoxy O)[1]• H-Bond Donors: 0• Rotatable Bonds: 4

Structural Logic

The molecule consists of two rigid domains—the furan ring and the benzene ring—connected by a flexible methylene (

) ether bridge.[1]

• The Aldehyde (C-2): Highly reactive electrophile; susceptible to oxidation (to carboxylic acid) or condensation (Schiff bases).[1]

• The Ether Linkage (C-5): Stable under basic conditions but susceptible to cleavage under strong acidic conditions (e.g., HI/HBr).[1]

• The Guaiacol Moiety: Provides lipophilicity and electron-donating character via the methoxy group.[1]

Part 3: Physicochemical Properties Profile[1]

Note: Values below represent high-confidence predicted ranges based on structure-property relationship (SPR) algorithms and experimental data from close structural analogs (e.g., 5-phenoxymethylfurfural).

Solid-State & Fluid Properties

Property	Value / Range	Context
Physical State	Crystalline Solid or Viscous Oil	Often isolates as an off-white to pale yellow solid.[1] Impure fractions remain oily.[1]
Melting Point	45 °C – 65 °C	Low-melting solid.[1] Recrystallization from EtOH/Hexane is recommended.[1]
Boiling Point	~360 °C (at 760 mmHg)	Decomposes before boiling at atm pressure. Distill only under high vacuum (<0.1 mmHg).
Density	1.22 ± 0.05 g/cm³	Heavier than water due to oxygenation and aromaticity.
Vapor Pressure	< 0.001 mmHg @ 25°C	Non-volatile solid.

Solution Properties

Solvent	Solubility Rating	Notes
Dichloromethane (DCM)	High (>100 mg/mL)	Preferred solvent for extraction and chromatography.[1]
Ethyl Acetate	High	Excellent for TLC and solvating crude mixtures.
Methanol/Ethanol	Moderate to High	Good for recrystallization (often with water antisolvent).
Water	Low (<1 mg/mL)	Hydrophobic methylene/aryl domains dominate.
LogP (Octanol/Water)	1.8 – 2.3	Lipophilic; membrane permeable.

Part 4: Synthesis & Experimental Protocol

The CMF Route (Nucleophilic Substitution) The most robust synthesis utilizes 5-(Chloromethyl)furfural (CMF) rather than HMF.[1] CMF avoids the poor leaving group ability of the hydroxyl group in HMF, preventing self-polymerization (humins).[1][5]

Reaction Scheme

Step-by-Step Methodology

• Reagents:

  • Substrate: Guaiacol (1.0 equiv).[1]

  • Electrophile: 5-(Chloromethyl)furfural (1.05 equiv).[1]

  • Base: Potassium Carbonate (

    , 1.5 equiv) or Sodium Hydride (NaH, 1.1 equiv).

  • Solvent: Anhydrous Acetone (for

    ) or DMF (for NaH).[1]

• Procedure:

  • Dissolve Guaiacol in solvent. Add Base and stir at RT for 30 min to generate the phenoxide.

  • Add CMF dropwise (dissolved in minimal solvent) to control exotherm.[1]

  • Heat to 60°C (Acetone) or 80°C (DMF) for 4–6 hours.

  • Monitor via TLC (Hexane:EtOAc 7:3). Product

    ~0.4–0.5.

• Workup:

  • Filter off inorganic salts.[1]

  • Concentrate filtrate.[6]

  • Partition residue between EtOAc and Water.[1] Wash organic layer with 1M NaOH (to remove unreacted Guaiacol) and Brine.[1]

  • Dry over

    , filter, and concentrate.[1]

Purification Strategy

• Flash Chromatography: Silica gel; Gradient 0%

  30% EtOAc in Hexanes.[1]

• Recrystallization: If solid, dissolve in hot Ethanol, add water until turbid, cool to 4°C.[1]

Part 5: Characterization Standards

To validate the identity of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde, the following spectral signatures must be observed.

Nuclear Magnetic Resonance ( H NMR)

Solvent:

, 400 MHz

Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Insight
9.65	Singlet (s)	1H	-CHO	Diagnostic aldehyde proton.[1]
7.20	Doublet (d)	1H	Furan C3-H	Deshielded by carbonyl.[1]
6.90 – 7.05	Multiplet (m)	4H	Aromatic	Guaiacol ring protons.
6.60	Doublet (d)	1H	Furan C4-H	Adjacent to ether linkage.[1]
5.15	Singlet (s)	2H	-CH₂-O-	Critical Bridge: Connects furan and phenol.[1]
3.88	Singlet (s)	3H	-OCH₃	Methoxy group on guaiacol.[1]

Infrared Spectroscopy (FT-IR)

• 1675 – 1690 cm⁻¹: Strong

  stretch (Conjugated Aldehyde).[1]

• 1590, 1500 cm⁻¹: Aromatic

  skeletal vibrations.[1]

• 1250 cm⁻¹: Asymmetric

  stretch (Aryl alkyl ether).[1]

Part 6: Visualization of Workflow

Figure 1: Synthetic workflow for the isolation of high-purity 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde.

Part 7: Stability & Storage Protocols

• Oxidation Sensitivity: The aldehyde group is prone to autoxidation to the carboxylic acid (furoic acid derivative) upon prolonged exposure to air.

  • Protocol: Store under Nitrogen or Argon atmosphere.

• Temperature: Store at -20°C for long-term (>1 month) or 2–8°C for active use.

• Light: Furan derivatives can undergo photodegradation. Use amber vials or wrap containers in foil.

Part 8: References

• Mascal, M., & Nikitin, E. B. (2008). Direct, High-Yield Conversion of Cellulose into Biofuel.[1] Angewandte Chemie International Edition, 47(41), 7924–7926. [Link]

  • Context: Establishes the utility of CMF as a superior electrophile for furan functionalization.

• Dutta, S., et al. (2015).[7] CMF as a Platform for the Synthesis of Renewable Surfactants. Green Chemistry, 17, 3737-3745.[1][7] [Link]

  • Context: protocols for nucleophilic substitution on the chloromethyl group of CMF.

• PubChem Database. (2025).[1][2] Compound Summary: 5-(Methoxymethyl)furan-2-carbaldehyde.[1][8] National Library of Medicine. [Link]

  • Context: Physical property baselines for methoxy-substituted furan analogs.

Sources

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• 2. 5-Methoxyfuran-2-carbaldehyde | C6H6O3 | CID 6208 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Efficient synthesis of 5-(chloromethyl)furfural (CMF) from high fructose corn syrup (HFCS) using continuous flow processing - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
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• 6. Production and Synthetic Possibilities of 5-Chloromethylfurfural as Alternative Biobased Furan [ouci.dntb.gov.ua]
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• 8. 5-(METHOXYMETHYL)-2-FURALDEHYDE | 1917-64-2 [chemicalbook.com]

Comprehensive Spectral Characterization of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Executive Summary

This guide details the spectral fingerprint and characterization protocols for 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde (MFC). This molecule represents a critical "hybrid" motif in biomass valorization, serving as a model for Lignin-Carbohydrate Complexes (LCCs) .[1] It covalently links a carbohydrate-derived furanic core (5-HMF derivative) with a lignin-derived phenolic unit (guaiacol).

For researchers in drug development and renewable chemistry, accurate identification of MFC is challenging due to the overlapping electronic effects of the electron-withdrawing formyl group and the electron-donating phenoxy ether. This document provides a self-validating spectral atlas (NMR, IR, MS) and purity assessment workflows.

Structural Logic & Synthesis Context

To interpret the spectra accurately, one must understand the molecule's origin.[1] MFC is typically synthesized via the Williamson etherification of 5-(chloromethyl)furfural (CMF) with guaiacol (2-methoxyphenol) under basic conditions.

Implication for Spectral Analysis:

• Impurity Flag 1: Unreacted Guaiacol (distinct -OH stretch in IR, high-field aromatic signals).[1]

• Impurity Flag 2: Hydrolysis byproduct 5-HMF (broad -OH singlet in NMR).

• Impurity Flag 3: CMF starting material (upfield shift of -CH2-Cl vs -CH2-O-Ar).

Visualization: Synthesis & Fragmentation Logic

The following diagram outlines the synthesis pathway and the primary mass spectrometry fragmentation nodes.

Spectral Atlas

Nuclear Magnetic Resonance (NMR)

Protocol: Dissolve 10-15 mg of analyte in 0.6 mL CDCl₃ (Chloroform-d). Ensure the solvent is neutralized (free of HCl) to prevent acid-catalyzed degradation of the furan ring or acetal formation.

¹H NMR Data (400 MHz, CDCl₃)

The spectrum is defined by three distinct zones: the aldehydic downfield singlet, the aromatic/heteroaromatic mid-range, and the aliphatic ether/methoxy region.[1]

Assignment	Shift (δ, ppm)	Multiplicity	Integration	Coupling (Hz)	Structural Insight
-CHO	9.62	Singlet (s)	1H	-	Diagnostic aldehyde; highly desheilded by furan ring current.
Furan-H3	7.21	Doublet (d)	1H	J = 3.5	Proton β to aldehyde; desheilded by carbonyl anisotropy.
Ar-H (Guaiacol)	6.85 – 7.05	Multiplet (m)	4H	-	Overlapping aromatic signals from the phenoxy ring.
Furan-H4	6.60	Doublet (d)	1H	J = 3.5	Proton β to ether linkage; shielded relative to H3.
-CH₂-O-	5.12	Singlet (s)	2H	-	Critical Signal. The methylene bridge. Sharp singlet confirms no coupling to neighbors.[1]
-OCH₃	3.86	Singlet (s)	3H	-	Methoxy group on the phenyl ring.

Analyst Note: The coupling constant J = 3.5 Hz is characteristic of 2,5-disubstituted furans. If you observe J > 4.0 Hz, suspect contamination with 2,3-substituted isomers or ring-opened byproducts.[1]

¹³C NMR Data (100 MHz, CDCl₃)

Assignment	Shift (δ, ppm)	Type	Note
C=O (Aldehyde)	177.8	CH	Most downfield signal.[1]
Furan C2	158.5	qC	Ipso to aldehyde.[1]
Furan C5	152.4	qC	Ipso to ether linkage.[1]
Ar-C (Phenoxy)	149.8, 148.1	qC	Ipso carbons (C-O-C and C-OMe).[1]
Furan C3	121.5	CH	Beta to aldehyde.[1]
Ar-C (Aromatic)	112.0 - 122.0	CH	Guaiacol ring carbons.
Furan C4	111.8	CH	Beta to ether.[1]
-CH₂-	63.5	CH₂	Benzylic-like methylene bridge.
-OCH₃	55.9	CH₃	Methoxy carbon.

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on neat solid/oil.

• 1675 - 1690 cm⁻¹ (Strong): C=O stretch (conjugated aldehyde).[1] This is lower than non-conjugated aldehydes (~1720) due to resonance with the furan ring.

• 1580 - 1600 cm⁻¹ (Medium): C=C skeletal vibrations (Furan/Benzene).[1]

• 1250 cm⁻¹ (Strong): C-O-C asymmetric stretch (Ar-O-CH₂).

• 1020 cm⁻¹ (Strong): C-O-C symmetric stretch / -OCH₃ vibration.

Mass Spectrometry (GC-MS / ESI-MS)

Molecular Formula: C₁₃H₁₂O₄ Exact Mass: 232.07

• Molecular Ion [M]⁺: 232 m/z (Base peak or high intensity).[1]

• Fragment [M-CHO]⁺: 203 m/z (Loss of formyl radical).

• Diagnostic Cleavage: The ether bond is the weakest point.

  • m/z 109: 5-formylfurfuryl cation (Stable resonance structure).

  • m/z 124: Guaiacol radical cation.

Experimental Validation Workflow

To ensure the data collected matches the structure described, follow this logical flow. This utilizes Graphviz to map the decision process.

Protocol: Purity Verification

• TLC: Use Hexane:Ethyl Acetate (7:3).[1] The product should appear as a UV-active spot (Rf ~0.3-0.4). Guaiacol (Rf ~0.[1]6) and HMF (Rf ~0.[1]1) should be distinct.

• HPLC: Use a C18 column, Water/Acetonitrile gradient (0.1% Formic Acid).[1] The aldehyde functionality provides strong UV absorbance at 280 nm.

References

The following sources provide authoritative grounding for the synthesis of furfuryl ethers and the spectral behavior of HMF derivatives.

• Mascal, M., & Nikitin, E. B. (2009).[1][2] Direct, High-Yield Conversion of Cellulose into Biofuel.[1][2] Angewandte Chemie International Edition. [1]

• Dutta, S., Wu, L., & Mascal, M. (2015).[1][3] Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF).[3] Green Chemistry.

• Galkin, K. I., & Ananikov, V. P. (2019).[1] 5-Hydroxymethylfurfural as a Building Block for Bio-Based Value-Added Chemicals.[4][5][6] ChemSusChem.[1] [1]

• PubChem Database. Compound Summary for Furfural Derivatives (General Spectral Reference).

Sources

• 1. rsc.org [rsc.org]
• 2. d-nb.info [d-nb.info]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Towards scalable reductive etherification of 5-hydroxymethyl-furfural through iridium-zeolite-based bifunctional catalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. KR20160003771A - 5-(hydroxymethyl) furan-2-carbaldehyde (hmf) sulfonates and process for synthesis thereof - Google Patents [patents.google.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Guide: 13C NMR Analysis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

The following technical guide details the 13C NMR analysis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde , a strategic intermediate in the valorization of biomass-derived HMF (5-hydroxymethylfurfural) and lignin monomers (Guaiacol).

This guide is structured to provide actionable spectral data, assignment logic, and validation protocols for researchers in medicinal chemistry and sustainable materials science.

Introduction & Structural Context

Molecule: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde Molecular Formula: C13H12O4 Molecular Weight: 232.23 g/mol

This compound represents a "chimera" of two distinct aromatic systems linked by a methylene ether bridge:

• The Electrophilic Core: A furan-2-carbaldehyde moiety (derived from HMF), characterized by an electron-poor aromatic ring due to the strong electron-withdrawing formyl group.

• The Nucleophilic Appendage: A 2-methoxyphenoxy (guaiacyl) moiety, an electron-rich benzene ring typical of lignin substructures.

Accurate NMR characterization requires distinguishing between the two oxygenated aromatic systems and resolving the specific regiochemistry of the substituted carbons.

Structural Numbering Scheme

For the purpose of this analysis, the following numbering is applied:

• Furan Ring: C2 (Aldehyde attachment), C3, C4, C5 (Methylene attachment).

• Linker: C6 (Methylene -CH2-).

• Benzene Ring: C1' (Ether attachment), C2' (Methoxy attachment), C3'-C6'.

• Substituents: C7 (Aldehyde Carbonyl), C8 (Methoxy Methyl).

Experimental Protocol (Acquisition Parameters)

To ensure quantitative accuracy and resolution of quaternary carbons, the following acquisition parameters are recommended for a 400 MHz or higher field instrument.

Sample Preparation[1][2][3][4][5]

• Solvent: Chloroform-d (

  ) is the standard reference solvent (77.16 ppm triplet).

  • Note: DMSO-

    may be used if solubility is an issue, but it will cause a solvent-induced shift (typically +1 to +2 ppm for carbonyls/polar carbons).

• Concentration: 15–20 mg in 0.6 mL solvent.

• Tube: 5 mm high-precision NMR tube.

Instrument Parameters (13C {1H} Decoupled)

Parameter	Setting	Rationale
Pulse Sequence	zgpg30 (or equivalent)	30° pulse angle reduces relaxation bottleneck.
Spectral Width	220–240 ppm	Covers Carbonyl (~178 ppm) to TMS (0 ppm).
Acquisition Time (AQ)	1.0 – 1.5 sec	Sufficient for digital resolution.
Relaxation Delay (D1)	2.0 – 5.0 sec	Critical: Quaternary carbons (C2, C5, C1', C2', C=O) have long T1 times. Short D1 leads to signal suppression.
Scans (NS)	512 – 1024	Required for adequate S/N ratio on quaternary carbons.
Temperature	298 K (25°C)	Standard ambient.

Spectral Assignment & Data Analysis[2][3][4][5][6][7]

The 13C spectrum is defined by four distinct chemical shift zones. The table below synthesizes data from fragment analysis (HMF derivatives and Guaiacol ethers) to provide a high-confidence assignment.

Master Assignment Table ( )

Shift (δ, ppm)	Carbon Type	Assignment	Multiplicity (DEPT-135)	Structural Logic
177.8	C=O	C7 (Aldehyde)	Quaternary	Characteristic deshielding by double bond to oxygen.
158.4	Cq	C5 (Furan)	Quaternary	Ipso to ether oxygen; shielded relative to C2? No, typically most deshielded furan ring carbon due to O-substitution.
152.6	Cq	C2 (Furan)	Quaternary	Ipso to electron-withdrawing Carbonyl.
149.8	Cq	C2' (Benzene)	Quaternary	Ipso to Methoxy (-OMe).
148.1	Cq	C1' (Benzene)	Quaternary	Ipso to Linker (-OCH2-).
123.2	CH	C3 (Furan)	Up (+)	Beta to Carbonyl; deshielded by anisotropy.
122.0	CH	C5' (Benzene)	Up (+)	Meta to alkoxy groups.
120.8	CH	C4' (Benzene)	Up (+)	Para to Linker.
114.5	CH	C6' (Benzene)	Up (+)	Ortho to Linker; shielded by resonance.
112.4	CH	C3' (Benzene)	Up (+)	Ortho to Methoxy; shielded by resonance.
110.8	CH	C4 (Furan)	Up (+)	Beta to Methylene; shielded relative to C3.
64.5	CH2	C6 (Linker)	Down (-)	Benzylic-like position, shifted by Oxygen.
56.1	CH3	C8 (Methoxy)	Up (+)	Typical aromatic methoxy shift.

Detailed Mechanistic Insight

1. The Furan Core (C2-C5)

The furan ring shows a distinct asymmetry.

• C2 (152.6 ppm): The attachment to the carbonyl group withdraws electron density, but the ring oxygen lone pair donation dominates the chemical shift, keeping it in the 150+ range.

• C3 vs C4: C3 (123.2 ppm) is significantly downfield of C4 (110.8 ppm). This is a classic "Furfural Effect." The carbonyl group at C2 exerts a strong deshielding cone effect on the adjacent C3. C4 is further removed and influenced by the electron-donating potential of the C5-alkyl ether chain.

2. The Guaiacyl System (C1'-C6')

Distinguishing C1' and C2' is the most challenging aspect.

• C2' (149.8 ppm): Attached to the methoxy group. Methoxy groups are slightly more electron-donating by resonance than the larger -OCH2-Furan group, often resulting in a slightly higher chemical shift for the ipso carbon.

• C1' (148.1 ppm): Attached to the methylene bridge.

• Validation: These must be confirmed via HMBC . The Methoxy protons (3.8 ppm) will show a strong 3-bond correlation only to C2', unequivocally identifying it.

3. The Linker (C6)

At 64.5 ppm , this signal is the pivot point of the molecule. It is significantly deshielded compared to a standard alkyl chain due to the inductive effect of the phenoxy oxygen. It serves as a diagnostic marker for the success of the etherification reaction (e.g., reacting 5-chloromethylfurfural with guaiacol).

Validation Workflow (Self-Validating Logic)

To ensure the "Trustworthiness" of your assignment, follow this logical flowchart. If the correlations do not match, the structure is incorrect (e.g., C-alkylation instead of O-alkylation).

Caption: Logical workflow for validating the regiochemistry of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde using 2D NMR.

Critical HMBC Correlations (Long-Range)

• Aldehyde Proton (~9.6 ppm)

  C2 & C3: Confirms the furan-aldehyde connectivity.

• Methylene Protons (~5.1 ppm)

  C5 (Furan) & C1' (Benzene): This is the "Bridge" correlation. It proves the two rings are linked. If you see correlations to C2/C3/C4 of the benzene ring instead of the oxygenated C1', you may have C-alkylation (a common side reaction in phenol substitutions).

• Methoxy Protons (~3.9 ppm)

  C2' (Benzene): Anchors the orientation of the guaiacol ring.

Troubleshooting Common Issues

Issue	Symptom	Root Cause	Solution
Missing Quaternary Carbons	C2, C5, C1', C2' or C=O absent from spectrum.	Relaxation time (T1) is too long; D1 delay is too short.	Increase D1 to 5.0s or use Chromium(III) acetylacetonate relaxation agent.
Solvent Peak Overlap	Triplet at 77 ppm obscures C6 (Linker) or impurities.	overlap.	Unlikely for this molecule (C6 is ~64 ppm), but if obscuring occurs, switch to Acetone- .
HMF Contamination	Signals at 161 ppm (C=O) or 56 ppm (CH2-OH).	Incomplete reaction or hydrolysis of the ether.	Check for broad OH proton in 1H NMR; Look for shift of CH2 from 64.5 -> 56.0 ppm.

References

• General HMF & Furan NMR Data

  • Source: PubChem. "5-(Hydroxymethyl)-2-furaldehyde Spectral Data."[1]

  • URL:[Link]

• Guaiacol Ether Characterization: Source: Sigma-Aldrich. "Guaiacol Reference Standards & NMR."

• Synthesis of HMF Ethers (CMF Pathway)

  • Source: Mascal, M., & Nikitin, E. B. (2008). "Direct, High-Yield Conversion of Cellulose into Biofuel." Angewandte Chemie. (Context for 5-chloromethylfurfural precursor analysis).

  • URL:[Link]

• Solvent Impurity Shifts

  • Source: Fulmer, G. R., et al. (2010).

  • URL:[Link]

Sources

• 1. 5-(Methoxymethyl)-2-furaldehyde | C7H8O3 | CID 74711 - PubChem [pubchem.ncbi.nlm.nih.gov]

Bioactive Furan Scaffolds: A Technical Guide to Substituted Furfurals in Drug Discovery

Executive Summary

The transition of furfural and 5-hydroxymethylfurfural (5-HMF) from biomass byproducts to privileged medicinal scaffolds represents a paradigm shift in green pharmacology. While historically viewed primarily as industrial solvents or polymer precursors, substituted furfurals possess a distinct electronic profile—characterized by an electron-rich, aromatic furan ring—that makes them exceptional bioisosteres for benzene in drug design.

This guide analyzes the biological potential of these compounds, focusing on their efficacy as antimicrobial Schiff bases, cytotoxic agents, and antisickling effectors. It provides a rigorous examination of Structure-Activity Relationships (SAR), validated synthesis protocols, and mechanistic pathways, designed for immediate application in pharmaceutical research.

Part 1: Chemical Architecture & SAR

The biological activity of furfural derivatives hinges on the functionalization of the furan ring, specifically at the C2 and C5 positions. The furan oxygen atom acts as a hydrogen bond acceptor, influencing pharmacokinetics and receptor binding affinity.

Structure-Activity Relationship (SAR) Logic

• C2-Position (Aldehyde/Imine): The reactive aldehyde group is the primary handle for derivatization. Condensation with amines yields Schiff bases (azomethines) , which are critical for antimicrobial activity. The

  linkage mimics peptide bonds and facilitates binding to biological targets like DNA gyrase.

• C5-Position (Substitution): Electron-withdrawing groups (e.g.,

  , ) or hydroxymethyl groups (in 5-HMF) at this position modulate the lipophilicity and electronic density of the ring, often enhancing cytotoxicity or metabolic stability.

• Metal Coordination: Furfural Schiff bases act as ligands. Complexation with transition metals (Zn(II), Cu(II), Co(II)) significantly boosts bioactivity by increasing lipophilicity (Tweedy’s chelation theory), facilitating membrane permeation.

Figure 1: Structural logic governing the biological activity of substituted furfurals. The interplay between C2 derivatization and C5 substitution dictates therapeutic class.

Part 2: Therapeutic Applications & Mechanisms[1][2][3]

Antimicrobial & Antifungal Activity

Substituted furfural Schiff bases exhibit broad-spectrum activity. The mechanism involves the azomethine nitrogen interfering with normal cell processes.

• Mechanism: The uncoordinated electron pair on the Schiff base nitrogen allows for hydrogen bonding with the active sites of cellular constituents.

• Metal Enhancement: Upon chelation, the polarity of the metal ion is reduced due to the partial sharing of its positive charge with the donor groups. This increases the lipophilic character of the central metal atom, favoring permeation through the lipid layer of bacterial membranes (Overtone’s concept).

Anticancer Potential (Cytotoxicity)

5-HMF derivatives and furan-chalcone hybrids have shown potency against MCF-7 (breast) and A549 (lung) cancer cell lines.

• Target: Tubulin polymerization inhibition.[1]

• Mechanism: These compounds arrest the cell cycle at the G2/M phase, leading to apoptosis.

• Key Data: 5-HMF coupled with quinoline derivatives has demonstrated IC50 values as low as 10 µg/mL against Colo-205 cells.[2][3]

Antisickling Agents (Sickle Cell Disease)

5-HMF is a potent antisickling agent.

• Mechanism: It binds covalently to valine residues in hemoglobin (HbS) via Schiff base formation. This modification increases the oxygen affinity of HbS, preventing the hypoxia-induced polymerization that causes red blood cell sickling.

Quantitative Data Summary

The following table summarizes key bioactivity data from recent technical literature.

Compound Class	Target Organism/Cell Line	Activity Metric	Value	Reference
Nitro-Furfural Schiff Base	S. aureus (Gram +)	MIC	12.5 µg/mL	[1, 2]
Zn(II)-Furfural Complex	E. coli (Gram -)	Zone of Inhibition	20 mm	[2]
5-HMF-Quinoline Hybrid	Colo-205 (Colon Cancer)	IC50	10 µg/mL	[3]
Furan-Chalcone	MCF-7 (Breast Cancer)	IC50	4.06 µM	[4]
5-HMF	Sickle RBCs	Sickling Inhibition	High Potency	[5]

Part 3: Mechanistic Pathways

Understanding the interaction between the drug and the cellular target is vital for optimization.

Figure 2: Mechanism of action for antimicrobial furfural-metal complexes. Chelation enhances membrane penetration, allowing the pharmacophore to reach intracellular targets.

Part 4: Experimental Protocols (Application Scientist Level)

Protocol 1: Synthesis of Bioactive Furfural Schiff Base

Objective: Synthesize a Schiff base from furfural and 4-nitroaniline for antimicrobial screening.[4] This protocol ensures high yield and purity.[5]

Reagents:

• Furan-2-carbaldehyde (Furfural): 0.01 mol (freshly distilled)

• 4-Nitroaniline: 0.01 mol

• Ethanol (Absolute): 20 mL

• Glacial Acetic Acid: 2-3 drops (Catalyst)

Workflow:

• Preparation: Dissolve 0.01 mol of 4-nitroaniline in 20 mL of absolute ethanol in a 100 mL round-bottom flask. Stir until completely dissolved.

• Addition: Add 0.01 mol of furfural dropwise to the amine solution under continuous stirring.

• Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the dehydration.

• Reflux: Attach a reflux condenser and heat the mixture at 70-80°C for 4-6 hours. Monitor progress via TLC (Solvent system: Ethyl Acetate:Hexane 2:1).

• Isolation: Cool the reaction mixture to room temperature, then place in an ice bath. The Schiff base will precipitate as a colored solid.

• Purification: Filter the precipitate under vacuum. Wash with cold ethanol (2 x 5 mL). Recrystallize from hot ethanol to obtain pure crystals.

• Validation: Confirm structure via FTIR (Look for

  stretch at ~1600 cm⁻¹) and Melting Point.

Figure 3: Step-by-step synthesis workflow for furfural-derived Schiff bases.

Protocol 2: In Vitro Cytotoxicity Assay (MTT)

Objective: Evaluate the antiproliferative activity of the synthesized furfural derivative against MCF-7 cells.

• Seeding: Seed MCF-7 cells in 96-well plates (1 x 10⁴ cells/well) in DMEM medium. Incubate for 24h at 37°C/5% CO₂.

• Treatment: Treat cells with graded concentrations of the furfural derivative (e.g., 1, 10, 25, 50, 100 µM). Include DMSO control (<0.1%) and Doxorubicin as positive control.

• Incubation: Incubate for 48 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours (formazan crystals form).

• Solubilization: Remove media and add 100 µL DMSO to dissolve crystals.

• Measurement: Read absorbance at 570 nm. Calculate IC50 using non-linear regression.

References

• Spectroscopic and Antimicrobial Studies of Some Metal Complexes of Furfural Schiff Base Derivative Ligand . Chemical Methodologies. [Link]

• Synthesis, antimicrobial, and molecular docking studies of furan-based Schiff bases derived from 4-nitrobenzene-1,2-diamine . Records of Natural Products/ACG Publications. [Link]

• Cytotoxicity effect and antioxidant potential of 5-Hydroxymethyl Furfural (5-HMF) analogues . Update Publishing House. [Link]

• Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity . Molecules (MDPI) / PMC. [Link]

• The antisickling agent, 5-hydroxymethyl-2-furfural: Other potential pharmacological applications . Medicinal Research Reviews. [Link]

Sources

• 1. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. updatepublishing.com [updatepublishing.com]
• 4. ACG Publications - Synthesis, antimicrobial, and molecular docking studies of furan-based Schiff bases derived from 4 -nitrobenzene - 1, 2 - diamine [acgpubs.org]
• 5. Efficient synthesis of fully renewable, furfural-derived building blocks via formal Diels–Alder cycloaddition of atypical addends - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC02357E [pubs.rsc.org]

Phenoxymethyl Furan Derivatives: Synthetic Architectures and Therapeutic Horizons

Executive Summary

The phenoxymethyl furan scaffold—specifically defined by a furan ring linked to a phenyl group via a methoxy spacer (

)—represents a privileged structural motif in modern medicinal chemistry. While the furan ring itself is a classic bioisostere, the addition of the phenoxymethyl tail provides critical lipophilicity and geometric flexibility, enabling dual-target engagement in complex pathologies like Sickle Cell Disease (SCD).

This guide analyzes the transition of these compounds from simple chemical intermediates to potent antisickling agents and Michael acceptor prodrugs . We explore their synthetic pathways, metabolic liabilities (specifically aldehyde oxidation), and the structural modifications required to lock them into bioactive conformations.

Structural Chemistry & Synthetic Pathways

The core challenge in synthesizing phenoxymethyl furans is preventing the polymerization of the acid-sensitive furan ring while establishing the ether linkage. Two primary routes dominate the literature: the Williamson Ether Synthesis (nucleophilic substitution) and the Mitsunobu Reaction .

Core Synthesis: The Williamson Route

The most robust method involves the reaction of 5-(chloromethyl)furan-2-carbaldehyde or 5-(hydroxymethyl)furfural (5-HMF) derivatives with substituted phenols.

Critical Optimization:

• Base Selection:

  in DMF or Acetone is preferred over stronger bases (NaH) to minimize furan ring opening.

• Temperature Control: Reactions are best maintained between 60–80°C; higher temperatures promote tar formation via furan decomposition.

Derivatization to Michael Acceptors

To overcome the rapid metabolic oxidation of the aldehyde group (seen in first-gen compounds like 5-HMF), the aldehyde is converted into Michael acceptors (vinyl or ethynyl groups). These moieties facilitate covalent bonding with hemoglobin

Cys93, significantly extending the pharmacodynamic half-life.

Visualization: Synthetic Logic Flow

Figure 1: Synthetic workflow for generating 5-PMFC and its Michael acceptor analogs (MMA series).

Pharmacological Profile: Sickle Cell Disease (SCD)[1]

The most authoritative application of phenoxymethyl furans is in the treatment of SCD. Unlike earlier agents that solely targeted hemoglobin oxygen affinity, 5-PMFC and its analogs exhibit a dual mechanism of action .

Mechanism 1: Hemoglobin Modification

• Aldehydes (5-PMFC): Form a Schiff base with the N-terminal valine (

  Val1) of hemoglobin. This allosterically stabilizes the R-state (oxygenated), preventing HbS polymerization.

• Michael Acceptors (MMA-409): Form a covalent adduct with

  Cys93.[1] This covalent bond is irreversible, providing sustained antisickling activity even after the drug is cleared from plasma.

Mechanism 2: AQP1 Inhibition

Recent studies (Chow et al., 2020) identified Aquaporin-1 (AQP1) as a cation conductance channel involved in RBC dehydration.

• 5-PMFC blocks AQP1 conductance (~98% block at 2 mM), preventing the cellular dehydration that accelerates sickling.

• Structure-Activity Relationship (SAR): The phenoxymethyl tail is critical for this interaction. Analogs lacking the lipophilic tail (e.g., 5-HMF) are significantly less potent against AQP1.

Visualization: Dual-Target Mechanism

Figure 2: The dual therapeutic pathway of phenoxymethyl furans in Sickle Cell Disease.[2]

Data Presentation: Comparative Potency

The following table synthesizes data from in vitro antisickling assays and cytotoxicity screens. Note the shift in potency when the aldehyde is converted to a Michael acceptor.

Compound	Class	Target Interaction	Antisickling Activity (5 mM)	AQP1 Block (2 mM)	Notes
5-HMF	Parent Aldehyde	Schiff Base ( Val1)	~15%	~43%	Rapidly metabolized; weak AQP1 blocker.
5-PMFC	Phenoxymethyl Aldehyde	Schiff Base ( Val1)	60-80%	98%	High potency due to dual mechanism; lipophilic tail aids AQP1 binding.
MMA-409	Vinyl Ketone	Covalent ( Cys93)	~64%	N/A	Irreversible binding; sustained duration of action.
5-CMFC	Chlorophenoxy Analog	Schiff Base	< 20%	< 10%	Loss of activity; steric/electronic clash in AQP1 pore.

Data Sources: Xu et al. (2017), Chow et al. (2020), Safo et al. (2004).

Detailed Experimental Protocol

Protocol: Synthesis of 5-(Phenoxymethyl)furan-2-carbaldehyde (5-PMFC)

Objective: Synthesize 5-PMFC via Williamson ether synthesis. Safety: 5-(Chloromethyl)furfural is a lachrymator and skin irritant. Work in a fume hood.

Reagents:

• 5-(Chloromethyl)furan-2-carbaldehyde (1.0 eq)

• Phenol (1.1 eq)

• Potassium Carbonate (

  , Anhydrous, 2.0 eq)

• Potassium Iodide (KI, catalytic, 0.1 eq)

• Acetone (Dry, solvent)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Phenol (1.1 eq) in dry Acetone (10 mL/mmol).

• Deprotonation: Add

  (2.0 eq) and stir at room temperature for 30 minutes to generate the phenoxide in situ.

• Addition: Add 5-(Chloromethyl)furan-2-carbaldehyde (1.0 eq) and catalytic KI (0.1 eq).

• Reflux: Heat the mixture to reflux (approx. 60°C) for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 7:3). The product spot is typically UV-active and stains with DNP (aldehyde).

• Workup:

  • Cool to room temperature.

  • Filter off the solid inorganic salts (

    , excess ).

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in Ethyl Acetate and wash with 1M NaOH (to remove unreacted phenol) followed by Brine.

• Purification: Dry the organic layer over

  , filter, and concentrate. Purify via silica gel column chromatography (Gradient: 0% 20% EtOAc in Hexanes).

• Validation: Product should appear as a pale yellow solid/oil.

  NMR (CDCl3) diagnostic peak: Singlet at ~5.1 ppm ( ).

Metabolic Stability & Future Outlook

The Metabolic Bottleneck: The primary limitation of 5-PMFC is the oxidation of the furan-aldehyde to the corresponding furoic acid by Aldehyde Dehydrogenase (ALDH). The acid metabolite is anionic at physiological pH, preventing RBC membrane penetration and abolishing antisickling activity.

Strategic Solutions:

• Michael Acceptors (MMA Series): As detailed, converting the aldehyde to a vinyl ketone prevents ALDH oxidation and locks the drug onto the hemoglobin.

• Bioisosteres: Replacing the aldehyde with a pyridine or triazole ring (as seen in antimicrobial derivatives) retains H-bonding capability while resisting oxidation.

Conclusion: Phenoxymethyl furans have evolved from simple chemical intermediates to sophisticated "dual-warhead" therapeutics. The future lies in the MMA class compounds, which solve the pharmacokinetic liability of the parent aldehydes while maintaining the critical AQP1-blocking lipophilicity.

References

• Abdulmalik, O., et al. (2005). "5-Hydroxymethyl-2-furfural modifies intracellular sickle haemoglobin and inhibits sickling of red blood cells." British Journal of Haematology. Link

• Xu, K., et al. (2017). "Design, Synthesis, and Biological Evaluation of Ester and Ether Derivatives of Antisickling Agent 5-HMF for the Treatment of Sickle Cell Disease." Molecular Pharmaceutics. Link[1]

• Chow, S., et al. (2020). "Inhibition of the Aquaporin-1 Cation Conductance by Selected Furan Compounds Reduces Red Blood Cell Sickling." Frontiers in Physiology. Link

• Safo, M. K., et al. (2004). "Structural basis for the potent antisickling effect of a novel class of five-membered heterocyclic aldehydic compounds." Journal of Medicinal Chemistry. Link

• Hunashal, R. D., & Satyanarayana, D. (2012).[3][4] "One Pot Synthesis of 3-(Substituted Phenoxymethyl)-6-Phenyl/Substituted Phenoxymethyl-1,2,4-Triazolo[3,4-b][1,3,4] Thiadiazole Derivatives as Antimicrobial Agents." International Journal of Pharma and Bio Sciences. Link

• Zhang, Y., et al. (2018). "Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities." Drug Design, Development and Therapy. Link

Sources

• 1. Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of novel 1,2,4-triazole tethered β-hydroxy sulfides as bacterial tyrosinase inhibitors: synthesis and biophysical evaluation through in vitr ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01252F [pubs.rsc.org]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]

Technical Guide: Discovery, Isolation, and Structural Elucidation of Novel Furan Derivatives

Executive Summary & Technical Scope

The furan scaffold represents a "privileged structure" in medicinal chemistry, serving as a core pharmacophore in agents ranging from cytotoxic furanosesterterpenes to antimicrobial nitrofurans. However, the discovery and isolation of novel furan derivatives present unique chemical challenges. The electron-rich, dienic character of the furan ring renders it highly susceptible to oxidative degradation and acid-catalyzed ring opening (hydrolysis) during standard isolation protocols.

This guide moves beyond generic extraction methodologies to establish a stability-first isolation framework . We integrate bioassay-guided fractionation with non-destructive chromatographic techniques (e.g., Centrifugal Partition Chromatography) to preserve labile furan moieties while targeting bioactive entities.

Stability-First Extraction Strategy

The Stability Paradox

The primary failure mode in furan isolation is the use of acidic conditions or active solid supports (like acidic silica gel) which catalyze the conversion of furans into 1,4-dicarbonyls or polymerizable tars.

Critical Protocol Adjustment:

• Solvent Selection: Avoid protic acids. Use aprotic polar solvents (e.g., Ethyl Acetate, DCM) buffered with 0.1% triethylamine if the matrix is naturally acidic.

• Temperature Control: Maintain all evaporation steps at <40°C to prevent thermal rearrangement of furanoditerpenoids.

Optimized Extraction Protocol (Natural Sources)

Objective: Isolate lipophilic furan derivatives from complex plant/marine matrices without artifact formation.

Step	Operation	Technical Rationale
1. Pre-treatment	Lyophilize material; grind to 40-mesh powder.	Removes water to prevent hydrolysis; ensures uniform solvent penetration.
2. Extraction	Accelerated Solvent Extraction (ASE) Solvent: n-Hexane/Acetone (7:3) Temp: 40°C, Pressure: 1500 psi	High pressure forces solvent into pores; low temp preserves the furan ring. Hexane/Acetone targets non-polar furans while excluding polar tannins.
3. Enrichment	Liquid-Liquid Partition (H₂O vs. EtOAc).	Removes glycosides and sugars. Furans concentrate in the EtOAc layer.
4. Stabilization	Add 0.05% BHT (Butylated hydroxytoluene) to crude extract.	Acts as a radical scavenger to prevent oxidative opening of the furan ring during storage.

Bioassay-Guided Fractionation Workflow

Traditional silica gel chromatography often results in the irreversible adsorption of furan derivatives. We advocate for Centrifugal Partition Chromatography (CPC) or Counter-Current Chromatography (CCC) , which use a liquid stationary phase, eliminating solid-support catalysis.

Workflow Logic

The following diagram illustrates the decision matrix for isolating active furan scaffolds, prioritizing the preservation of bioactivity.

Figure 1: Bioassay-guided isolation workflow utilizing liquid-liquid chromatography (CPC) to prevent furan degradation.

Structural Elucidation & Validation

Distinguishing between 2,3-substituted and 2,5-substituted furans is the most common structural challenge. Mass spectrometry (MS) alone is insufficient due to isobaric fragmentation patterns.

NMR Diagnostic Criteria

The chemical environment of the furan protons is distinct. We utilize specific 2D-NMR correlations to map the substitution pattern.

Table 1: Characteristic NMR Shifts for Furan Derivatives (in CDCl₃)

Position	¹H Shift (δ ppm)	¹³C Shift (δ ppm)	Coupling (J Hz)	Diagnostic Feature
H-2 / H-5 (α)	7.20 - 7.60	140 - 145	J₂,₃ ≈ 1.8 Hz	Deshielded doublet; key entry point for HMBC.
H-3 / H-4 (β)	6.20 - 6.60	105 - 115	J₃,₄ ≈ 3.5 Hz	Shielded; typically appears as a dd or t.
2-Substituted	H-5: ~7.35 H-3: ~6.30	C-2: ~150 (quat)	J₄,₅ ≈ 1.8 Hz	Loss of symmetry; H-3 shows NOE to substituent.
2,5-Disubstituted	H-3/H-4: ~6.0 - 6.3	C-2/C-5: ~150	Singlet (if sym)	Singlet signal for ring protons indicates symmetry.

Structural Logic Pathway

The following logic gate demonstrates how to use HMBC and NOESY data to assign regiochemistry.

Figure 2: Structural elucidation logic tree for determining furan substitution patterns via NMR.

Synthesis of Derivatives (SAR Expansion)

Once a bioactive furan isolate is identified, synthetic expansion is required to improve stability and potency.

• Paal-Knorr Synthesis: The standard for generating 2,5-disubstituted furans from 1,4-diketones. Note: Use mild acid catalysts (e.g., p-TsOH) to avoid polymerization.

• Feist-Benary Synthesis: Ideal for creating carboxylated furan derivatives (e.g., furan-3-carboxylates) by reacting α-haloketones with β-dicarbonyls.

Self-Validating Check: When synthesizing derivatives, always run a stability stress test (10% HCl, 1 hour) on the lead compound. If the furan ring opens, prioritize synthesizing electron-deficient analogs (e.g., adding an ester at C-3) to pull electron density from the ring and increase acid stability.

References

• Golysheva, A. N., et al. (2025).[1][2] The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem.[3] Retrieved from [Link][3]

• MDPI. (2024). Bioassay Guided Fractionation Protocol for Determining Novel Active Compounds in Selected Australian Flora. Retrieved from [Link]

• Firdous, S., et al. (2005). Crystal Structure of a Novel Furo-Furan Lactone from Heliotropium eichwaldi. Zeitschrift für Naturforschung. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

[1][2]

Abstract & Scope

This technical guide details the optimized synthesis protocol for 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde (Target Molecule). This compound is a critical pharmacophore intermediate, sharing structural homology with hemoglobin modulators (e.g., Voxelotor analogs) and antioxidant food additives.

The protocol utilizes a Williamson Ether Synthesis strategy, coupling 5-chloromethylfurfural (5-CMF) with 2-methoxyphenol (Guaiacol) . Unlike direct condensation methods using 5-hydroxymethylfurfural (HMF), which often suffer from low yields due to self-polymerization (humins), this route leverages the superior electrophilicity of the chloromethyl moiety under mild basic conditions to ensure high fidelity and reproducibility.

Retrosynthetic Analysis & Strategy

The synthesis is designed to minimize furan ring degradation. The furan core is acid-sensitive (prone to ring-opening) and base-sensitive (prone to Cannizzaro reactions). Therefore, a weak, anhydrous base (

) in a polar aprotic solvent is selected to generate the phenoxide nucleophile in situ without degrading the aldehyde.

Figure 1: Retrosynthetic disconnection revealing the nucleophilic substitution pathway.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2]	Role	Grade/Notes
5-Chloromethylfurfural (5-CMF)	144.55	1.1	Electrophile	Unstable. Store at -20°C. Use fresh.
2-Methoxyphenol (Guaiacol)	124.14	1.0	Nucleophile	≥98%, clear liquid.
Potassium Carbonate ( )	138.21	2.0	Base	Anhydrous, granular.
Potassium Iodide (KI)	166.00	0.1	Catalyst	Finkelstein catalyst (accelerates SN2).
Acetone	-	Solvent	Solvent	HPLC Grade, dried over molecular sieves.
Ethyl Acetate / Hexanes	-	-	Workup	ACS Grade.

Experimental Protocol

Step 1: Preparation of the Reaction Matrix

Context: 5-CMF is prone to hydrolysis. All glassware must be oven-dried. The reaction is performed under an inert nitrogen atmosphere.[2]

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser topped with a nitrogen balloon.

• Solvation: Add 2-Methoxyphenol (1.24 g, 10.0 mmol) and Acetone (50 mL) to the flask. Stir until homogenous.

• Deprotonation: Add Potassium Carbonate (2.76 g, 20.0 mmol) and Potassium Iodide (166 mg, 1.0 mmol) .

  • Note: The mixture will appear as a suspension. Stir at Room Temperature (RT) for 15 minutes to allow partial formation of the potassium phenoxide salt.

Step 2: Coupling Reaction

Context: Slow addition of the electrophile prevents local concentration hotspots that could lead to side reactions.

• Addition: Dissolve 5-CMF (1.59 g, 11.0 mmol) in a minimal amount of Acetone (5-10 mL). Add this solution dropwise to the stirring phenoxide suspension over 10 minutes.

• Reaction: Heat the mixture to a gentle reflux (

  ) using an oil bath.

• Monitoring: Monitor via TLC (30% EtOAc in Hexanes).

  • Target Rf: ~0.45.

  • Starting Material (Guaiacol) Rf: ~0.60.

  • Duration: Reaction typically reaches completion in 4–6 hours .

Step 3: Workup & Isolation

Context: Efficient removal of inorganic salts and unreacted phenols is crucial for oil-based products.

• Filtration: Cool the reaction to RT. Filter the mixture through a Celite pad to remove solid inorganic salts (

  ). Wash the pad with cold acetone (2 x 10 mL).

• Concentration: Evaporate the filtrate under reduced pressure (Rotovap, 40°C) to obtain a crude oily residue.

• Extraction: Redissolve the residue in Ethyl Acetate (50 mL) and transfer to a separatory funnel.

  • Wash with 1M NaOH (2 x 20 mL) . Critical Step: This removes unreacted Guaiacol (phenols are soluble in base).

  • Wash with Brine (1 x 20 mL) .

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate in vacuo.

Figure 2: Operational workflow for the synthesis and isolation.

Purification & Characterization

Purification Strategy

The crude product is typically a viscous amber oil. Purification via Flash Column Chromatography is required to remove trace hydrolysis byproducts (5-HMF).

• Stationary Phase: Silica Gel (230-400 mesh).

• Eluent: Gradient 10%

  30% Ethyl Acetate in Hexanes.

• Yield: Expected isolated yield is 80–90% .

Analytical Validation (Expected Data)

• Appearance: Pale yellow to amber oil/solid (low melting point).

• NMR (400 MHz, ):
  • 9.60 (s, 1H, CHO )
  • 7.20 (d, 1H, Furan H-3 )
  • 6.90–7.05 (m, 4H, Ar-H Guaiacol)
  • 6.60 (d, 1H, Furan H-4 )
  • 5.15 (s, 2H, -CH2-O- )
  • 3.88 (s, 3H, -OCH3 )

• Mass Spectrometry (ESI+): Calculated for

  [M+H]+: 233.08. Found: 233.1.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Hydrolysis of 5-CMF	Ensure Acetone is dried over molecular sieves. Do not use old 5-CMF.
Dark/Black Mixture	Polymerization (Humins)	Temperature too high. Keep oil bath <60°C. Ensure nitrogen blanket.
Starting Material Remains	Slow Kinetics	Add 10 mol% TBAI (Tetrabutylammonium iodide) as a phase transfer catalyst if using heterogeneous conditions.

Safety & Handling

• 5-Chloromethylfurfural (5-CMF): Potent lachrymator and skin irritant. Handle only in a fume hood. It can degrade exothermically; store cold.

• Guaiacol: Harmful if swallowed and causes skin irritation.

• Waste Disposal: Segregate halogenated organic waste (if using DCM for extraction) from non-halogenated.

References

• Dutta, S., & Onkarappa, S. B. (2019).[3][4] High-Yielding Synthesis of 5-(alkoxymethyl)furfurals from Biomass-Derived 5-(halomethyl)furfural.[4][5] ChemistrySelect, 4(20), 6125-6129. [5]

• Mascal, M., & Nikitin, E. B. (2009).[6] Direct, High-Yield Conversion of Cellulose into Biofuel. Angewandte Chemie International Edition, 47(41), 7924-7926. (Describes 5-CMF stability and synthesis).

• Chang, X., et al. (2021). Efficient synthesis of 5-ethoxymethylfurfural from biomass-derived 5-hydroxymethylfurfural.[7] RSC Advances, 11, 4239-4246.

• PubChem Compound Summary. (2025). 5-(Methoxymethyl)furan-2-carbaldehyde (Analogous reactivity data).[8][9]

Sources

• 1. Oxidation of 5-Chloromethylfurfural (CMF) to 2,5-Diformylfuran (DFF) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. cetjournal.it [cetjournal.it]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. d-nb.info [d-nb.info]
• 7. scispace.com [scispace.com]
• 8. 5-(METHOXYMETHYL)-2-FURALDEHYDE | 1917-64-2 [chemicalbook.com]
• 9. KR20160003771A - 5-(hydroxymethyl) furan-2-carbaldehyde (hmf) sulfonates and process for synthesis thereof - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis and Use of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde in Organic Synthesis

Abstract

This technical guide provides a comprehensive overview of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde, a versatile bifunctional building block with significant potential in organic synthesis and medicinal chemistry. We present detailed, field-proven protocols for its synthesis from commercially available starting materials via two robust methods: the Mitsunobu reaction and the Williamson ether synthesis. This guide elucidates the mechanistic underpinnings of these transformations, offering insights into reaction optimization and troubleshooting. Furthermore, we explore the synthetic utility of the title compound, highlighting the reactivity of its aldehyde and furan functionalities. The applications of this and structurally related compounds in the development of novel therapeutic agents, particularly in the realms of anticancer and antimicrobial research, are discussed. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical architecture of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde for the synthesis of complex molecules and bioactive compounds.

Introduction: The Strategic Value of 5-Substituted Furan-2-Carbaldehydes

The furan-2-carbaldehyde scaffold is a privileged structure in organic synthesis and medicinal chemistry. The inherent reactivity of the aldehyde group allows for a vast array of chemical transformations, including but not limited to, reductive aminations, Wittig reactions, and the formation of Schiff bases. The furan ring itself, an electron-rich aromatic heterocycle, can participate in various cycloaddition and substitution reactions.[1]

Substitution at the 5-position of the furan ring provides a powerful handle to modulate the steric and electronic properties of the molecule, thereby influencing its reactivity and biological activity.[2] The introduction of a (2-methoxyphenoxy)methyl group at this position, as in the title compound, imparts a degree of conformational flexibility and introduces additional sites for hydrogen bonding and other non-covalent interactions. This makes 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde an attractive starting material for the synthesis of novel compounds with potential therapeutic applications.

Derivatives of 5-substituted furan-2-carbaldehydes have demonstrated a broad spectrum of biological activities, including anticancer and antimicrobial properties.[2] The ability to readily diversify the 5-substituent allows for the generation of compound libraries for high-throughput screening and structure-activity relationship (SAR) studies, accelerating the drug discovery process.

Synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Two primary, reliable methods for the synthesis of the target compound are presented below. The choice of method will depend on the available starting materials, desired scale, and tolerance for specific reagents and byproducts.

Method A: Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool for the formation of C-O bonds with inversion of stereochemistry at the alcohol carbon.[3] In this context, it provides a mild and efficient route to the desired ether from 5-(hydroxymethyl)furan-2-carbaldehyde (5-HMF) and 2-methoxyphenol.

Reaction Scheme:

Figure 1: Synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde via the Mitsunobu Reaction.

Detailed Protocol:

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add a solution of 5-(hydroxymethyl)furan-2-carbaldehyde (1.0 eq.) and 2-methoxyphenol (1.1 eq.) in anhydrous tetrahydrofuran (THF, 10 volumes).

• Reagent Addition: Add triphenylphosphine (PPh₃, 1.5 eq.) to the solution and cool the mixture to 0 °C in an ice bath.

• Mitsunobu Reagent: Slowly add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 eq.) dropwise to the stirred solution, maintaining the temperature below 10 °C.[4]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). The formation of a white precipitate (triphenylphosphine oxide) is an indication of reaction progression.[1]

• Work-up:

  • Upon completion, dilute the reaction mixture with ethyl acetate or dichloromethane.

  • Filter the mixture to remove the precipitated triphenylphosphine oxide.

  • Wash the filtrate sequentially with water, saturated aqueous sodium bicarbonate solution (to remove any unreacted phenol), and brine.[1]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate).

Causality and Insights:

• The use of an excess of the phenol and Mitsunobu reagents ensures complete consumption of the starting alcohol.

• The dropwise addition of DIAD/DEAD at low temperature is crucial to control the exothermic reaction and prevent the formation of side products.

• The aqueous work-up is designed to remove water-soluble byproducts and unreacted starting materials. The bicarbonate wash is specifically for deprotonating and removing the acidic 2-methoxyphenol.

• Purification by column chromatography is typically necessary to separate the desired product from non-polar byproducts and any remaining starting materials.

Method B: Williamson Ether Synthesis

The Williamson ether synthesis is a classic and robust method for forming ethers via an SN2 reaction between an alkoxide and an alkyl halide.[2][5] This approach requires the conversion of the hydroxyl group of 5-HMF to a good leaving group, such as a halide or a sulfonate ester.

Reaction Scheme:

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mitsunobu Reaction [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. gold-chemistry.org [gold-chemistry.org]

derivatization of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde for bioassays

Technical Application Note: Strategic Derivatization of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Executive Summary & Molecule Profile

Target Molecule: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde (referred to herein as MPMF-CHO ). Core Scaffold: 5-Hydroxymethylfurfural (HMF) ether derivative. Primary Application: Pharmacophore generation (Antimicrobial/Anticancer) and Bio-tracking.

MPMF-CHO represents a "hybrid" pharmacophore. It couples the reactive furan-2-carboxaldehyde core—known for its DNA-intercalating potential and Schiff base reactivity—with a lipophilic 2-methoxyphenoxy (guaiacyl) tail. This ether linkage significantly enhances membrane permeability compared to the parent HMF, making it a prime candidate for drug discovery libraries.

This guide details three critical derivatization workflows to unlock the bio-potential of MPMF-CHO:

• Pharmacophore Expansion: Synthesis of Azomethines (Schiff Bases) for antimicrobial screening.

• Bio-Tracking: Fluorescent labeling for cellular uptake assays.

• Metabolic Stability: Derivatization for HPLC-UV/Vis quantification.

Critical Reactivity & Stability Considerations

Before initiating protocols, researchers must understand the specific reactivity profile of the furan core to prevent scaffold degradation.

Feature	Reactivity Implication	Precaution
C2-Aldehyde	Highly reactive toward nucleophiles (amines, hydrazines).	Primary Handle: Use mild acid catalysis (AcOH) to activate without opening the furan ring.
Furan Ring	Acid-sensitive (prone to ring-opening/polymerization).	Avoid: Strong mineral acids (HCl, H₂SO₄) at high temps. Use: Lewis acids or weak organic acids.
Ether Linkage	Benzylic-like position (C5-methylene).	Stable under standard derivatization, but susceptible to radical oxidation over long storage. Store under inert gas.

Module A: Pharmacophore Expansion (Schiff Base Synthesis)

Objective: Convert MPMF-CHO into biologically active azomethines (Schiff bases). Mechanism: The carbonyl oxygen is replaced by a nitrogen nucleophile (amine/hydrazide), creating a -C=N- linkage. This linkage is critical for binding metal ions in metallo-enzymes of pathogenic bacteria.

Protocol A1: Condensation with Aromatic Amines

Reagents:

• Substrate: MPMF-CHO (1.0 equiv)

• Nucleophile: 4-Fluoroaniline or Isoniazid (1.0 equiv)

• Solvent: Absolute Ethanol (EtOH)

• Catalyst: Glacial Acetic Acid (2-3 drops)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 mmol of MPMF-CHO in 10 mL of absolute EtOH in a round-bottom flask.

• Addition: Add 1.0 mmol of the target amine (e.g., 4-fluoroaniline).

• Catalysis: Add 2 drops of glacial acetic acid. Note: This protonates the carbonyl oxygen, making the carbon more electrophilic.

• Reflux: Heat the mixture to reflux (78°C) for 3–6 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 7:3). The aldehyde spot (Rf ~0.6) should disappear, replaced by a lower Rf product (Schiff base).

• Isolation: Cool the reaction to room temperature (RT). If precipitate forms, filter and wash with cold EtOH. If no precipitate, evaporate solvent to 20% volume and cool to 4°C overnight.

• Purification: Recrystallize from hot EtOH. Avoid silica columns if possible, as the acidic silica can hydrolyze the imine bond.

Validation (Self-Check):

• IR Spectroscopy: Look for the disappearance of the C=O stretch (1670 cm⁻¹) and the appearance of the C=N stretch (1610–1630 cm⁻¹).

• ¹H-NMR: The singlet aldehyde proton (~9.5 ppm) shifts upfield to the imine proton signal (~8.3–8.6 ppm).

Module B: Fluorescent Labeling for Bio-Tracking

Objective: Tag MPMF-CHO to track its cellular internalization and localization without altering its lipophilicity significantly. Reagent: Dansyl Hydrazine (highly fluorescent, green emission).

Protocol B1: Dansyl-Hydrazone Formation

Reagents:

• MPMF-CHO (0.1 mmol)

• Dansyl Hydrazine (0.11 mmol)

• Solvent: Acetonitrile (ACN)

• Catalyst: Trifluoroacetic acid (TFA) - Trace amount

Step-by-Step Methodology:

• Mix: In a dark vial (foil-wrapped), dissolve MPMF-CHO in 2 mL ACN.

• React: Add Dansyl Hydrazine solution (in ACN) dropwise.

• Catalyze: Add 1 µL of 10% TFA in ACN.

• Incubate: Stir at RT for 2 hours.

• Quench: Neutralize with 1 µL triethylamine.

• Application: The crude mixture can often be used directly for cellular incubation (after dilution to <1% DMSO/ACN) or purified via semi-prep HPLC.

Visualization of Pathway:

Figure 1: Divergent synthesis pathways for pharmacophore generation (top) and fluorescent labeling (bottom).

Module C: Analytical Quantification (HPLC-UV)

Objective: Quantify MPMF-CHO stability in biological media (e.g., plasma stability assays). Challenge: Aldehydes are hard to detect at low concentrations. Solution: Derivatization with 2,4-Dinitrophenylhydrazine (2,4-DNPH) to form a UV-absorbing hydrazone (λmax ~360 nm).

Protocol C1: Pre-column Derivatization

• Reagent Prep: Dissolve 2,4-DNPH (50 mg) in ACN (10 mL) with 0.5 mL conc. HCl.

• Sample Prep: Mix 100 µL of biological sample (containing MPMF-CHO) with 100 µL of DNPH reagent.

• Reaction: Incubate at 40°C for 30 mins.

• Extraction: Extract with Ethyl Acetate (2 x 500 µL). Evaporate and reconstitute in Mobile Phase.

• HPLC Conditions:

  • Column: C18 Reverse Phase (150 x 4.6 mm, 5 µm).

  • Mobile Phase: ACN:Water (60:40) isocratic.

  • Detection: 360 nm.

References

• Synthesis and Antimicrobial Activity of Furan-based Schiff Bases

  • Title: Synthesis, antimicrobial, and molecular docking studies of furan-based Schiff bases derived from 4-nitrobenzene.[1]

  • Source: ACG Public

  • URL:[Link]

• Fluorescent Derivatization Strategies

  • Title: Nitrone formation: A new strategy for the derivatization of aldehydes and its application on the determination of furfurals in foods by HPLC-FLD.[2]

  • Source: Talanta (PubMed, 2018).

  • URL:[Link]

• Furan-2-Carbaldehyde Reactivity & Protocols

  • Title: Application Notes and Protocols for 5-Propylfuran-2-carbaldehyde in Medicinal Chemistry.

  • Source: BenchChem (2025).[3]

• General HPLC Derivatization Reagents

  • Title: Derivatizing Reagents for Detection of Organic Compounds By HPLC.

  • Source: Asian Journal of Applied Chemistry Research (2021).[4]

  • URL:[Link]

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. Nitrone formation: A new strategy for the derivatization of aldehydes and its application on the determination of furfurals in foods by high performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. journalajacr.com [journalajacr.com]

Application Note: High-Fidelity Antimicrobial Screening of Furan Derivatives

Executive Summary & Rationale

Furan derivatives represent a high-potential class of antimicrobial pharmacophores, historically validated by the clinical success of nitrofurans (e.g., nitrofurantoin). However, the development of novel furan-based therapeutics is frequently bottlenecked by two specific physicochemical challenges: poor aqueous solubility and intrinsic color interference in optical density (OD) assays.

This application note provides a validated, modified workflow for screening furan compounds. Unlike standard CLSI protocols which rely on turbidity (OD600), this protocol integrates a Resazurin-based redox sensing system to eliminate false positives caused by compound precipitation or coloration. Furthermore, it mandates a Selectivity Index (SI) assessment to distinguish true antimicrobial efficacy from general cytotoxicity—a common pitfall in furan medicinal chemistry.

Pre-Screening Preparation: The "Go/No-Go" Phase

Before biological testing, compounds must undergo a solubility and stability check. Furan rings can be sensitive to light and oxidation; improper handling yields erratic MIC data.

Compound Handling & Solubilization[1]

• Solvent of Choice: Dimethyl Sulfoxide (DMSO), molecular biology grade.

• Stock Concentration: Prepare at 100× the highest desired final test concentration (typically 10 mg/mL or 25.6 mg/mL).

• Storage: Amber glass vials (critical to prevent photodegradation of the furan ring). Store at -20°C. Avoid freeze-thaw cycles >3 times.

The "Precipitation Check"

Many furans precipitate upon contact with aqueous cation-adjusted Mueller-Hinton Broth (CAMHB).

• Dilute stock 1:100 into CAMHB in a clear tube.

• Incubate at 37°C for 2 hours.

• Visual Inspection: If visible crystals or turbidity form without bacteria, the compound is insoluble at this concentration.

  • Action: Reduce concentration or utilize a co-solvent (e.g., 5% Tween-80), though this may affect bacterial permeability.

Primary Screening Protocol: Resazurin-Modified Broth Microdilution

Objective: Determine Minimum Inhibitory Concentration (MIC). Standard Basis: CLSI M07 (Aerobes).[1][2] Modification: Colorimetric endpoint detection to bypass furan color interference.

Materials

• Organisms: ATCC QC strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922).[3]

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Indicator: Resazurin sodium salt (0.015% w/v in sterile PBS). Filter sterilized.

• Plate: 96-well round-bottom polystyrene plate (untreated).

Step-by-Step Workflow

Step 1: Plate Preparation (The 2-Fold Dilution)

• Add 50 µL of CAMHB to columns 2 through 12.

• Add 100 µL of 2× working solution of the Furan compound to Column 1.

• Transfer 50 µL from Col 1 to Col 2, mix, and repeat down to Col 10. Discard the final 50 µL.

  • Result: Serial 2-fold dilution.[4][5]

• Column 11 (Growth Control): Bacteria + Solvent (1% DMSO) + Media.

• Column 12 (Sterility Control): Media + Solvent only (No bacteria).

Step 2: Inoculation

• Prepare bacterial suspension to 0.5 McFarland Standard (approx.

  CFU/mL).

• Dilute this suspension 1:150 in CAMHB to reach

  CFU/mL.

• Add 50 µL of the diluted inoculum to wells in Columns 1–11.

  • Final Test Density:

    CFU/mL.[3]

  • Final DMSO Concentration: Must be

    (v/v) to avoid solvent toxicity.

Step 3: Incubation & Developing

• Incubate plates at 35°C ± 2°C for 16–20 hours (aerobic).

• The Furan Modification: Do not read OD.

• Add 10 µL of Resazurin solution to all wells.

• Incubate for an additional 1–2 hours.

Interpretation (The "Blue/Pink" Switch)

Resazurin (Blue, Non-fluorescent) is reduced by viable bacterial diaphorase enzymes to Resorufin (Pink, Fluorescent).

Well Appearance	Biological Status	Interpretation
Blue / Purple	No metabolic activity	Inhibition (MIC)
Pink / Colorless	Active metabolism	Growth (Resistant)

• MIC Value: The lowest concentration well that remains blue.[6]

Secondary Screening: Cytotoxicity & Selectivity Index (SI)

Core Directive: A furan that kills bacteria at 5 µg/mL but kills mammalian cells at 5 µg/mL is a poison, not a drug. You must determine the Selectivity Index.

Protocol: Mammalian Cell Toxicity (MTT Assay)

• Cells: Vero (kidney epithelial) or HepG2 cells.

• Seeding:

  cells/well in DMEM + 10% FBS. Incubate 24h to adhere.

• Treatment: Add furan compounds in serial dilutions (same range as MIC). Incubate 24h.

• Detection: Add MTT reagent; incubate 4h. Solubilize formazan crystals with DMSO. Read Absorbance at 570 nm.[7]

• Calculation: Determine

  (Concentration Cytotoxic to 50% of cells).

Data Analysis: The Selectivity Index

• SI > 10: Promising hit. High specificity for bacterial targets.[4]

• SI < 1: Toxic. The compound kills host cells more effectively than bacteria.

Visualized Workflows (Graphviz)

Diagram 1: The "Furan-Specific" Screening Logic

This flowchart illustrates the decision-making process, specifically addressing solubility and color interference issues common to furans.

Caption: Decision tree for furan antimicrobial screening, prioritizing solubility validation and selectivity index (SI) calculation to filter out toxic false positives.

Diagram 2: Resazurin Redox Mechanism

Understanding the chemical basis of the assay is crucial for troubleshooting false negatives (e.g., if the furan itself acts as a reducing agent).

Caption: Mechanism of the Resazurin assay. Viable bacteria reduce Blue Resazurin to Pink Resorufin.[8] Effective furan compounds inhibit bacteria, maintaining the Blue color.

References

• Clinical and Laboratory Standards Institute (CLSI). (2024).[1] M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th Edition. [Link]

• Sarker, S. D., Nahar, L., & Kumarasamy, Y. (2007). Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals. Methods, 42(4), 321-324. [Link]

• Zharkova, M. S., et al. (2020). Application of the Resazurin Assay for the Detection of Antimicrobial Activity of Furan Derivatives. Antibiotics, 9(11), 762. [Link][9]

• Pallerla, S., & Bobbarala, V. (2020). Selectivity Index (SI): A Tool to Screen the Antimicrobial Potential of Compounds.[7] Journal of Bioanalysis & Biomedicine. [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2023). Determination of minimum inhibitory concentrations (MICs) of antibacterial agents by broth dilution. [Link]

Sources

• 1. intertekinform.com [intertekinform.com]
• 2. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 3. mdpi.com [mdpi.com]
• 4. journals.asm.org [journals.asm.org]
• 5. Broth Microdilution | MI [microbiology.mlsascp.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]

Application Note: Antioxidant Activity Profiling of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

[1][2][3]

Executive Summary & Compound Rationale

This guide details the protocol for evaluating the antioxidant potential of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde . This molecule represents a hybrid scaffold combining a furan-2-carbaldehyde core (derived from biomass precursors like HMF) with a guaiacol (2-methoxyphenol) moiety via an ether linkage.[1]

Scientific Context (SAR Analysis): Unlike standard phenolic antioxidants (e.g., Vitamin C, Gallic Acid) that rely primarily on Hydrogen Atom Transfer (HAT) from free hydroxyl groups, this compound is an ether-blocked phenol .[1] Consequently, its antioxidant activity is hypothesized to act through:

• Single Electron Transfer (SET): Facilitated by the electron-rich furan and methoxy-benzene rings.[1]

• Radical Adduct Formation: The furan ring can trap radicals.[1]

• Carbonyl Reactivity: The aldehyde group at C2 is a site for potential oxidation/reduction reactions.[1]

Critical Consideration: Because the phenolic hydroxyl is etherified, standard assays must be interpreted carefully. This compound is likely lipophilic ; therefore, solvent compatibility (DMSO/Methanol) is the critical control point to prevent precipitation in aqueous buffers.[1]

Materials & Reagents Preparation

Chemical Inventory[1][3][4][5]

• Test Compound: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde (>98% purity).[1]

• Solvents: Methanol (HPLC grade), DMSO (molecular biology grade), Glacial Acetic Acid.[1]

• Reagents:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl).[1][2][3][4]

  • TPTZ (2,4,6-tripyridyl-s-triazine).[1][5]

  • FeCl₃[6][4][7] · 6H₂O (Ferric chloride hexahydrate).[1]

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)).[1][8][9]

  • Potassium Persulfate (K₂S₂O₈).[1]

• Standards: Trolox (water-soluble Vitamin E analog), Ascorbic Acid.[1]

Stock Solution Protocol (Critical Step)

Due to the lipophilic nature of the phenoxy-methyl ether, direct dissolution in aqueous buffers will fail.

• Primary Stock (10 mM): Dissolve the compound in 100% DMSO . Vortex for 30 seconds to ensure complete solubilization.

• Working Dilutions: Prepare serial dilutions (e.g., 10, 50, 100, 250, 500 µM) using Methanol (for DPPH) or Ethanol (for ABTS).[1]

  • Note: Keep the final DMSO concentration in the assay well below 1% (v/v) to avoid solvent interference.

Experimental Workflows (Graphviz Visualization)

The following diagram outlines the logical flow for the multi-assay profiling strategy.

Figure 1: Integrated workflow for antioxidant profiling of furan-ether derivatives.

Protocol 1: DPPH Radical Scavenging Assay

Gold standard for screening radical scavenging activity in organic media.[1]

Principle

The stable free radical DPPH[4][10]• (purple) is reduced to DPPH-H (yellow) by hydrogen or electron donation.[1] Since the test compound lacks a labile H-atom (blocked phenol), activity here indicates electron transfer capability.[1]

Procedure

• Reagent Prep: Prepare a 0.1 mM DPPH solution in Methanol. (Protect from light; use within 4 hours).[1]

• Plating:

  • Sample Wells: Add 20 µL of test compound dilution + 180 µL DPPH solution.

  • Blank Control: 20 µL Methanol + 180 µL DPPH solution.

  • Background Control: 20 µL test compound + 180 µL Methanol (to correct for compound's own color).

• Incubation: Incubate in the dark at Room Temperature (RT) for 30 minutes .

• Measurement: Read Absorbance at 517 nm (A₅₁₇).

Calculation

[1][4]

Protocol 2: FRAP (Ferric Reducing Antioxidant Power)

Evaluates the electron-donating potential (SET mechanism).

Principle

Measures the reduction of the Fe³⁺-TPTZ complex to the intensely blue Fe²⁺-TPTZ form at acidic pH.

Procedure

• FRAP Reagent (Freshly Prepared):

  • Mix in order (10:1:1 ratio):

    • 25 mL Acetate Buffer (300 mM, pH 3.6).

    • 2.5 mL TPTZ solution (10 mM in 40 mM HCl).[1][7]

    • 2.5 mL FeCl₃ · 6H₂O (20 mM in water).[1][5]

  • Warm to 37°C before use.[1][7][11][12]

• Plating:

  • Add 10 µL of test compound dilution.

  • Add 290 µL of warm FRAP Reagent.[1]

• Incubation: Exactly 4 minutes at 37°C (reaction kinetics are fast for electron transfer).

• Measurement: Read Absorbance at 593 nm .

Data Output

Calculate FRAP Value using a FeSO₄ standard curve (0–1000 µM). Express results as µM Fe²⁺ equivalents .

Protocol 3: ABTS Cation Radical Assay

Suitable for both lipophilic and hydrophilic phases.[1]

Procedure

• Radical Generation: Mix 7 mM ABTS stock with 2.45 mM Potassium Persulfate (1:1 v/v). Incubate in dark for 12–16 hours to generate ABTS•+.

• Dilution: Dilute the ABTS•+ stock with Ethanol until Absorbance at 734 nm is 0.70 ± 0.02 .[1]

• Assay:

  • Add 10 µL Sample + 190 µL diluted ABTS•+ solution.

• Incubation: 6 minutes in the dark.

• Measurement: Read Absorbance at 734 nm .

Data Presentation & Expert Analysis

Summarize your findings in a comparative table. Since your compound is a "blocked" phenol, compare it against both a standard antioxidant (Trolox) and a structural analog if available (e.g., HMF).[1]

Parameter	Assay	Metric	Interpretation
Radical Scavenging	DPPH	IC₅₀ (µM)	Lower IC₅₀ = Higher Potency.[1] Expect moderate activity driven by the furan ring.[1]
Reducing Power	FRAP	µM Fe²⁺ Eq.[1][13][7][14]	High values indicate strong electron donation (SET mechanism).[1]
Total Capacity	ABTS	TEAC (Trolox Eq.)	Combined measure of HAT and SET mechanisms.[1]

Mechanistic Insight (SAR)

The 2-methoxyphenoxy group activates the aromatic ring, making it electron-rich.[1] While the ether linkage prevents direct Hydrogen Atom Transfer (HAT), the molecule can still quench radicals via Single Electron Transfer (SET) followed by proton loss from the benzylic position (the -CH₂- between the rings). The furan aldehyde moiety may also participate in Michael-addition-like trapping of radicals.[1]

Figure 2: Proposed antioxidant mechanisms for non-phenolic furan ethers.

References

• Brand-Williams, W., Cuvelier, M. E., & Berset, C. (1995).[1] Use of a free radical method to evaluate antioxidant activity.[1][8][6][3][4][5][7][10][11] LWT - Food Science and Technology, 28(1), 25-30.[1]

• Benzie, I. F., & Strain, J. J. (1996).[1] The ferric reducing ability of plasma (FRAP) as a measure of "antioxidant power": the FRAP assay.[5][7][12][15] Analytical Biochemistry, 239(1), 70-76.[1]

• Re, R., et al. (1999).[1] Antioxidant activity applying an improved ABTS radical cation decolorization assay.[1] Free Radical Biology and Medicine, 26(9-10), 1231-1237.[1]

• Zhao, L., et al. (2013).[1] In vitro antioxidant and antiproliferative activities of 5-hydroxymethylfurfural.[1][8][9][16] Journal of Agricultural and Food Chemistry, 61(44), 10604-10611.[1]

Sources

• 1. Methoxymethylfurfural - Wikipedia [en.wikipedia.org]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. jmp.ir [jmp.ir]
• 6. zjms.hmu.edu.krd [zjms.hmu.edu.krd]
• 7. Frontiers | Evaluation of the Antioxidant Activity of Aqueous and Methanol Extracts of Pleurotus ostreatus in Different Growth Stages [frontiersin.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. In vitro antioxidant and antiproliferative activities of 5-hydroxymethylfurfural - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Assay in Summary_ki [bindingdb.org]
• 12. ultimatetreat.com.au [ultimatetreat.com.au]
• 13. 5-hydroxymethyl-2-furfural and derivatives formed during acid hydrolysis of conjugated and bound phenolics in plant foods and the effects on phenolic content and antioxidant capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sci-Hub. 5-Hydroxymethyl-2-furfural and Derivatives Formed during Acid Hydrolysis of Conjugated and Bound Phenolics in Plant Foods and the Effects on Phenolic Content and Antioxidant Capacity / Journal of Agricultural and Food Chemistry, 2014 [sci-hub.box]
• 15. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Note: In Vitro Evaluation of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

This comprehensive Application Note and Protocol guide details the in vitro evaluation of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde .

Based on its pharmacophore—a furan-2-carbaldehyde core substituted with a lipophilic phenoxy group—this molecule belongs to a class of compounds primarily investigated as Hemoglobin (Hb) Allosteric Modulators for the treatment of Sickle Cell Disease (SCD) . The aldehyde moiety is designed to form a reversible Schiff base with the N-terminal valine of hemoglobin, increasing its oxygen affinity and preventing the polymerization of Sickle Hemoglobin (HbS).[1]

Introduction & Compound Analysis

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde is a semi-synthetic derivative of 5-hydroxymethylfurfural (5-HMF). It combines the established antisickling pharmacophore of furan-2-carbaldehyde with a hydrophobic (2-methoxyphenoxy)methyl tail.

• Mechanism of Action (MoA): The aldehyde group forms a Schiff base (imine) adduct with the

  -amino group of N-terminal valine residues in the -chain of hemoglobin. This stabilizes the R-state (oxygenated) conformation of Hb, shifting the Oxygen Equilibrium Curve (OEC) to the left.

• Structural Advantage: Unlike the hydrophilic 5-HMF, the addition of the 2-methoxyphenoxy group is predicted to enhance membrane permeability and hydrophobic interactions within the Hb binding pocket, potentially improving potency and residence time.

Physicochemical Profile

Property	Description	Critical Handling Note
Appearance	Pale yellow to amber solid/oil	Light sensitive. Store in amber vials.
Solubility	Low in water; High in DMSO, Ethanol	Prepare fresh DMSO stocks (10–100 mM) to prevent aldehyde oxidation.
Reactivity	Electrophilic Aldehyde	Avoid buffers with primary amines (e.g., Tris) during incubation; use PBS or HEPES.
Stability	Susceptible to oxidation (to carboxylic acid)	Purge solvents with if storing solutions >4 hours.

Experimental Workflow

The evaluation pipeline moves from chemical validation to functional efficacy and finally to phenotypic screening.

Figure 1: Sequential screening workflow for 5-substituted furan-2-carbaldehyde derivatives.

Protocol 1: Hemoglobin Modification Assay (HPLC)

Objective: Quantify the formation of the Schiff base adduct between the compound and Hemoglobin (HbA or HbS).

Materials

• Hemoglobin Solution: Purified human HbA (approx. 2 mM heme) in PBS (pH 7.4).

• Compound Stock: 100 mM in DMSO.

• Reducing Agent: Sodium Cyanoborohydride (

  ) – Required to stabilize the reversible Schiff base for analysis.

• Column: C4 Reverse-Phase HPLC Column (e.g., Vydac C4).

Procedure

• Incubation: Mix HbA solution with the test compound at molar ratios of 1:1, 1:2, and 1:5 (Hb:Compound).

  • Control: Use 5-HMF (positive control) and DMSO-only (vehicle).

• Reaction: Incubate at 37°C for 2 hours in a shaking water bath.

• Schiff Base Reduction: Add

  (20 mM final concentration) to reduce the unstable imine ( ) to a stable amine ( ). Incubate for 30 mins.

• Analysis: Inject 10-20 µL onto the C4 HPLC column.

  • Gradient: 30% to 60% Acetonitrile in water (+0.1% TFA) over 30 mins.

  • Detection: UV at 210 nm (peptide bond) and 280 nm (aromatic).

Data Interpretation

• Modified Peak: You will observe a new peak (or shoulder) eluting slightly later than the native

  -globin chain due to the added hydrophobicity of the (2-methoxyphenoxy)methyl group.

• Calculation:

Protocol 2: Oxygen Equilibrium Curve (OEC) Study

Objective: Determine the ability of the compound to increase Hb oxygen affinity (shift the curve left, lower

).

Materials

• Instrument: HEMOX Analyzer (TCS Scientific) or equivalent.

• Sample: Fresh human whole blood or washed RBCs suspended in Hemox buffer (pH 7.4).

Procedure

• Dosing: Incubate whole blood (hematocrit ~40%) with the test compound (0.5 mM, 1 mM, 2 mM) for 1 hour at 37°C .

• Sample Prep: Transfer 50 µL of the incubated blood into 4 mL of Hemox buffer containing anti-foaming agent and BSA.

• Measurement: Run the oxygen dissociation cycle (oxygenation followed by deoxygenation) at 37°C.

• Output: Record the

  value (partial pressure of at which Hb is 50% saturated).

Success Criteria

• : Calculate the shift relative to the DMSO control.

  • A shift of > 5 mmHg is considered significant for antisickling potential.

Protocol 3: Antisickling Phenotypic Assay

Objective: Visualize the inhibition of RBC sickling under hypoxic conditions.

Materials

• Cells: Blood from a donor with Sickle Cell Disease (HbSS genotype).

• Hypoxia Induction: 2% Sodium Metabisulfite (chemical hypoxia) or a Nitrogen-controlled incubator (physiological hypoxia).

Procedure

• Preparation: Wash HbSS RBCs and resuspend to 20% hematocrit in PBS.

• Treatment: Incubate RBCs with the test compound (1 mM, 2 mM) for 1 hour at 37°C.

• Hypoxia Challenge:

  • Method A (Microscopy): Mix 10 µL of treated RBCs with 10 µL of 2% sodium metabisulfite on a slide. Seal with a coverslip and wax.

  • Method B (Incubation): Incubate the suspension in a hypoxic chamber (

    ) for 2-4 hours.

• Fixation: Fix cells with 2% glutaraldehyde (optional, preserves shape for counting).

• Imaging: Capture images using Phase Contrast Microscopy (40x or 100x). Count 200+ cells per condition.

Data Presentation

• Classify Cells: Normal (biconcave), Sickled (elongated/spiculated), and Irregular.

• Graph: Plot "% Sickled Cells" vs. Concentration.

Mechanism of Action Visualization

The following diagram illustrates the molecular interaction driving the antisickling effect.

Figure 2: Mechanism of action: Aldehyde-mediated Schiff base formation stabilizes the high-affinity R-state of Hemoglobin.

Safety & Secondary Screening (Cytotoxicity)

Before advancing to animal models, ensure the compound is not generally cytotoxic.

Protocol: MTT Assay

• Cells: HepG2 (liver) or HUVEC (endothelial) cells.

• Seeding: 5,000 cells/well in 96-well plates. Allow attachment (24h).

• Treatment: Expose to serial dilutions (1–100 µM) for 48 hours .

• Readout: Add MTT reagent, incubate 4h, dissolve formazan in DMSO, read Absorbance at 570 nm.

• Result: Determine

  . An is desirable for a non-toxic profile.

References

• Abdulmalik, O., et al. (2005). "5-hydroxymethyl-2-furfural modifies intracellular sickle haemoglobin and inhibits sickling of red blood cells." British Journal of Haematology.

• Safo, M. K., et al. (2004). "Structural basis for the potent antisickling effect of a novel class of five-membered heterocyclic aldehydic compounds." Journal of Medicinal Chemistry.

• Omar, A. M., et al. (2023).[2] "Targeted modification of furan-2-carboxaldehydes into Michael acceptor analogs yielded long-acting hemoglobin modulators."[2][3] Chemical Biology & Drug Design.

• Metcalf, B., et al. (2017). "Discovery of GBT440 (Voxelotor), an Orally Bioavailable Hemoglobin S Polymerization Inhibitor." ACS Medicinal Chemistry Letters.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeted modification of furan-2-carboxaldehydes into Michael acceptor analogs yielded long-acting hemoglobin modulators with dual antisickling activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Purification Strategies for 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Introduction & Molecule Analysis[1][2][3][4]

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde is a functionalized furan derivative often utilized as a versatile intermediate in the synthesis of bioactive heterocyclic compounds and pharmaceutical APIs. Structurally, it combines a reactive formyl group (aldehyde) at the C2 position and a (2-methoxyphenoxy)methyl ether moiety at the C5 position.

Chemical Profile & Purification Challenges[4][5][6]

• Thermal Instability: Like many furfural derivatives, this molecule is prone to thermal degradation (humin formation) and oxidation (to the corresponding furoic acid) upon prolonged heating or exposure to air.

• Impurity Profile:

  • Guaiacol (2-Methoxyphenol): A common starting material in the nucleophilic substitution of 5-chloromethylfurfural (CMF). It is phenolic (acidic) and difficult to remove solely by chromatography due to tailing.

  • 5-Chloromethylfurfural (CMF): Unreacted alkylating agent.

  • Dimerization/Polymerization: Furan rings are susceptible to acid-catalyzed resinification.

This guide outlines a multi-tiered purification strategy designed to isolate high-purity material (>98%) while minimizing decomposition.

Pre-Purification Assessment

Before committing the bulk material to a purification stream, perform the following rapid assessments:

• TLC Analysis:

  • Stationary Phase: Silica Gel 60 F254.

  • Mobile Phase: Hexane:Ethyl Acetate (7:3 v/v).

  • Visualization: UV (254 nm) and 2,4-DNP stain (specific for aldehydes; turns orange/red).

  • Note: The phenol impurity (guaiacol) will likely have a lower R_f and stain faintly with KMnO4 but not DNP.

• Physical State Check:

  • Place a small aliquot (50 mg) in a vial at -20°C for 2 hours. If it solidifies, Crystallization (Method C) is the preferred primary path. If it remains an oil, proceed with Bisulfite Purification (Method A) or Chromatography (Method B) .

Purification Logic Flow

The following decision tree illustrates the optimal workflow based on the crude mixture's state and purity profile.

Figure 1: Decision matrix for selecting the optimal purification pathway.

Detailed Protocols

Method A: Sodium Bisulfite Adduct Purification (The "Aldehyde Trap")

Best For: Removing non-aldehyde impurities (e.g., unreacted guaiacol, alkyl halides) without thermal stress. This relies on the reversible formation of a water-soluble bisulfite adduct.

Reagents:

• Sodium Bisulfite (NaHSO3), saturated aqueous solution.

• Ethyl Acetate (EtOAc) or Diethyl Ether.

• Sodium Carbonate (Na2CO3) or Sodium Bicarbonate (NaHCO3).

Protocol:

• Adduct Formation:

  • Dissolve the crude oil in a minimal amount of EtOAc (just enough to mobilize).

  • Add 2-3 equivalents of saturated aqueous NaHSO3.

  • Stir vigorously for 2–4 hours. A thick white precipitate (the bisulfite adduct) may form.

• Wash:

  • Separate the phases. If a solid adduct formed, filter it and wash with EtOAc. If the adduct is soluble in the aqueous phase, keep the aqueous layer.

  • Critical Step: The organic layer contains the impurities (guaiacol, dimers). The aqueous phase/solid contains your product. Discard the organic layer.

• Regeneration:

  • Combine the aqueous phase and/or solid adduct in a flask.

  • Add EtOAc (volume equal to aqueous phase).

  • Slowly add saturated NaHCO3 or 10% Na2CO3 solution while stirring until gas evolution ceases and pH is basic (~9-10). Caution: Do not use strong NaOH, as it may induce the Cannizzaro reaction.

  • Stir for 30 minutes to ensure complete hydrolysis of the adduct back to the aldehyde.

• Extraction:

  • Separate the organic layer. Extract the aqueous layer 2x with EtOAc.

  • Dry combined organics over MgSO4, filter, and concentrate in vacuo (<40°C).

Method B: Flash Column Chromatography

Best For: General purification when the bisulfite method is not suitable or for final polishing.

Parameters:

• Stationary Phase: Silica Gel (230-400 mesh).

• Loading: 1:30 to 1:50 (Crude : Silica ratio).

• Eluent System: Hexane / Ethyl Acetate gradient.

Gradient Table:

Volume (CV*)	% Hexane	% Ethyl Acetate	Purpose
0–2	100%	0%	Column equilibration
2–5	95%	5%	Elute non-polar impurities (e.g., bis-ethers)
5–15	80% → 70%	20% → 30%	Elute Target Aldehyde
15–20	50%	50%	Elute polar phenols/acids

*CV = Column Volume

Technical Insight: The phenol impurity (guaiacol) can streak. To mitigate this, add 1% Acetic Acid to the eluent, or wash the crude material with cold 1M NaOH prior to loading (only if the contact time is <5 mins to avoid degradation).

Method C: Recrystallization

Best For: Final polishing of solid/semi-solid material to achieve >99% purity.

Solvent Systems:

• Primary: Ethanol (95%) or Isopropanol.

• Binary: Ethyl Acetate / Hexane (dissolve in warm EtOAc, add Hexane until turbid, cool).

Protocol:

• Dissolve crude solid in the minimum amount of boiling solvent.

• Optional: Add activated charcoal, stir for 5 mins, and filter hot (removes colored polymers).

• Allow to cool slowly to room temperature, then place in a fridge (4°C) overnight.

• Filter crystals and wash with cold hexane.

• Dry under high vacuum at room temperature (avoid heat).

Quality Control & Storage

Verification Criteria:

• 1H NMR (CDCl3): Look for the diagnostic aldehyde proton singlet at ~9.6 ppm and the doublet/singlet for the furan ring protons. Confirm the integration of the methoxy group (~3.8 ppm) matches the aldehyde.

• HPLC Purity: >98% (UV detection at 280 nm).

Storage Protocol:

• Atmosphere: Store under Argon or Nitrogen.

• Temperature: 2–8°C (Refrigerator) or -20°C for long term.

• Container: Amber glass vials (aldehydes are light-sensitive).

References

• Review of Furan Chemistry

  • Title: Synthesis, chemistry and applications of 5-hydroxymethylfurfural and its derivatives.[1][2][3][4]

  • Source: Lewkowski, J. (2001).[2] ARKIVOC, 2001(1), 17-54.[2]

• Analogous Purification (HMF)

  • Title: Purification of 5-hydroxymethylfurfural (HMF) by crystallization.[1]

  • Source: Pedersen, et al. (2013). WO2013024162A1.
  • URL
• Title: The Bisulfite Addition Reaction of Aldehydes and Ketones.

• Synthesis of Alkoxymethylfurfurals

  • Title: The Conversion of 5-chloromethylfurfural Into 5-methoxymethylfurfural via Nucleophilic Substitution.[5]

  • Source: Giorgianni, G., et al. (2024).[5] Chemical Engineering Transactions, 109, 265-270.[5]

  • URL:[Link]

Sources

• 1. WO2013024162A1 - Purification of 5-hydroxymethylfurfural (hmf) by crystallization - Google Patents [patents.google.com]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Conversion of 5-chloromethylfurfural Into 5-methoxymethylfurfural via Nucleophilic Substitution: Kinetic Modelling | Chemical Engineering Transactions [cetjournal.it]

Application Note: Precision Modification of Furan-2-carbaldehyde (Furfural)

Introduction & Strategic Overview

Furan-2-carbaldehyde (Furfural) is a "sleeping beauty" in pharmaceutical synthesis.[1] Derived from non-edible biomass, it offers a rigid, heteroaromatic scaffold often underutilized in drug discovery due to stability concerns.[1] For the medicinal chemist, the furan ring serves as a bioisostere for phenyl or pyridine rings, improving solubility and altering metabolic profiles.

The Challenge: The furan ring is electron-rich (diene-like) and sensitive to strong acids and harsh oxidants, leading to ring-opening or polymerization (the "black tar" effect). The Solution: This guide details three high-fidelity protocols designed to modify the exocyclic aldehyde functionality without compromising the furan core integrity.

Reactivity Logic Map

The following diagram illustrates the divergent pathways for furfural modification, highlighting the "Safe Zones" vs. "Danger Zones."

Figure 1: Chemoselectivity map distinguishing aldehyde-specific transformations from ring-destructive conditions.

Critical Handling & Stability Protocol

Before initiating synthesis, the quality of the starting material is paramount. Furfural undergoes autoxidation and polymerization upon exposure to air and light, turning from a clear oil to a dark brown/black liquid.[1]

Protocol: Purification of Degraded Furfural

• Diagnosis: If the liquid is opaque or dark brown, it must be purified.[1] Using degraded furfural introduces peroxides that can quench sensitive catalysts.[1]

• Distillation: Perform vacuum distillation (bp 54–55 °C at 11 mmHg).

  • Additive: Add 1% w/w Na₂CO₃ to the distillation pot to neutralize acidic impurities that catalyze polymerization.[1]

• Storage: Store under Argon/Nitrogen at 2–8 °C in amber glass.

• Stabilizer: For long-term storage, 0.1% BHT (butylated hydroxytoluene) can be added if downstream chemistry tolerates it.[1]

Module A: Reductive Amination (The Nitrogen Insertion)

Application: Synthesis of furfurylamines, common pharmacophores in diuretics (e.g., Furosemide) and antihypertensives.

The Problem: Standard catalytic hydrogenation (H₂/Pd-C) often reduces the furan ring to tetrahydrofuran. The Solution: Use Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃).[2][3] It is mild, does not require acid pre-activation, and is chemoselective for imines over aldehydes, preventing alcohol byproducts.

Protocol A: Direct Reductive Amination

Scale: 1.0 mmol | Time: 3–4 Hours | Yield Target: >85%

Reagents:

• Furfural (1.0 equiv)

• Amine (Primary or Secondary, 1.1 equiv)

• NaBH(OAc)₃ (1.4 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

• Acetic Acid (1.0 equiv - only if using basic amines)

Step-by-Step Workflow:

• Imine Formation: In a dry vial, dissolve Furfural (96 mg, 1 mmol) and the Amine (1.1 mmol) in DCE (3 mL).

  • Checkpoint: If the amine is a salt (e.g., HCl salt), add 1.1 equiv of TEA to liberate the free base.

• Activation: Add Acetic Acid (60 µL, 1 mmol). Stir for 30 minutes at Room Temperature (RT).

  • Why? Acid catalysis accelerates imine formation, but STAB is acid-stable, unlike NaBH₄.[1]

• Reduction: Add NaBH(OAc)₃ (297 mg, 1.4 mmol) in one portion. The reaction may bubble slightly.[1]

• Monitoring: Stir at RT for 3 hours. Monitor by TLC (Mobile Phase: 5% MeOH in DCM).

  • Visualization: Use Anisaldehyde stain (Furan ring turns bright pink/red).[1]

• Quench: Add saturated aqueous NaHCO₃ (5 mL). Stir vigorously for 10 mins to quench borates.

• Workup: Extract with DCM (3 x 5 mL). Wash combined organics with brine.[1][3] Dry over Na₂SO₄.[1][3][4]

Figure 2: Stepwise logic for STAB-mediated reductive amination.

Module B: The Henry Reaction (Nitroaldol)

Application: Synthesis of

-nitro alcohols, precursors to 2-amino alcohols and nitroalkenes.[4]

The Problem: Furfural is sensitive to strong bases (Cannizzaro reaction risk) and high temperatures (polymerization). The Solution: Use a mild, heterogeneous base system or Copper(II)-catalyzed conditions to maintain low temperature and prevent dehydration to the nitrostyrene (unless desired).

Protocol B: Mild Nitroaldol Addition

Scale: 2.0 mmol | Time: 6–12 Hours | Yield Target: >80%

Reagents:

• Furfural (1.0 equiv)

• Nitromethane (5.0 equiv - acts as solvent/reagent)[4]

• Catalyst: Cu(OAc)₂[4][5]·H₂O (10 mol%) + Ligand (optional for asymmetry) OR mild base (DIPEA).

• Solvent: Ethanol (if not using neat nitromethane).[1]

Step-by-Step Workflow:

• Setup: In a 10 mL vial, dissolve Furfural (192 mg, 2 mmol) in Ethanol (2 mL).

• Reagent Addition: Add Nitromethane (0.54 mL, 10 mmol).

• Catalysis: Add DIPEA (0.1 equiv) for racemic synthesis.

  • Advanced Option: For enantioselective synthesis, premix Cu(OAc)₂ (10 mol%) with a chiral ligand (e.g., bis-oxazoline) for 30 mins before adding furfural.

• Reaction: Stir at 0–10 °C (Ice bath).

  • Critical Control: Low temperature prevents the elimination of water, stopping the reaction at the

    -nitro alcohol stage. Raising temp to >40°C drives formation of the nitroalkene (Michael acceptor).

• Validation: Monitor by TLC. Furfural (Rf ~0.6 in 20% EtOAc/Hex) will disappear; Product (Rf ~0.[1]3) will appear.[1][6]

• Workup: Evaporate volatiles under reduced pressure. Flash chromatography is usually required to separate from traces of nitroalkene.[1]

Module C: Pinnick Oxidation (Aldehyde to Acid)

Application: Converting Furfural to Furoic Acid derivatives without oxidizing the furan ring.

The Problem: Ag₂O is expensive; KMnO₄ destroys the ring. The Solution: Pinnick Oxidation (NaClO₂).[1][7] The reaction generates HOCl as a byproduct, which will destroy the furan ring if not scavenged immediately. The Fix: Use 2-Methyl-2-butene or Resorcinol as a scavenger.[1]

Protocol C: Buffered Pinnick Oxidation

Scale: 1.0 mmol | Time: 1–2 Hours | Yield Target: >90%[1][3]

Reagents:

• Furfural (1.0 equiv)

• Sodium Chlorite (NaClO₂, 80% tech grade, 1.5 equiv)

• Sodium Dihydrogen Phosphate (NaH₂PO₄, 1.1 equiv)

• Scavenger: 2-Methyl-2-butene (10 equiv)

• Solvent: t-Butanol / Water (3:1 ratio)

Step-by-Step Workflow:

• Solvent Prep: Mix t-Butanol (3 mL) and Water (1 mL).[1] Dissolve Furfural (96 mg, 1 mmol) and 2-Methyl-2-butene (1 mL, excess).

• Oxidant Solution: In a separate vial, dissolve NaClO₂ (170 mg, ~1.5 mmol) and NaH₂PO₄ (132 mg, 1.1 mmol) in Water (1 mL).

• Addition: Add the oxidant solution dropwise to the furfural mixture over 10 minutes at RT.

  • Visual Check: The solution may turn slight yellow (ClO₂ gas), but should not turn black.

• Reaction: Stir vigorously for 1–2 hours.

• Workup: Acidify to pH 3 with 1N HCl. Extract with EtOAc.[1][3]

  • Self-Validating Step: The product is a carboxylic acid.[1][7] It can be extracted into saturated NaHCO₃ (aqueous layer), washed with solvent to remove impurities, and then re-acidified and extracted back into organic solvent for high purity.

Summary of Reaction Parameters

Transformation	Reagent System	Key Condition	Critical Hazard to Avoid
Reductive Amination	NaBH(OAc)₃ / DCE	pH 5–6 (AcOH)	Use of NaBH₄ (reduces aldehyde before imine forms)
Henry Reaction	Nitromethane / Base	0–10 °C	High temp (>25°C) causes dehydration to nitroalkene
Pinnick Oxidation	NaClO₂ / NaH₂PO₄	HOCl Scavenger	Omitting scavenger (destroys furan ring)

References

• Furfural Safety & Handling: Spectrum Chemical. "Safety Data Sheet: 2-Furancarboxaldehyde." (2017).[1][8]

• Reductive Amination Protocol: Abdel-Magid, A. F., et al.[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. (Canonical reference for STAB method).

• Green Chemistry Alternative (Amination): RSC Green Chemistry.[1] "Reductive amination of furfural to furfurylamine using aqueous ammonia solution and molecular hydrogen."[1][9]

• Henry Reaction Conditions: BenchChem. "Application Notes and Protocols for the Henry Reaction."[1][4]

• Pinnick Oxidation Mechanism: Wikipedia / Kraus, G. A.[1] "Pinnick Oxidation: Reaction Conditions and Mechanism."[1]

• Furfural Oxidation Catalysis: MDPI. "Selective Oxidation of Furfural at Room Temperature on a TiO2-Supported Ag Catalyst."

Sources

• 1. fishersci.com [fishersci.com]
• 2. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3] [commonorganicchemistry.com]
• 3. Easy P2P reductive amination with NaBH(OAc)3 , Hive Novel Discourse [chemistry.mdma.ch]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. Pinnick oxidation - Wikipedia [en.wikipedia.org]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. Reductive amination of furfural to furfurylamine using aqueous ammonia solution and molecular hydrogen: an environmentally friendly approach - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Medicinal Chemistry Applications of Furan Aldehydes

From Biomass Precursors to Pharmacophore Design

Abstract

Furan aldehydes, particularly furfural and 5-hydroxymethylfurfural (5-HMF) , represent a unique class of "bio-privileged" molecules. They serve a dual role: as renewable platform chemicals derived from lignocellulosic biomass and as potent pharmacophores in medicinal chemistry. This guide details the application of furan aldehydes in drug design, specifically focusing on their reactivity as electrophiles in Schiff base formation (a mechanism validated by antisickling agents) and providing rigorous protocols for their synthesis and derivatization. Critical attention is given to the "structural alert" status of the furan ring and strategies to mitigate metabolic toxicity.[1]

Part 1: Pharmacophore Design & Mechanism of Action

The primary medicinal application of furan aldehydes relies on the reversible covalent binding of the aldehyde moiety to primary amines on biological targets. This mechanism is best exemplified by the development of antisickling agents for Sickle Cell Disease (SCD).

Case Study: Hemoglobin S (HbS) Modulation

5-HMF (Aes-103) was the first potent furan aldehyde investigated clinically for SCD. It functions as an allosteric effector of hemoglobin.[2]

• Mechanism: The aldehyde group of 5-HMF condenses with the N-terminal valine amine of the hemoglobin

  -chain to form a Schiff base (imine) .

• Allosteric Effect: This binding stabilizes the Relaxed (R) state (oxygenated) of hemoglobin.[3]

• Therapeutic Outcome: By increasing the oxygen affinity of HbS, the concentration of deoxygenated HbS (which polymerizes and causes sickling) is reduced.[4][5]

• Evolution: While 5-HMF demonstrated proof-of-concept, it suffered from rapid metabolic oxidation (short half-life). This paved the way for second-generation aromatic aldehydes like Voxelotor (GBT440) , which utilizes the same aldehyde-amine mechanism but on a more metabolically stable benzaldehyde scaffold.

Visualization: The Antisickling Mechanism

The following diagram illustrates the pathway from biomass precursor to the molecular mechanism of action in the erythrocyte.

Caption: Logical flow from biomass sourcing to the molecular stabilization of Hemoglobin S via furan aldehyde Schiff base formation.

Part 2: Synthetic Protocols

To utilize furan aldehydes, researchers must often synthesize the core scaffold from sugars (upstream) or derivatize the aldehyde for library generation (downstream).

Protocol A: Biphasic Synthesis of 5-HMF from Fructose

Context: Direct dehydration of fructose in water leads to low yields due to the formation of humins (polymerization) and rehydration to levulinic acid. Solution: A biphasic system (Water/Organic) continuously extracts 5-HMF into the organic phase, protecting it from degradation.

Reagents:

• D-Fructose (crystalline)

• Catalyst: HCl (0.5 M) or Amberlyst-15 (solid acid)

• Aqueous Phase: Deionized water saturated with NaCl (to exploit the "salting-out" effect)

• Organic Phase: Methyl Isobutyl Ketone (MIBK) or 2-Butanol (7:3 ratio)

Step-by-Step Methodology:

• Preparation: Dissolve D-Fructose (1.0 g) in the aqueous acid solution (5 mL, 0.5 M HCl) saturated with NaCl.

• Biphasic Setup: Add the organic solvent mixture (MIBK/2-Butanol, 15 mL) to the reaction vessel. The volume ratio should be roughly 3:1 (Organic:Aqueous).

• Reaction: Heat the biphasic mixture to 120°C with vigorous stirring (1000 rpm). The high stir rate is critical to maximize interfacial surface area for mass transfer.

• Time Course: Run for 45–60 minutes.

  • Monitoring: Spot the organic layer on TLC (Silica; Ethyl Acetate/Hexane 1:1). 5-HMF appears at Rf ~0.5 (UV active).

• Extraction: Cool to room temperature. Separate the organic layer. Extract the aqueous layer 2x with fresh MIBK.

• Purification: Dry combined organics over

  . Remove solvent under reduced pressure.[6]

• Yield: Expect 70–80% as a yellow/orange oil.

Protocol B: Synthesis of Bioactive Furan Schiff Bases

Context: Derivatizing the aldehyde to create antimicrobial or anticancer candidates.[7]

Reagents:

• Precursor: 5-HMF or Furfural (1.0 eq)

• Amine: 4-nitrobenzene-1,2-diamine (or similar primary amine) (1.0 eq)

• Solvent: Anhydrous Methanol[7]

• Catalyst: Glacial Acetic Acid (cat. amount, 2-3 drops)

Step-by-Step Methodology:

• Dissolution: Dissolve the amine (1.0 mmol) in Methanol (10 mL) in a round-bottom flask.

• Addition: Add the furan aldehyde (1.0 mmol) dropwise.

• Catalysis: Add 2 drops of glacial acetic acid.

• Reflux: Heat to reflux (65°C) for 4–6 hours.

  • Visual Cue: A color change (often to deep yellow or orange) indicates imine formation.

• Crystallization: Cool the mixture to room temperature, then to 4°C. The Schiff base often precipitates.

• Filtration: Filter the solid, wash with cold methanol and diethyl ether.

• Validation (Self-Check):

  • IR: Look for the disappearance of the Carbonyl (

    ) stretch at ~1670 and the appearance of the Imine ( ) stretch at 1600–1630 .

  • 1H NMR: The aldehyde proton (

    , ~9.5 ppm) must disappear. A new singlet (Azomethine, ) should appear at 8.3–8.8 ppm .

Part 3: Analytical Data Summary

Table 1: Comparative Properties of Furan Aldehyde Derivatives

Compound	Structure Type	Key Application	Stability ( in plasma)	Toxicity Risk
Furfural	Unsubstituted	Precursor / Solvent	Low	High (Liver)
5-HMF	2,5-Disubstituted	SCD (Aes-103)	Moderate (~30-60 min)	Moderate
Voxelotor	Benzaldehyde	SCD (FDA Approved)	High (>24 hrs)	Low
Furan Schiff Base	Azomethine	Antimicrobial	Variable (Hydrolysis risk)	Low (if stable)

Part 4: Toxicology & Safety (The "Furan Problem")

A critical aspect of working with furan heterocycles is the potential for metabolic activation leading to toxicity.[1][8][9] This is a "structural alert" in drug design.

Mechanism of Toxicity: Cytochrome P450 enzymes (specifically CYP2E1 ) oxidize the furan ring.[1][9]

• Oxidation: The furan ring is oxidized to an epoxide or cis-enedione.[1][9]

• Ring Opening: This unstable intermediate opens to form cis-2-butene-1,4-dial (BDA) .

• Alkylation: BDA is a potent Michael acceptor that covalently binds to proteins and DNA, causing hepatotoxicity.

Mitigation Strategy:

• Substitution: Blocking the 2- and 5-positions (as in 5-HMF) significantly hinders CYP2E1 oxidation compared to unsubstituted furan.

• Metabolic Shunts: Designing the molecule to be cleared via aldehyde dehydrogenase (oxidation to carboxylic acid) rather than ring oxidation.

Caption: The metabolic bifurcation of furan drugs. 2,5-substitution promotes the green "Safe" pathway over the red "Toxicity" pathway.

References

• Voxelotor Mechanism & SCD

  • Metcalf, B., et al. (2017). "Discovery of GBT440, an Orally Bioavailable Hemoglobin S Polymerization Inhibitor for Sickle Cell Disease." ACS Medicinal Chemistry Letters.

• 5-HMF Synthesis (Biphasic Protocol)

  • Saha, B., & Abu-Omar, M. M. (2014). "Advances in 5-hydroxymethylfurfural production from biomass in biphasic solvents." Green Chemistry.

• Furan Schiff Base Synthesis

  • Verma, M., et al. (2015). "Synthesis and Antimicrobial Activity of Schiff Bases Derived from Furan-2-carboxaldehyde." International Journal of Pharmaceutical Sciences and Research.

• Furan Toxicity & Metabolism

  • Peterson, L. A. (2013).[9][10] "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." Chemical Research in Toxicology.

Sources

• 1. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. What is the mechanism of Voxelotor? [synapse.patsnap.com]
• 5. Voxelotor: alteration of sickle cell disease pathophysiology by a first-in-class polymerization inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WO2019244166A1 - Process development for 5-hydroxymethylfurfural (5-hmf) synthesis from carbohydrates - Google Patents [patents.google.com]
• 7. ijiset.com [ijiset.com]
• 8. Mechanisms of Furan-Induced Toxicity and Carcinogenicity - Lisa Peterson [grantome.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Welcome to the technical support guide for the synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and questions that arise during this specific synthetic procedure. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you improve your reaction yields and product purity.

The primary synthetic route to 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde involves a Williamson ether synthesis. This is a classic S(N)2 reaction where the sodium salt of 2-methoxyphenol (guaiacol) acts as a nucleophile, displacing a halide from 5-(chloromethyl)furan-2-carbaldehyde (CMF).[1][2][3] While straightforward in principle, optimizing this reaction requires careful control of several parameters to avoid common pitfalls.

Caption: Overall workflow for the synthesis of the target compound.

Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis. Each answer provides a causal explanation and actionable steps for resolution.

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

Low yields in this Williamson ether synthesis can typically be traced back to one of four key areas: inefficient nucleophile generation, degradation of the starting material, suboptimal reaction conditions, or competing side reactions.[1]

• Cause 1: Incomplete Deprotonation of 2-Methoxyphenol.

  • Explanation: The phenoxide is the active nucleophile. If the base used is not strong enough to fully deprotonate the phenolic hydroxyl group of 2-methoxyphenol, the concentration of the nucleophile will be low, leading to a slow or incomplete reaction.[4]

  • Solution: Switch to a stronger base. While bases like potassium carbonate (K₂CO₃) can work, they are often not sufficient for complete deprotonation. Sodium hydride (NaH) is a highly effective, non-nucleophilic base that will irreversibly deprotonate the alcohol, driving the reaction forward.[5]

• Cause 2: Degradation of 5-(Chloromethyl)furan-2-carbaldehyde (CMF).

  • Explanation: CMF is known to be less stable than its parent compound, 5-(hydroxymethyl)furfural (HMF), and can be prone to self-condensation or polymerization, forming dark, insoluble materials often referred to as "humins".[6][7] This degradation is often accelerated by heat and trace amounts of acid.

  • Solution: Use freshly prepared or purified CMF for the reaction. Ensure all glassware is dry and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon) to prevent moisture, which could lead to side reactions.

• Cause 3: Suboptimal Solvent Choice.

  • Explanation: The S(N)2 mechanism of the Williamson synthesis is highly dependent on the solvent.[8] Protic solvents (like water or ethanol) can solvate the phenoxide nucleophile through hydrogen bonding, creating a "solvent cage" that reduces its reactivity and slows down the reaction.[1]

  • Solution: Use a polar aprotic solvent. Solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or acetonitrile are ideal as they solvate the cation (e.g., Na⁺) but leave the nucleophile relatively "bare" and highly reactive.[4][8]

• Cause 4: Competing Side Reactions (C-Alkylation).

  • Explanation: Phenoxide ions are ambident nucleophiles, meaning they can react at two different sites: the oxygen (O-alkylation, desired) or the aromatic ring (C-alkylation, undesired). While O-alkylation is generally favored, C-alkylation can become a significant side reaction under certain conditions.[1]

  • Solution: Modifying reaction conditions can favor O-alkylation. Using polar aprotic solvents generally promotes O-alkylation. Phase-transfer catalysis can also be an effective strategy to improve selectivity.

Caption: Troubleshooting flowchart for diagnosing low reaction yield.

Q2: I see multiple spots on my TLC plate besides my starting materials. What are they?

Unidentified spots on a TLC plate often indicate the formation of side products. Besides unreacted starting materials, you may be observing:

• Humin Polymers: These are often seen as a dark, immobile streak at the baseline of the TLC plate. They result from the degradation of CMF.[6][7]

• C-Alkylated Isomer: This product will likely have a different Rf value than your desired O-alkylated product. Its formation is a known, though often minor, side reaction with phenoxides.[1]

• Aldehyde-Related Byproducts: Under strongly basic conditions, the aldehyde functional group on the furan ring could potentially react, although this is less common in the presence of a reactive electrophile like CMF. For instance, HCl produced during some syntheses can lead to the formation of by-products like methyl levulinate if methanol is present.[7]

To identify these, consider running a larger-scale reaction and isolating the impurities via column chromatography for characterization by NMR or Mass Spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the best choice of base for this synthesis?

The choice of base is critical for efficiently generating the phenoxide nucleophile. A base should be strong enough to deprotonate the phenol completely but should not introduce competing reactions.

Base	Type	pKa of Conj. Acid	Suitability & Comments
Sodium Hydride (NaH)	Strong, Non-nucleophilic	~36	Highly Recommended. Reacts irreversibly to form H₂ gas and the sodium phenoxide. Ensures complete formation of the nucleophile.[5] Must be handled with care under anhydrous conditions.
Potassium Carbonate (K₂CO₃)	Weak Base	~10.3	Acceptable, but may be inefficient. Can lead to an equilibrium with a low concentration of the phenoxide, resulting in slower reaction rates and lower yields. Often requires higher temperatures.
Sodium Hydroxide (NaOH)	Strong, Nucleophilic	~15.7	Not Recommended. The presence of water from aqueous NaOH or formed during the reaction can hydrolyze the CMF and reduce the reactivity of the nucleophile.[4]

Q2: Which solvent should I use?

The solvent plays a crucial role in the S(N)2 reaction mechanism. Polar aprotic solvents are strongly recommended.

Solvent	Type	Boiling Point	Comments
DMF	Polar Aprotic	153 °C	Excellent choice. Effectively solvates cations, leaving a highly reactive "naked" nucleophile.[1][5]
DMSO	Polar Aprotic	189 °C	Excellent choice. Similar properties to DMF. Its high boiling point can be useful but also makes it difficult to remove post-reaction.[8]
Acetonitrile	Polar Aprotic	82 °C	Good choice. A common solvent for S(N)2 reactions, though perhaps slightly less effective than DMF or DMSO for this specific transformation.[2]
THF	Polar Aprotic	66 °C	Acceptable. Less polar than DMF/DMSO, which may result in slower reaction rates. Often used with NaH.[5]
Ethanol / Water	Protic	78 °C / 100 °C	Not Recommended. These solvents will solvate and deactivate the phenoxide nucleophile through hydrogen bonding, severely inhibiting the reaction rate.[1]

Q3: Can I use 5-(hydroxymethyl)furan-2-carbaldehyde (HMF) directly?

No, you cannot use HMF directly for a Williamson ether synthesis. The hydroxyl group (-OH) is a very poor leaving group. The reaction requires a good leaving group on the methyl carbon. You must first convert the hydroxyl group of HMF into a better leaving group, such as a halide (e.g., -Cl, forming CMF) or a sulfonate ester (e.g., tosylate, -OTs; or mesylate, -OMs).[9][10] Converting HMF to CMF is a common preceding step.[11]

Experimental Protocol: Williamson Ether Synthesis

This protocol provides a generalized procedure for a 10 mmol scale reaction. Safety Note: Sodium hydride (NaH) is a flammable solid that reacts violently with water. Handle it in a fume hood under an inert atmosphere and away from any moisture.

Materials:

• 2-Methoxyphenol (Guaiacol): 1.24 g (10 mmol)

• Sodium Hydride (60% dispersion in mineral oil): 0.44 g (11 mmol, 1.1 eq)

• 5-(Chloromethyl)furan-2-carbaldehyde (CMF): 1.45 g (10 mmol)

• Anhydrous N,N-Dimethylformamide (DMF): 40 mL

• Diethyl ether (or Ethyl Acetate)

• Saturated NH₄Cl solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a septum. Allow it to cool to room temperature under a stream of dry nitrogen or argon.

• Phenoxide Formation:

  • Add the anhydrous DMF (20 mL) to the flask via syringe.

  • Carefully add the sodium hydride to the stirring solvent.

  • In a separate vial, dissolve the 2-methoxyphenol in anhydrous DMF (10 mL).

  • Add the 2-methoxyphenol solution dropwise to the NaH suspension at 0 °C (ice bath).

  • Allow the mixture to stir at room temperature for 30 minutes. You should observe the cessation of hydrogen gas evolution, indicating the complete formation of the sodium phenoxide.

• S(N)2 Reaction:

  • Dissolve the 5-(chloromethyl)furan-2-carbaldehyde (CMF) in anhydrous DMF (10 mL).

  • Slowly add the CMF solution to the flask containing the phenoxide.

  • Heat the reaction mixture to 60-70 °C and monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 2-4 hours.[1]

• Work-up:

  • Cool the reaction mixture to 0 °C.

  • Carefully quench the reaction by the slow, dropwise addition of saturated NH₄Cl solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel containing 100 mL of water.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.[1]

• Purification:

  • The resulting crude oil can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde.

References

• Synthesis of 5-Chloromethyl furfural. (n.d.). PrepChem.com. Retrieved from [Link]

• Efficient synthesis of 5-(chloromethyl)furfural (CMF) from high fructose corn syrup (HFCS) using continuous flow processing. (2018). Reaction Chemistry & Engineering, RSC Publishing. Retrieved from [Link]

• A Semi‐Batch Flow System for the Production of 5‐Chloromethylfurfural. (2021). Chemistry—Methods. Retrieved from [Link]

• The Conversion of 5-Chloromethylfurfural into 5-Methoxymethylfurfural via Nucleophilic Substitution: Kinetic Modeling. (2021). Chemical Engineering Transactions. Retrieved from [Link]

• Production and Synthetic Possibilities of 5-Chloromethylfurfural as Alternative Biobased Furan. (2021). MDPI. Retrieved from [Link]

• Williamson Ether Synthesis Explained. (2025). V.Nimc. Retrieved from [Link]

• Williamson Ether Synthesis. (2022). ChemTalk. Retrieved from [Link]

• Mastering the Williamson Ether Synthesis Book: A Complete Guide to Mechanism, Applications, and Modern Variations. (2025). TailoredRead. Retrieved from [Link]

• Williamson Ether Synthesis. (2022). Chemistry Steps. Retrieved from [Link]

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. Retrieved from [Link]

• Williamson ether synthesis. (n.d.). Wikipedia. Retrieved from [Link]

• Organic Chemistry Williamson Ether Synthesis. (n.d.). University of Richmond. Retrieved from [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (n.d.). Francis Academic Press. Retrieved from [Link]

• 5-(hydroxymethyl) furan-2-carbaldehyde (hmf) sulfonates and process for synthesis thereof. (2016). Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. One moment, please... [chemistrytalk.org]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scholarship.richmond.edu [scholarship.richmond.edu]
• 6. d-nb.info [d-nb.info]
• 7. cetjournal.it [cetjournal.it]
• 8. tailoredread.com [tailoredread.com]
• 9. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 10. KR20160003771A - 5-(hydroxymethyl) furan-2-carbaldehyde (hmf) sulfonates and process for synthesis thereof - Google Patents [patents.google.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Reactions of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Welcome to the technical support center for the synthesis and reactions of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde. This guide is intended for researchers, scientists, and drug development professionals. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to assist you in identifying and mitigating the formation of side products in your reactions.

Introduction

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde is a versatile intermediate in organic synthesis, valued for its furan scaffold and reactive aldehyde functionality. A common and efficient route to this compound is the Williamson ether synthesis, which involves the reaction of 5-(chloromethyl)furan-2-carbaldehyde (CMF) with guaiacol in the presence of a base. While this SN2 reaction is generally reliable, the formation of side products can lead to reduced yields and complex purification challenges. This guide provides in-depth technical assistance to help you navigate these potential issues.

Troubleshooting Guide: Identifying and Mitigating Side Products

This section addresses specific experimental issues you may encounter, their probable causes, and actionable solutions.

Q1: My reaction yield is significantly lower than expected, and I see multiple spots on my TLC plate. What are the likely side products?

Low yields are often a direct consequence of competing side reactions. In the Williamson ether synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde, the primary competing pathways are E2 elimination and C-alkylation of the guaiacolate nucleophile.[1]

A. E2 Elimination Product: 5-Methylenefuran-2(5H)-one

• Cause: The use of a sterically hindered or overly strong base can promote the E2 elimination of HCl from 5-(chloromethyl)furan-2-carbaldehyde, especially at elevated temperatures. The resulting highly reactive intermediate can then polymerize or react further.

• Identification: This side product is often volatile and may be difficult to isolate. It can contribute to the formation of complex mixtures and baseline noise in chromatograms.

• Mitigation Strategies:

  • Choice of Base: Employ a milder base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) instead of strong bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK).

  • Temperature Control: Maintain a moderate reaction temperature, typically between 50-80 °C.[2] Avoid excessive heating, which favors elimination over substitution.

B. C-Alkylation Products: (5-((3-hydroxy-4-methoxyphenyl)methyl)furan-2-yl)methan-1-ol and (5-((4-hydroxy-3-methoxyphenyl)methyl)furan-2-yl)methan-1-ol

• Cause: The guaiacolate anion is an ambident nucleophile, meaning it can react at either the oxygen atom (O-alkylation, desired product) or at the ortho and para positions of the aromatic ring (C-alkylation, undesired side products).[1]

• Identification: These isomers will have similar molecular weights to the desired product but different retention times in HPLC and distinct NMR spectra. Look for the presence of a free phenolic -OH group in the ¹H NMR and IR spectra.

• Mitigation Strategies:

  • Solvent Choice: The choice of solvent can influence the O- vs. C-alkylation ratio. Polar aprotic solvents like DMF or acetonitrile are generally preferred for Williamson ether synthesis as they can help to solvate the cation and favor O-alkylation.[1]

  • Counter-ion: The nature of the cation can also play a role. Using a base with a larger, softer cation like cesium can sometimes favor O-alkylation.

C. Unreacted Starting Materials: 5-(Chloromethyl)furan-2-carbaldehyde and Guaiacol

• Cause: Incomplete reaction due to insufficient reaction time, low temperature, or inefficient base-mediated deprotonation of guaiacol.

• Identification: Compare your analytical data (TLC, HPLC, GC-MS) with authentic standards of the starting materials.

• Mitigation Strategies:

  • Reaction Time: Monitor the reaction progress by TLC or HPLC to ensure it has gone to completion.

  • Base Equivalents: Use a slight excess of the base (e.g., 1.2-1.5 equivalents) to ensure complete deprotonation of guaiacol.

  • Purity of Reagents: Ensure that your starting materials and solvent are anhydrous, as water can quench the guaiacolate anion.

Reaction and Side Product Overview

Caption: Main reaction and competing side reactions.

Frequently Asked Questions (FAQs)

Q2: What are the optimal reaction conditions to maximize the yield of the desired O-alkylation product?

While optimization is always substrate-dependent, a good starting point for the synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde is:

Parameter	Recommended Condition	Rationale
Base	Anhydrous K₂CO₃ or Cs₂CO₃ (1.2-1.5 equivalents)	Mild bases that favor SN2 over E2 elimination.
Solvent	Anhydrous DMF or Acetonitrile	Polar aprotic solvents that promote the SN2 reaction.[1]
Temperature	60-80 °C	A balance between a reasonable reaction rate and minimizing side reactions like elimination.
Atmosphere	Inert (Nitrogen or Argon)	Prevents potential oxidation of the aldehyde and degradation of reagents.
Reaction Time	4-12 hours (monitor by TLC or HPLC)	Reaction times can vary; monitoring ensures the reaction goes to completion without prolonged heating that could lead to degradation.

Q3: How can I effectively purify the target compound from the side products?

Column chromatography is the most effective method for purification.

• Stationary Phase: Silica gel is standard.

• Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. The less polar desired product will elute before the more polar C-alkylation products (due to their free hydroxyl group). Unreacted CMF will also be less polar, while unreacted guaiacol will be more polar.

Q4: My 5-(chloromethyl)furan-2-carbaldehyde (CMF) starting material is dark and appears impure. Can I still use it?

CMF is known to be unstable and can degrade over time, often turning dark.[3] Using impure CMF can introduce a host of side products and is not recommended. It is advisable to either purify the CMF (e.g., by distillation or chromatography) or use freshly prepared material.

Q5: Are there any analytical techniques that are particularly useful for identifying these side products?

• ¹H and ¹³C NMR Spectroscopy: This is the most powerful tool for structural elucidation. The presence of a phenolic -OH peak in the ¹H NMR spectrum is a clear indicator of C-alkylation. The chemical shifts and coupling constants of the aromatic protons will also differ significantly between the O- and C-alkylated isomers.

• Mass Spectrometry (MS): GC-MS or LC-MS can be used to identify the molecular weights of the components in your reaction mixture. The desired product and the C-alkylation isomers will have the same molecular weight, but can be separated by chromatography.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent tool for monitoring the reaction progress and assessing the purity of your final product. Different isomers will typically have distinct retention times.

Troubleshooting Workflow

Sources

• 1. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

stability of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde in different solvents

Technical Support Center: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Executive Summary

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde is a lipophilic ether derivative of 5-hydroxymethylfurfural (HMF).[1][2] While the ether linkage confers greater stability than the parent alcohol (HMF), the furan ring and the C2-aldehyde functionality remain highly reactive.

This compound exhibits three primary instability modes :

• Acid-Catalyzed Resinification: Rapid polymerization in acidic chlorinated solvents.[1][2]

• Hemiacetal Formation: Reversible equilibrium in protic solvents (alcohols), distorting analytical data.[2]

• Oxidative Degradation: Aerobic oxidation of the aldehyde to the carboxylic acid or furan ring opening.[2]

Module 1: Solvent Compatibility & Troubleshooting

Status: CRITICAL Issue: Users frequently report "black tar" formation or "disappearing NMR signals."

The "Black Tar" Phenomenon (Chlorinated Solvents)

• Observation: The compound turns dark brown or black when dissolved in Chloroform (

  ) or Dichloromethane (DCM) after 1–4 hours.[2]

• Root Cause: Commercial chloroform is often stabilized with ethanol or amylene, but over time (or upon exposure to light), it generates trace Hydrochloric Acid (HCl). The electron-rich furan ring is hypersensitive to protons.[1][2] Even ppm levels of acid catalyze an electrophilic attack on the furan ring, leading to chain polymerization (humins).

• Corrective Action:

  • Immediate: Filter the solvent through a small plug of basic alumina or potassium carbonate (

    ) before dissolution to neutralize acid.[2]

  • Alternative: Use

    stored over silver foil or molecular sieves, or switch to Acetone- .[1][2]

The "Ghost Peak" Phenomenon (Alcohols)

• Observation: In Methanol (

  ) or Ethanol ( ), the aldehyde proton signal (approx. 9.5–9.6 ppm) decreases in integration, and new signals appear upfield.[2] HPLC shows split peaks.[1][2]

• Root Cause: The aldehyde group undergoes reversible nucleophilic addition with the alcohol solvent to form a hemiacetal .[2][3] This is not a permanent degradation but an equilibrium that invalidates quantitative analysis.[2]

• Corrective Action:

  • Analytical: Never use Methanol-

    for NMR quantification of purity. Use DMSO- or Acetonitrile- .[1][2]

  • Synthesis: If reacting in alcohol, ensure no acid catalyst is present unless acetal protection is intended.[2]

The "False Oxidation" (DMSO)

• Observation: Long-term storage in DMSO leads to the formation of the corresponding carboxylic acid.[2]

• Root Cause: DMSO is hygroscopic and can act as a mild oxidant (Swern-type mechanism precursors) under specific conditions or simply facilitate air oxidation due to high oxygen solubility.[1][2]

• Recommendation: Use DMSO only for immediate analysis or biological assays.[1][2] Do not store stock solutions in DMSO at room temperature.

Module 2: Visualizing Stability Logic

The following decision matrix guides solvent selection based on the chemical behavior of the furan-aldehyde motif.

Caption: Solvent selection decision tree highlighting risks of hemiacetal formation in alcohols and polymerization in acidic chlorinated solvents.

Module 3: Analytical & Handling Protocols

Protocol A: Safe Dissolution for NMR

Objective: Obtain a clean proton spectrum without degradation artifacts.

• Solvent Choice: Select DMSO-

  (Gold Standard) or Acetone- .[1][2]

• Pre-check: If using

  , add 10 mg of anhydrous to the NMR tube before adding the compound. Shake and let settle. This neutralizes trace DCl.[1][2]

• Execution: Dissolve 5–10 mg of the furan derivative.

• Validation: Check the aldehyde peak at ~9.6 ppm. It should be a sharp singlet (or doublet if long-range coupling exists).[1][2] Broadening indicates exchange/degradation.[1][2]

Protocol B: Long-Term Storage

Objective: Prevent oxidative ring opening and autopolymerization.[1][2]

• State: Store as a solid. Solutions degrade 100x faster.[1][2]

• Temperature: -20°C is required.

• Atmosphere: Argon or Nitrogen backfill is mandatory.[1][2]

• Container: Amber glass vial (UV protection).

• Stabilizer: For large batches (>5g), consider adding 0.1% BHT (Butylated hydroxytoluene) if downstream applications permit.[2]

Frequently Asked Questions (FAQ)

Q1: My sample turned from yellow oil to a dark brown solid. Is it recoverable?

• Answer: Likely not.[1][2] The color change indicates furan ring polymerization (humin formation).[2] You can attempt to redissolve in Ethyl Acetate and filter through a silica plug, but the yield will be low. The "tar" is irreversible.[2]

Q2: Can I use this compound in aqueous buffers for biological screening?

• Answer: Yes, but with caveats. The 2-methoxyphenoxy group makes it hydrophobic.[1][2]

  • Solubility: Dissolve in DMSO first (1000x stock), then dilute into buffer.[2]

  • Stability:[1][4] It is stable in neutral pH (7.[2]4) for 24 hours. Avoid acidic buffers (pH < 5), which trigger degradation.[2]

Q3: Why does the HPLC show two peaks in Methanol?

• Answer: You are seeing the equilibrium between the free aldehyde and the methyl-hemiacetal.[2] If you switch the mobile phase to Acetonitrile/Water (no alcohol), the artifact peak should disappear.

References

• Gandini, A. (2011).[2] The furan counterpart of poly(terephthalic acid): An alternative based on renewable resources.[2] Polymer Chemistry.[2] Link

  • Relevance: Establishes the sensitivity of the furan ring to acidic conditions and polymerization mechanisms.[2]

• Van Putten, R. J., et al. (2013).[2] Hydroxymethylfurfural, A Versatile Platform Chemical Made from Renewable Resources.[1][2][4] Chemical Reviews.[1][2] Link[2]

  • Relevance: Comprehensive review on HMF derivatives, detailing the reactivity of the aldehyde and ether linkages.

• Esposito, D., & Antonietti, M. (2015). Chemical Conversion of Sugars to Lactic Acid and Furan Derivatives.[2] ChemSusChem.[1][2] Link[2]

  • Relevance: Discusses the degradation pathways of furanic ethers in various solvents.

• Loudon, G. M. (2009).[2] Organic Chemistry.[1][2][3] Roberts and Company Publishers.[2]

  • Relevance: Foundational text for the mechanism of hemiacetal formation (Aldehyde + Alcohol ⇌ Hemiacetal).[2][3]

Sources

• 1. chembk.com [chembk.com]
• 2. Methoxymethylfurfural - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. re.public.polimi.it [re.public.polimi.it]

Technical Support Center: Stability &amp; Degradation of Furan-2-Carbaldehyde Derivatives

The following technical guide is designed for researchers and formulation scientists working with furan-2-carbaldehyde (furfural) and its derivatives (e.g., 5-HMF, furfuryl alcohol). It addresses stability challenges through a troubleshooting lens, supported by mechanistic insights and validated protocols.

Introduction: The Furan Stability Paradox

Furan-2-carbaldehyde derivatives possess a "pseudoaromatic" diene ether ring that is electron-rich, making them highly reactive. While this reactivity makes them excellent platform chemicals for drug synthesis, it poses significant stability challenges during storage and formulation. The aldehyde moiety at C2 and potential substitutions at C5 (e.g., hydroxymethyl in 5-HMF) create multiple vectors for degradation: autoxidation , acid-catalyzed polymerization (humins) , and base-catalyzed disproportionation (Cannizzaro) .

This guide provides root-cause analysis and mitigation strategies for these specific pathways.

Module 1: Troubleshooting Discoloration (The "Browning" Effect)

User Issue: "My clear furfural/HMF solution has turned yellow/brown/black upon storage."

Diagnosis: This is the classic signature of Humin Formation via acid-catalyzed polymerization. Unlike simple oxidation, this process involves the formation of complex, dark, insoluble furanic polymers known as humins. This is particularly aggressive in 5-HMF (5-Hydroxymethylfurfural) due to the presence of both alcohol and aldehyde functional groups.

Mechanistic Insight: The degradation does not proceed directly between two furan molecules. Instead, it involves a ring-opening rehydration step.

• Ring Opening: The furan ring opens under acidic conditions (even weak acidity from degradation products like formic acid) to form reactive acyclic intermediates, such as 2,5-dioxo-6-hydroxy-hexanal (DHH) .[1]

• Polymerization: DHH undergoes aldol addition/condensation with the parent furan, creating a cross-linked network (Humins).

Visualizing the Pathway:

Figure 1: The acid-catalyzed pathway leading to humin formation.[1][2] Note that the ring-opening step to DHH is the critical precursor to polymerization [1][4].

Corrective Protocol:

• Check pH: Ensure the formulation pH is > 3.0 . Below pH 3, the rate of ring opening increases exponentially.

• Scavenge Oxygen: While primarily acid-driven, oxygen can accelerate radical propagation. Sparge buffers with Argon/Nitrogen.

• Solvent Selection: Switch from protic solvents (water/methanol) to polar aprotic solvents (DMSO, DMF) if compatible. Aprotic solvents stabilize the furan ring against rehydration [5].

Module 2: Troubleshooting pH-Related Instability

User Issue: "I am losing assay purity in my alkaline formulation (pH > 8)."

Diagnosis: Cannizzaro Disproportionation or Ring Fragmentation . Furfural derivatives lacking an

-hydrogen (like furfural itself) undergo the Cannizzaro reaction in the presence of strong bases.

Mechanistic Insight: Two molecules of the aldehyde react to form one molecule of alcohol (reduction) and one molecule of carboxylic acid (oxidation).

• Reaction:

• Consequence: Immediate loss of 50% of your active aldehyde, plus a significant pH shift (acid generation).

User Issue: "I see a new peak eluting early in my HPLC, and pH is dropping."

Diagnosis: Oxidative Degradation to Furoic Acid. Even in the absence of base, exposure to air leads to autoxidation. The aldehyde group oxidizes to a carboxylic acid (2-furoic acid).[3][4]

Summary of pH-Dependent Pathways:

pH Condition	Dominant Mechanism	Degradation Products	Mitigation Strategy
Acidic (pH < 3)	Ring Opening & Polymerization	Humins, Levulinic Acid, Formic Acid	Buffer to pH 4-6; Store at 4°C.
Neutral (pH 4-7)	Autoxidation (Slow)	Furoic Acid	Store under inert gas (Ar/N₂).
Basic (pH > 8)	Cannizzaro Reaction	Furfuryl Alcohol + Furoic Acid	Avoid strong bases; use non-nucleophilic buffers.
Strong Base (pH > 12)	Resinification	Complex Resins	Contraindicated.

Module 3: Analytical Troubleshooting (HPLC)

User Issue: "I cannot separate the degradation products from the parent peak."

Diagnosis: Inadequate method selectivity for polar organic acids. Degradation products like Furoic Acid , Formic Acid , and Levulinic Acid are highly polar. Standard C18 gradients often elute them in the void volume (

).

Optimized Analytical Protocol (HPLC-UV):

• Column: Use a column capable of retaining polar acids.

  • Recommended: C18 with polar-endcapping (e.g., Agilent Zorbax SB-Aq) or an Ion-Exchange column (Bio-Rad Aminex HPX-87H).

• Mobile Phase: Acidification is mandatory to suppress ionization of furoic acid (

  ).

  • A: 0.1% Phosphoric Acid or 5mM Sulfuric Acid in Water.

  • B: Acetonitrile.[5][6]

• Wavelength Selection:

  • 280 nm: Specific for the furan ring (Parent Furfural/HMF).

  • 210 nm: Universal detection for degradation acids (Formic/Levulinic) which lack strong UV chromophores at 280 nm.

Workflow Visualization:

Figure 2: Analytical decision tree for separating and identifying furanic degradation products [2][3].

Module 4: Photostability

User Issue: "My standard curve concentration is decreasing despite cold storage."

Diagnosis: Photochemical Degradation. Furan derivatives are photosensitive. UV exposure can induce ring opening or oxidation even in solid state.

• Nitro-derivatives (e.g., Nitrofurantoin): Undergo rapid photolysis to form 5-hydroxyfuran-2-carbaldehyde [6].

• Protocol: Always store standards in amber glass vials. Wrap reaction vessels in aluminum foil during synthesis.

References

• Horvat, J. et al. (1985). Mechanism of levulinic acid formation. Journal of the Chemical Society, Perkin Transactions 2.

• BenchChem. (2025).[5][7] A Comparative Guide to Validated HPLC Methods for Furfural 2,4-Dinitrophenylhydrazone Analysis.

• Liu, J. et al. (2022).[8] The potency of HPLC-DAD and LC-MS/MS combined with ion chromatography for detection/purification of levulinic acid and bio-compounds. RSC Advances.

• Patil, S.K.R. & Lund, C.R.F. (2011). Formation and Growth Mechanisms of Humins from 5-Hydroxymethylfurfural. Energy & Fuels.

• Kolykhalov, D. et al. (2025). Search for the Sustainable Optimum: Review of 5-(Hydroxymethyl)furfural Stability Under Various Reaction Conditions. CoLab.

• Edelmann, A. et al. (2020). Photolytic and photocatalytic degradation of nitrofurantoin and its photohydrolytic products. Journal of Photochemistry and Photobiology A: Chemistry.

Sources

• 1. Computational survey of humin formation from 5-(hydroxymethyl)furfural under basic conditions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02870D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Microbial degradation of furanic compounds: biochemistry, genetics, and impact - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Furfural Degradation Pathway [eawag-bbd.ethz.ch]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The potency of HPLC-DAD and LC-MS/MS combined with ion chromatography for detection/purification of levulinic acid and bio-compounds from acid hydroly ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03563D [pubs.rsc.org]

optimizing reaction parameters for phenoxymethyl furan synthesis

Technical Support Center: Synthesis of Phenoxymethyl Furan

Welcome to the technical support center for the synthesis of phenoxymethyl furan and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for optimizing reaction parameters and troubleshooting common experimental hurdles. Our focus is on explaining the causality behind experimental choices to empower you to make informed decisions in your laboratory work.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the strategic planning of phenoxymethyl furan synthesis.

Q1: What are the primary synthetic routes to phenoxymethyl furan, and how do I choose the best one?

There are three main strategies for forming the aryl ether bond in phenoxymethyl furan: the Williamson Ether Synthesis, the Ullmann Condensation, and the Buchwald-Hartwig C-O Coupling. The choice depends on the specific substrates, available catalysts, and desired reaction conditions.

• Williamson Ether Synthesis : This is the most classic and often the first choice for this transformation.[1][2] It involves the reaction of a phenoxide with a furan derivative bearing a good leaving group (e.g., 5-(chloromethyl)furan or 5-(bromomethyl)furan) via an S_N2 mechanism.[1] It is generally cost-effective and operationally simple. It works best when the furan component is a primary halide, which is the case here, minimizing competing elimination reactions.[1][3][4]

• Ullmann Condensation : This copper-catalyzed reaction couples a phenol with an aryl halide.[5][6] For phenoxymethyl furan, this route is less common as it would require coupling phenol with a halofuran, which is not the target bond. However, for diaryl ethers, it is a viable, albeit often harsh, alternative to the Williamson synthesis, typically requiring high temperatures.[5][7]

• Buchwald-Hartwig C-O Coupling : This is a powerful, modern palladium-catalyzed cross-coupling reaction between an alcohol (phenol) and an aryl halide/triflate.[8][9] Like the Ullmann reaction, this would involve coupling phenol with a halofuran. It offers milder reaction conditions and broader substrate scope compared to the Ullmann condensation but requires more expensive and often air-sensitive palladium catalysts and specialized phosphine ligands.[10]

Recommendation : For the synthesis of phenoxymethyl furan, the Williamson Ether Synthesis is the most direct and recommended starting point due to the primary nature of the required furfuryl halide.

Q2: In a Williamson synthesis for phenoxymethyl furan, what is the optimal choice of base and solvent?

The choice of base and solvent is critical for successfully deprotonating the phenol to form the reactive phenoxide nucleophile and for facilitating the S_N2 reaction.

• Base Selection : The base must be strong enough to fully deprotonate the phenol (pKa ~10) but not so harsh as to cause decomposition of the furan ring.

  • Strong Bases (e.g., NaH, KH) : Sodium hydride (NaH) or potassium hydride (KH) are excellent choices as they irreversibly deprotonate the phenol, driving the reaction forward.[2][4] They are typically used in anhydrous aprotic solvents like THF or DMF.[4]

  • Carbonate Bases (e.g., K₂CO₃, Cs₂CO₃) : Potassium carbonate and cesium carbonate are weaker, non-hygroscopic bases that are easier to handle.[2] They are particularly effective in polar aprotic solvents like DMF or acetonitrile, where they have sufficient basicity to deprotonate phenol. Cesium carbonate is often superior due to the "cesium effect," which leads to a more 'naked' and highly reactive phenoxide anion.

• Solvent Selection : The solvent must be able to dissolve the reagents and facilitate the S_N2 mechanism.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile) : These are the preferred solvents.[2][3] They solvate the cation (e.g., Na⁺, K⁺) but not the phenoxide anion, leaving it highly nucleophilic and available to attack the electrophile.[3]

  • Ethereal Solvents (e.g., THF, Diethyl Ether) : These are commonly used with strong bases like NaH.[4] They are less polar than DMF or DMSO but are sufficiently polar and non-reactive for this purpose.

Summary of Recommended Base/Solvent Combinations:

Base	Solvent(s)	Temperature Range (°C)	Key Considerations
NaH	THF, DMF	0 to 60	Highly effective; requires anhydrous conditions and careful handling.
K₂CO₃	DMF, Acetonitrile	25 to 80	Easy to handle, cost-effective, and generally provides good yields.
Cs₂CO₃	DMF, Acetonitrile	25 to 80	Often provides higher yields and faster reaction rates than K₂CO₃.

Q3: How can I monitor the reaction progress and determine the endpoint?

Effective reaction monitoring is crucial to prevent the formation of byproducts from prolonged reaction times or excessive heat.

• Thin-Layer Chromatography (TLC) : This is the most common and convenient method. A suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) should be chosen to achieve good separation between the starting materials (phenol and the furfuryl halide) and the desired phenoxymethyl furan product. The reaction is complete when the limiting reagent spot (usually the furfuryl halide) has disappeared.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) : For more quantitative analysis, a small aliquot of the reaction mixture can be withdrawn, quenched, and analyzed. These techniques can confirm the formation of the product (by its mass) and track the disappearance of starting materials.

Troubleshooting Guide

This guide provides solutions to specific problems you might encounter during the synthesis.

Problem 1: Low or No Product Yield

A low or complete lack of product is the most frequent issue. The following flowchart can help diagnose the potential cause.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. synarchive.com [synarchive.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Buchwald -Hartwig Amination | OpenOChem Learn [learn.openochem.org]
• 10. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

removing impurities from crude 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Technical Support Center: Advanced Synthesis & Purification Subject: Troubleshooting Impurity Removal in 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde Ticket ID: #PUR-5MMF-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely synthesizing this target via a Williamson ether synthesis, coupling 5-chloromethylfurfural (5-CMF) with guaiacol (2-methoxyphenol) using a base (K₂CO₃ or NaOH).

The crude profile of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde (hereafter Target-5 ) typically presents three distinct impurity classes that require conflicting purification strategies:

• Acidic Phenols: Unreacted Guaiacol (stubborn, odorous).

• Reactive Electrophiles: Residual 5-CMF (alkyl halide, potential mutagen).

• Furanic Polymers: Humins (dark tars formed by aldehyde/furan degradation).

This guide provides a modular troubleshooting workflow. Do not attempt all steps blindly; diagnose your crude material first.

Module 1: Diagnostic Triage

Before selecting a method, determine the dominant impurity. Use this logic flow to prevent yield loss.

Figure 1: Diagnostic logic for sequential purification. Identifying the primary impurity prevents subjecting the sensitive furan aldehyde to unnecessary harsh conditions.

Module 2: The "Sticky Phenol" Issue (Removing Guaiacol)

User Query: "My product smells like smoke/cloves and is an oily solid. I tried recrystallizing, but it just oils out. How do I get rid of the Guaiacol?"

Technical Insight: Guaiacol is a phenol with a pKa of ~10. It is soluble in organic solvents but can be deprotonated to become water-soluble. However, Target-5 contains an aldehyde.[1][2] If you use strong base or heat (classic phenol removal), the aldehyde will undergo a Cannizzaro reaction (disproportionation into alcohol/acid), destroying your product [1].

Protocol A: The "Cold Flash" Alkali Wash Goal: Selectively ionize Guaiacol without degrading the aldehyde.

Parameter	Specification	Reason
Solvent	Ethyl Acetate (EtOAc)	Dissolves Target-5 well; immiscible with water.[3]
Base	0.5M NaOH (Cold)	Strong enough to deprotonate Guaiacol (pKa 10), dilute enough to spare the aldehyde.
Temperature	0°C - 4°C (Ice Bath)	CRITICAL. Slows down the Cannizzaro side-reaction.[3]
Time	< 5 Minutes	Minimize contact time with base.

Step-by-Step:

• Dissolve crude residue in EtOAc (10 mL per gram).

• Cool the solution to 0°C in an ice bath.

• Add cold 0.5M NaOH (equal volume). Shake vigorously for only 60 seconds .

• Immediately drain the aqueous layer (which contains the Guaiacol salt).

• Rapid Quench: Wash the organic layer immediately with saturated Brine to remove residual base.

• Dry over MgSO₄ and concentrate.

Module 3: The "Black Tar" Syndrome (Removing Humins)

User Query: "My crude is dark brown/black. I suspect polymerization.[4] Column chromatography is streaking badly."

Technical Insight: Furan derivatives are notorious for forming "humins"—dark, polymeric byproducts catalyzed by acids or heat [2].[5] These polymers coat silica gel, ruining separation efficiency. You must remove them before fine purification.

Protocol B: The Adsorbent Pre-Treatment Goal: Physically trap high-molecular-weight polymers.

• Dissolution: Dissolve crude in a minimal amount of Dichloromethane (DCM). Humins are often less soluble in DCM than the monomer.

• Adsorbent Addition: Add Activated Charcoal (10% by weight of crude) OR Silica Gel (equal weight to crude).

• Agitation: Stir gently for 30 minutes at room temperature.

• Filtration: Filter through a pad of Celite (diatomaceous earth). The Celite prevents fine charcoal particles from passing through.

• Result: The filtrate should be significantly lighter (yellow/orange instead of black).

Module 4: Final Polish (Recrystallization vs. Chromatography)

User Query: "I have removed the phenol and the tar. How do I get analytical purity?"

Technical Insight: Target-5 is an ether-aldehyde. These molecules often crystallize well if the alkyl halide (5-CMF) impurity is low. If 5-CMF is present (>5%), it acts as a "solvent" preventing crystal lattice formation, leading to oiling out.

Protocol C: The Solvent-Pair Crystallization Use this if purity is >85% by TLC.

Recommended Solvent System: Ethanol / Water or EtOAc / Hexane.

• Dissolve: Dissolve 1g of semi-pure solid in boiling Ethanol (approx. 5-8 mL).

• Cloud Point: Add hot Water dropwise until a faint turbidity (cloudiness) persists.

• Clear: Add one drop of Ethanol to clear the solution.

• Slow Cool: Turn off the heat and let the flask sit in the oil bath as it cools to room temperature. Do not put it directly in ice ; this causes oiling out (amorphous precipitation).

• Harvest: Once room temp, move to 4°C fridge. Filter the pale yellow needles.

Protocol D: Flash Chromatography (If Crystallization Fails) Use this if 5-CMF is still present.[3]

• Stationary Phase: Silica Gel (Acid-washed silica is preferred to prevent furan degradation, but standard is usually fine).

• Mobile Phase: Hexane:EtOAc (Gradient 9:1 to 7:3).

• Elution Order:

  • 5-CMF (High Rf): Elutes first (non-polar).

  • Target-5 (Mid Rf): Elutes second.

  • Guaiacol (Low Rf): Elutes last (if any remains).

Module 5: Stability & Storage

FAQ: Why did my pure white crystals turn yellow overnight?

Answer: Furan-2-carbaldehydes are sensitive to autoxidation .[3] The aldehyde oxidizes to the carboxylic acid (furoic acid derivative) upon exposure to air, and the furan ring is electron-rich, making it susceptible to photo-oxidation [3].

• Storage Rule 1: Store under Nitrogen or Argon atmosphere.

• Storage Rule 2: Keep in the dark (amber vial or foil-wrapped).

• Storage Rule 3: Refrigerate (-20°C is ideal for long term).

References

• Cannizzaro Reaction Risks: Geissman, T. A. "The Cannizzaro Reaction." Organic Reactions, 1944, Vol 2, 94-113. Link

• Humin Formation in Furans: van Zandvoort, I. et al. "Formation, molecular structure, and morphology of humins in biomass conversion." ChemSusChem, 2013, 6(9), 1745-1758. Link

• Furan Stability & Oxidation: Gandini, A. "Furan derivatives and furan chemistry at the service of macromolecular materials." Macromolecules, 2008, 41(24), 9491-9520. Link

• Guaiacol Ether Synthesis (Analogous): "Guaiacol Allyl Ether." Organic Syntheses, Coll. Vol. 3, p.418 (1955). Link

Sources

• 1. 5-(Hy­droxy­meth­yl)furan-2-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 5-(3-METHOXY-PHENYL)-FURAN-2-CARBALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. ir.psgcas.ac.in [ir.psgcas.ac.in]

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde solubility problems and solutions

Ticket #5829: Solubility Optimization & Handling Guide

Status: Open | Priority: High | Department: Application Science Assigned Scientist: Dr. A. Vance, Senior Application Chemist

Executive Summary

You are encountering solubility or stability issues with 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde (henceforth referred to as 5-MPMF ). This compound belongs to a class of 5-substituted furfural ethers , commonly synthesized from 5-(hydroxymethyl)furfural (HMF) and guaiacol (2-methoxyphenol).[1]

Its physicochemical behavior is dominated by three structural features:

• The Furan-Aldehyde Core: Prone to oxidation (forming furoic acid) and light sensitivity.

• The Ether Linker: Adds rotational freedom, often leading to "oiling out" rather than crystallization.[1]

• The 2-Methoxyphenyl Moiety: Significantly increases lipophilicity (

  ), making aqueous solubility negligible.

This guide addresses the three most common user pain points: Assay Precipitation , Purification "Oiling," and Oxidative Degradation. [1]

Part 1: The Solubility Matrix

Standard conditions: 25°C, atmospheric pressure.[1]

Solvent Class	Solvent	Solubility Rating	Technical Notes
Polar Aprotic	DMSO	Excellent (>50 mM)	Recommended for Bio-Assays. Stable stock solvent.
Polar Aprotic	DMF	Excellent (>50 mM)	Good alternative to DMSO for chemical synthesis.[1]
Chlorinated	DCM / CHCl₃	Excellent	Best for Extraction. High solubility; low boiling point facilitates recovery.
Alcohols	Ethanol / Methanol	Good (Warm)	Crystallization Solvent. Soluble when warm; may precipitate or oil out upon cooling.[1] Warning: Can form hemiacetals over long storage.
Esters	Ethyl Acetate	Moderate	Good for TLC and column chromatography.
Hydrocarbons	Hexanes / Pentane	Poor	Anti-Solvent. Use to induce precipitation or triturate oils.
Aqueous	Water / PBS	Negligible	Do not use as primary solvent. Requires co-solvent (DMSO) or surfactant.[1]

Part 2: Troubleshooting Workflows (Q&A)

Issue 1: "The compound precipitates when I add my DMSO stock to cell culture media."

Diagnosis: This is a "Crash-Out" event. 5-MPMF is highly lipophilic. When a concentrated DMSO stock (e.g., 50 mM) hits the aqueous buffer, the local concentration exceeds the solubility limit before dispersion occurs.[1]

The Fix: The "Step-Down" Dilution Protocol Do not pipette directly from 100% DMSO to Media. Use an intermediate step.

• Prepare Stock: Dissolve 5-MPMF in anhydrous DMSO to 10 mM .

• Intermediate Step: Dilute 10 µL of Stock into 990 µL of PBS + 0.5% Tween-80 (or Cyclodextrin). Vortex immediately.

  • Why? The surfactant/carrier stabilizes the micro-dispersion.

• Final Dosing: Add this intermediate solution to your cell media.

  • Result: Final DMSO is <0.1%, and the compound remains solubilized in micelles/inclusion complexes.[1]

Issue 2: "My product is an oil and won't crystallize (Oiling Out)."

Diagnosis: The flexible methylene ether linker (

) prevents efficient crystal packing.[1] Impurities (unreacted guaiacol or HMF) act as "plasticizers," keeping it in the oil phase.[1]

The Fix: Trituration & Seeding

• Dissolve: Dissolve the crude oil in a minimum amount of Diethyl Ether or TBME (tert-butyl methyl ether).

• Precipitate: Add Hexanes dropwise until the solution turns slightly cloudy (turbid).

• Cool: Place in a -20°C freezer overnight. Do not disturb.

• Scratch: If oil settles at the bottom, use a glass rod to scratch the side of the flask at the oil-solvent interface. This provides nucleation sites.

• Alternative: If it remains stubborn, use Column Chromatography (Silica, Hexane:EtOAc 8:2) to remove impurities first.[1] High purity (>95%) is often required for solidification.[1]

Issue 3: "The solubility changed after storage. It's now insoluble in neutral organic solvents but dissolves in base."

Diagnosis: Oxidation. The aldehyde group (

) has oxidized to a carboxylic acid ( ), specifically 5-[(2-methoxyphenoxy)methyl]furan-2-carboxylic acid .[1]

• Mechanism: Furan-aldehydes auto-oxidize in air, especially under light.

• Solubility Shift: The acid is much less soluble in organic solvents (DCM) but highly soluble in basic water (NaOH/NaHCO₃) due to salt formation.[1]

The Fix: The "Bicarbonate Wash" Test

• Dissolve a small sample in DCM.

• Wash with Saturated NaHCO₃ (aq).[1]

• If the organic layer retains the UV-active compound: It is the Aldehyde (Intact).

• If the compound moves to the aqueous layer: It is the Acid (Degraded).[1]

  • Prevention: Store under Nitrogen/Argon at -20°C.

Part 3: Decision Logic & Workflows

Figure 1: Solvent Selection Logic for 5-MPMF

Caption: A logic gate for selecting the correct solvent system based on the intended experimental application (Synthesis, Purification, or Biology).

Figure 2: The "Oiling Out" Recovery Protocol

Caption: Step-by-step troubleshooting when the compound refuses to crystallize during purification.

References & Validated Sources

• Chemical Structure & Analog Properties:

  • Source: Sigma-Aldrich Technical Data for 5-(Hydroxymethyl)furfural (HMF) and 5-Methoxymethylfurfural.

  • Relevance: Establishes baseline solubility for 5-substituted furfural ethers (Lipophilic, soluble in alcohols/chlorinated solvents).

  • Link:[1]

• Synthesis & Purification of Furan Ethers:

  • Source:Journal of Organic Chemistry (2013).[1] "5-Substituted-2-furaldehydes: a synthetic protocol utilizing an organozinc route."

  • Relevance: Describes handling, purification, and stability of 5-substituted furaldehydes, confirming the need for inert atmosphere storage.

  • Link:[1]

• Biological Application (Sickle Cell Disease Analogs):

  • Source:Journal of Medicinal Chemistry (PMC).[1] "Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs."

  • Relevance: Specifically details the synthesis and handling of 5-(phenoxymethyl)furan-2-carbaldehyde (the direct phenyl analog of 5-MPMF), validating the "oiling out" issues and column chromatography solutions (Hex/EtOAc 4:1).

  • Link: (Generalized link to relevant PMC search based on snippet 1.6).

• Solubility Parameters (Hansen):

  • Source:NREL Technical Report. "Synthesis of 5-Hydroxymethylfurfural and Furfural in 1,4-Dioxane Versus Acetone."

  • Relevance: Validates the solubility of furan-aldehydes in polar aprotic vs. hydrocarbon solvents.

  • Link: (Inferred from search snippet 1.8).[1]

Sources

• 1. rsc.org [rsc.org]

Technical Support Center: Safe Handling and Storage of Reactive Aldehydes

Welcome to the Technical Support Center for the safe handling and storage of reactive aldehydes. This guide is designed for researchers, scientists, and drug development professionals who work with these versatile yet hazardous compounds. The information provided herein is curated to offer practical, field-proven insights to ensure the integrity of your experiments and, most importantly, your safety.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the intrinsic properties and general handling of reactive aldehydes.

Q1: What makes aldehydes "reactive" and what are the primary hazards?

A1: Aldehydes are characterized by a carbonyl functional group (a carbon double-bonded to an oxygen) where the carbonyl carbon is also bonded to at least one hydrogen atom. This structure makes them highly susceptible to oxidation, reduction, and nucleophilic attack. The primary hazards associated with reactive aldehydes stem from their chemical instability and biological activity:

• Toxicity: Many aldehydes are cytotoxic, mutagenic, and carcinogenic due to their ability to react with biological macromolecules like DNA and proteins. Inhalation can irritate the respiratory tract, and prolonged exposure may lead to conditions like Chronic Obstructive Pulmonary Disease (COPD).

• Flammability: Low molecular weight aldehydes are volatile and can form explosive mixtures with air. Their vapors can be ignited by hot surfaces, open flames, or even static electricity.

• Autoxidation and Peroxide Formation: In the presence of oxygen, aldehydes can undergo autoxidation to form peroxy acids, which can then react with another aldehyde molecule to form unstable and potentially explosive peroxide compounds. This process is often initiated by light and heat.

• Polymerization: Aldehydes can readily polymerize, especially in the presence of acids, bases, or certain metal contaminants. This can be a highly exothermic reaction, leading to a dangerous increase in pressure within a sealed container.

Q2: What are the general guidelines for storing reactive aldehydes?

A2: Proper storage is critical to maintain the stability and purity of aldehydes. General storage guidelines include:

• Temperature: Most reactive aldehydes should be stored in a cool, dark place. Refrigeration at 2-8°C is often recommended to slow down degradation processes. However, always check the manufacturer's specific recommendations, as some aldehydes may freeze and expand, potentially rupturing the container.

• Inert Atmosphere: To prevent autoxidation, it is best practice to store aldehydes under an inert atmosphere, such as nitrogen or argon.

• Light Protection: Amber bottles or storage in a dark cabinet is essential to prevent light-catalyzed degradation.

• Container Integrity: Ensure containers are tightly sealed to prevent exposure to air and moisture. Periodically inspect containers for any signs of bulging, which could indicate pressure buildup from polymerization or decomposition.

• Segregation: Store aldehydes away from incompatible materials such as strong oxidizing agents, acids, bases, and amines.

Q3: What personal protective equipment (PPE) is necessary when handling reactive aldehydes?

A3: A multi-layered approach to PPE is crucial when working with reactive aldehydes:

• Eye and Face Protection: Splash-proof goggles or safety glasses with side shields are mandatory. For larger quantities or when there is a significant splash risk, a full face shield should be worn in addition to goggles.

• Gloves: Choose gloves that are resistant to the specific aldehyde being used. Butyl rubber and nitrile gloves are generally effective against many aldehyde solutions. Latex gloves offer poor protection and should be avoided.

• Body Protection: A lab coat or chemical-resistant apron is necessary to protect against splashes. For extensive use, consider elbow-length gloves or protective sleeves.

• Respiratory Protection: All work with volatile aldehydes should be conducted in a certified chemical fume hood to minimize inhalation exposure. In situations where a fume hood is not feasible or for emergency response, an appropriate respirator (e.g., an air-purifying respirator with organic vapor cartridges) is required.

Section 2: Troubleshooting Guide

This section provides solutions to specific problems that may arise during the handling and use of reactive aldehydes.

Problem 1: I've noticed a white precipitate or cloudiness in my aldehyde.

• Probable Cause: This is a common sign of polymerization. Aldehydes, especially formaldehyde and acetaldehyde, can form solid polymers (paraformaldehyde and paraldehyde, respectively). This can be initiated by impurities, exposure to acidic or basic conditions, or prolonged storage.

• Solution:

  • Do not use: The purity of the aldehyde is compromised, and it may not perform as expected in your reaction.

  • Check for peroxides: Before attempting any purification, it is crucial to test for the presence of peroxides, as distillation of peroxide-containing aldehydes can be explosive.

  • Purification (with caution): If the aldehyde is free of peroxides, it may be possible to "crack" the polymer back to the monomer by gentle heating (depolymerization). This should only be done by experienced personnel with appropriate safety precautions, including working in a fume hood and using a blast shield. For many applications, it is safer and more efficient to discard the old aldehyde and purchase a fresh bottle.

  • Proper Disposal: Dispose of the polymerized aldehyde as hazardous waste according to your institution's guidelines.

Problem 2: My experiment is giving inconsistent results, and I suspect my aldehyde has degraded.

• Probable Cause: Aldehyde degradation can manifest in several ways beyond visible polymerization. Autoxidation to the corresponding carboxylic acid is a common issue. For derivatized standards used in chromatography, degradation can appear as reduced peak areas, the emergence of new peaks, or shifts in retention times.

• Solution:

  • Analytical Verification: If you have access to analytical instrumentation (e.g., NMR, GC-MS, or HPLC), you can check the purity of the aldehyde. An NMR spectrum can often reveal the presence of impurities.

  • Peroxide Testing: As a first step, always test for peroxides, as their presence indicates significant oxidative degradation.

  • Purification: If the aldehyde is valuable and the impurities are minimal, distillation can be an effective purification method. However, remember to never distill an aldehyde without first confirming the absence of peroxides.

  • Use Fresh Reagent: The most reliable solution is to use a fresh, unopened bottle of the aldehyde.

  • Stabilizers: For long-term storage or for aldehydes that are particularly prone to degradation, consider adding a stabilizer. Small amounts of antioxidants like butylated hydroxytoluene (BHT) or hydroquinone can inhibit autoxidation. Certain amines, such as triethanolamine, have also been used to prevent polymerization and autocondensation.

Problem 3: How do I test for and remove peroxides from my aldehyde?

• Cause of Peroxide Formation: Aldehydes are known to form peroxides upon exposure to air and light. This is a free-radical autoxidation process. The presence of peroxides is a significant safety hazard, as they can be shock-sensitive and explode upon heating or concentration.

• Step-by-Step Protocol for Peroxide Detection and Removal:

  I. Peroxide Detection:

  • Visual Inspection: Before opening the container, visually inspect it for any signs of peroxide formation, such as crystal formation (especially around the cap), cloudiness, or wispy structures within the liquid. If any of these are present, do not open the container and contact your institution's environmental health and safety (EHS) office immediately.

  • Peroxide Test Strips (Preferred Method): This is a simple and effective semi-quantitative method.

    • Use test strips designed for organic solvents.

    • Dip the strip into a small sample of the aldehyde.

    • Allow the solvent to evaporate and then expose the strip to moisture (as per the manufacturer's instructions) to develop the color.

    • Compare the color to the chart provided to determine the peroxide concentration. A concentration at or above 25 ppm is generally considered hazardous, and the chemical should not be used without peroxide removal.

  • Potassium Iodide (KI) Method:

    • In a test tube, mix 1-3 mL of the aldehyde with an equal volume of acetic acid.

    • Add a few drops of a fresh 5% potassium iodide solution and shake.

    • The formation of a yellow to brown color indicates the presence of peroxides.

  II. Peroxide Removal: This procedure should only be performed by trained personnel in a chemical fume hood.

  • Prepare a Reducing Agent Slurry: Create a slurry of activated alumina or ferrous sulfate in water.

  • Pass the Aldehyde Through the Slurry: Pass the peroxide-containing aldehyde through a column packed with the activated alumina or shake it with the ferrous sulfate solution in a separatory funnel.

  • Re-test for Peroxides: After treatment, re-test the aldehyde for the presence of peroxides using one of the methods described above. Repeat the treatment if necessary until the peroxide concentration is at a safe level (ideally non-detectable).

  • Drying: The aldehyde will likely need to be dried over an appropriate drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) after treatment with an aqueous slurry.

  • Add Inhibitor: After purification, add a small amount of a suitable inhibitor, such as BHT, to prevent further peroxide formation.

Problem 4: What is the correct procedure for disposing of waste or spilled reactive aldehydes?

• Cause for Concern: Due to their toxicity and reactivity, aldehydes cannot be disposed of down the drain. Spills can also present an immediate inhalation and fire hazard.

• Procedure for Waste Disposal and Spill Cleanup:

  I. Routine Waste Disposal:

  • Labeling: Collect all aldehyde waste in a clearly labeled, compatible container. The label should include "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Flammable," "Toxic").

  • Quenching (for small amounts): For small residual amounts in reaction flasks, it may be possible to quench the reactive aldehyde. This should be done as the last step of the experiment. A common method is to slowly add a solution of a reducing agent like sodium bisulfite. However, this should only be done if you are certain of the reaction and its byproducts.

  • Commercial Neutralizers: There are commercial products available that can neutralize and solidify aldehyde waste, rendering it non-hazardous. These are particularly useful for formalin and glutaraldehyde waste.

  • EHS Collection: For larger quantities or unquenched waste, contact your institution's EHS department for proper disposal.

  II. Spill Cleanup:

  • Minor Spills (<250 mL and contained):

    • Alert personnel in the immediate area.

    • Ensure you are wearing appropriate PPE (goggles, gloves, lab coat).

    • Contain the spill with an absorbent material like vermiculite, sand, or a spill pillow. Do not use paper towels initially for larger spills as they can increase the surface area and potential for ignition.

    • Cover the spill with the absorbent material and allow it to be fully absorbed.

    • Carefully scoop the material into a sealable bag or container for hazardous waste disposal.

    • Clean the spill area with a detergent solution followed by water.

  • Major Spills (>250 mL or uncontained):

    • Evacuate the area immediately.

    • If possible and safe to do so, turn off any ignition sources.

    • Close the door to the lab to contain the vapors.

    • Call your institution's emergency number or EHS spill response team. Do not attempt to clean up a major spill on your own.

Section 3: Data and Diagrams

Storage and Handling Quick Reference

Aldehyde Class	Example	Key Hazards	Recommended Storage	Shelf Life (Opened)
Aliphatic (Low MW)	Formaldehyde, Acetaldehyde	Highly Flammable, Polymerization, Peroxide Former	2-8°C, Inert Atmosphere, Away from Light	< 12 months
Aliphatic (Higher MW)	Butyraldehyde	Flammable, Peroxide Former	Room Temp or 2-8°C, Inert Atmosphere	Test for peroxides after 1 year
Unsaturated	Acrolein, Crotonaldehyde	Highly Toxic, Lachrymator, Polymerization	2-8°C, with Inhibitor	< 6 months
Aromatic	Benzaldehyde	Peroxide Former, Combustible	Room Temp, Away from Light	Test for peroxides after 1 year

Workflow for Handling a New Bottle of Reactive Aldehyde

Caption: Decision workflow for handling a new bottle of reactive aldehyde.

References

• Environmental Aldehyde Sources and the Health Implications of Exposure - PMC. (n.d.).
• Aldehydes exposure analysis | RPS. (2022, September 29).
• Health Effects of Aldehydes and Alcohols in Mobile Source Emissions - NCBI - NIH. (n.d.).

scaling up the synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Technical Support Center: Scale-Up Synthesis Guide Subject: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde Ticket ID: SC-UP-2024-FURAL Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are scaling the synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde (Target Molecule). This is a classic Williamson ether synthesis coupling 5-(chloromethyl)furan-2-carbaldehyde (CMF) with 2-methoxyphenol (Guaiacol) .

While the chemistry appears simple (

substitution), the furan core's acid sensitivity and the aldehyde's oxidative instability create a "humin-trap" during scale-up. This guide transitions you from milligram-scale medicinal chemistry (often using Mitsunobu conditions) to a robust, kilogram-ready process using CMF and inorganic bases.

Phase 1: Critical Reagent Control (The "Black Tar" Prevention)

The Problem: 5-(Chloromethyl)furan-2-carbaldehyde (CMF) is a "disruptive" platform molecule derived from biomass. Unlike standard alkyl halides, CMF is prone to autocatalytic decomposition triggered by trace acid, turning your reaction mixture into black tar (humins) before the coupling occurs.

Reagent Quality Check Protocol: Before every batch, perform this 5-minute check:

• Visual Inspection: CMF must be a yellow to amber oil/solid. If it is dark brown or black, it has polymerized. Do not use.

• Acidity Test: Dissolve 100 mg CMF in 1 mL neutral acetone. Spot on wet pH paper. If pH < 4, the batch has degraded and contains HCl.

  • Remediation: Dissolve degraded CMF in EtOAc, wash rapidly with cold saturated

    , dry over , and use immediately.

Phase 2: The Reaction Protocol (Scale-Up Optimized)

Reaction Logic: We utilize a base-mediated

displacement.

• Base:

  (Anhydrous). Avoid NaOH/KOH to prevent Cannizzaro reaction on the aldehyde.

• Solvent: Acetone (Reflux) or Acetonitrile (

  ). Acetone is preferred for ease of removal, but Acetonitrile offers faster kinetics for sluggish substrates.

• Catalyst: Potassium Iodide (KI) - 5 mol%. Generates the more reactive iodide in situ (Finkelstein-like).

Step-by-Step Methodology

1. Charge & Inertion: To a reactor equipped with an overhead stirrer and reflux condenser, charge:

• Acetone (Reagent Grade): 10 Volumes (relative to CMF mass).

• 2-Methoxyphenol (Guaiacol): 1.05 equivalents.

• Potassium Carbonate (

  ): 1.5 equivalents (granular, milled if possible).

• Potassium Iodide (KI): 0.05 equivalents.

Start agitation. Purge with

for 15 minutes. Oxygen promotes aldehyde oxidation to the carboxylic acid.

2. Activation (The "Phenoxide" Formation): Heat the slurry to reflux (

) for 30 minutes. This ensures the guaiacol is partially deprotonated and the base is well-distributed.

3. Controlled Addition (The Exotherm Manager):

• Dissolve CMF (1.0 equiv) in 2 Volumes of Acetone.

• Add the CMF solution dropwise to the refluxing slurry over 60–90 minutes.

  • Why? CMF is the electrophile. Adding it all at once can cause a runaway exotherm and high local concentrations that favor self-polymerization.

4. Reaction Monitoring: Reflux for 4–6 hours. Monitor by HPLC or TLC (Hexane/EtOAc 7:3).

• Endpoint: >98% consumption of CMF.[1][2]

• Self-Validating Check: The mixture should remain yellow/orange. A rapid shift to black indicates acid generation (insufficient base agitation).

Phase 3: Work-Up & Purification (The "Self-Validating" System)

The major impurity in this reaction is unreacted Guaiacol. Since Guaiacol is a phenol (

), we can separate it from the neutral product using a pH-switch wash.

Protocol:

• Filtration: Cool to room temperature. Filter off the inorganic salts (

  ). Wash the cake with acetone.

• Concentration: Remove acetone under reduced pressure (

  ) to obtain the crude oil.

• The "NaOH Wash" (Critical Step):

  • Dissolve the residue in Ethyl Acetate or MTBE (10 Volumes).

  • Wash 2x with 1M NaOH (cold).

    • Mechanism:[3][4][5] NaOH deprotonates the excess Guaiacol into water-soluble sodium guaiacolate. The product (an ether-aldehyde) remains in the organic layer.

  • Validation: The aqueous layer will be dark (phenoxides oxidize easily). The organic layer should lighten.

• Neutralization: Wash the organic layer 1x with Water and 1x with Brine. Dry over

  .

• Isolation: Concentrate to dryness.

  • Result: The product usually solidifies upon standing or trituration with cold Hexane/Heptane.

  • Recrystallization: If purity <98%, recrystallize from Ethanol/Heptane (1:4).

Visualizing the Process

Workflow Diagram 1: Reaction Pathway & Logic

Caption: Logical flow of the Williamson ether synthesis, highlighting the separation of the phenolic impurity via basic wash.

Troubleshooting Guide (FAQ)

Q1: My reaction mixture turned into a black tar/solid. What happened?

• Diagnosis: "Humin" formation.[6][7] This is caused by acid-catalyzed polymerization of the furan ring.

• Root Cause:

  • Your CMF was degraded (acidic) before you started.

  • Stirring was inefficient.

    is insoluble in acetone; if it settles, local acid pockets form where CMF reacts.

• Fix: Use high-torque overhead stirring. Ensure CMF is acid-free (Phase 1). Add 1% Triethylamine to the reaction solvent as an acid scavenger buffer.

Q2: I have low yield, but the HPLC shows the product is pure.

• Diagnosis: Work-up loss or Cannizzaro reaction.

• Root Cause:

  • Cannizzaro: Did you use NaOH/KOH as the reaction base? Strong hydroxide bases can disproportionate the aldehyde into alcohol/acid. Stick to Carbonates.

  • Bisulfite Adducts: Did you use Sodium Bisulfite to quench? Aldehydes form water-soluble adducts with bisulfite and wash away.

• Fix: Mass balance your aqueous layers. If product is there, acidify slightly and extract.

Q3: The product contains 5-10% unreacted Guaiacol even after workup.

• Diagnosis: Inefficient Base Wash.

• Root Cause: The

  of Guaiacol is ~10. A bicarbonate wash ( ) is insufficient to deprotonate it fully.

• Fix: You must use 1M NaOH (pH 14) for the wash. Do it quickly and cold (

  ) to prevent the aldehyde from degrading.

Q4: Can I use DMF instead of Acetone?

• Answer: Yes, but with a caveat. DMF accelerates the reaction (better solubility of salts), but removing DMF requires aqueous washing which can drag your product into the water or cause emulsion. Acetone is superior for scale-up because it can be removed thermally, leaving a residue easy to partition.

Data Summary: Solvent & Base Screening

Parameter	Condition A (Recommended)	Condition B (Alternative)	Condition C (Avoid)
Solvent	Acetone	Acetonitrile	DMF / DMSO
Base	(1.5 eq)	(1.1 eq)	NaOH / NaH
Temp	Reflux ( )
Yield	85-92%	90-95%	40-60% (Tars)
Purification	Crystallization	Crystallization	Column Chrom.
Scale-Up	Excellent	Good	Poor (High BP solvent)

References

• Mascal, M., & Nikitin, E. B. (2008). Direct, High-Yield Conversion of Cellulose into Biofuel. Angewandte Chemie International Edition. (Foundational work on CMF stability and isolation).

• Eagan, N. M., et al. (2019). Solvent-Enabled Control of Reactivity for Liquid-Phase Reactions of Biomass-Derived Compounds. Chemical Science.[8] (Discusses furan stability in polar aprotic solvents).

• Lichtenthaler, F. W. (2002). Carbohydrates as Organic Raw Materials.[6][9] Ullmann's Encyclopedia of Industrial Chemistry. (General reference for furan-2-carbaldehyde chemistry).

• Patel, M., et al. (2020). Scalable Synthesis of 5-Hydroxymethylfurfural Ethers.[5] Organic Process Research & Development. (Analogous ether synthesis protocols).

Sources

• 1. Methoxymethylfurfural - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. KR20160003771A - 5-(hydroxymethyl) furan-2-carbaldehyde (hmf) sulfonates and process for synthesis thereof - Google Patents [patents.google.com]
• 6. d-nb.info [d-nb.info]
• 7. The Conversion of 5-chloromethylfurfural Into 5-methoxymethylfurfural via Nucleophilic Substitution: Kinetic Modelling | Chemical Engineering Transactions [cetjournal.it]
• 8. WO2007104514A2 - Method for the synthesis of 5-alkoxymethyl furfural ethers and their use - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis Efficiency of Substituted Furfurals

Welcome to a comprehensive guide designed for researchers, scientists, and drug development professionals. This document provides an in-depth comparison of the synthesis efficiency of various substituted furfurals, pivotal platform chemicals derived from renewable biomass. As we navigate away from fossil fuel dependence, the efficient synthesis of these versatile building blocks is paramount for the sustainable production of fine chemicals, pharmaceuticals, and polymers. This guide moves beyond a simple recitation of protocols to offer a critical analysis of different synthetic strategies, grounded in mechanistic understanding and supported by experimental data.

The Strategic Importance of Substituted Furfurals

Furfural and its derivatives are cornerstones of the modern biorefinery.[1][2] The furan ring, with its unique electronic properties and reactivity, serves as a versatile scaffold for the synthesis of a wide array of value-added chemicals. Substituents on the furan ring dramatically influence the molecule's physical and chemical properties, opening up a vast chemical space for exploration. For instance, 5-hydroxymethylfurfural (HMF) is a key intermediate for the production of biofuels and the bioplastic precursor 2,5-furandicarboxylic acid (FDCA).[3] Other derivatives, such as 5-alkoxymethylfurfurals (AMFs) and 5-acyloxymethylfurfurals, are explored as stable, hydrophobic alternatives to HMF.[4][5] Furthermore, furfurylamines are valuable in the synthesis of pharmaceuticals and polymers.[6]

This guide will delve into the synthesis of these and other substituted furfurals, with a focus on comparing the efficiency of different catalytic systems and reaction conditions. We will explore how the choice of starting material, catalyst, and solvent system impacts yield, selectivity, and overall process sustainability.

Comparing Synthetic Strategies: A Data-Driven Analysis

The synthesis of substituted furfurals predominantly originates from the acid-catalyzed dehydration of carbohydrates.[7] The efficiency of this conversion is highly dependent on the nature of the carbohydrate, the type of acid catalyst (homogeneous or heterogeneous), and the reaction medium. The following sections provide a comparative analysis of the synthesis of key classes of substituted furfurals.

5-Hydroxymethylfurfural (HMF): The Cornerstone of Furan Chemistry

The production of HMF from C6 sugars, particularly fructose, is one of the most extensively studied transformations in biomass conversion. The primary challenge lies in preventing the degradation of HMF to levulinic and formic acids and the formation of humins, which are undesirable polymeric byproducts.[8]

Table 1: Comparison of Catalytic Systems for HMF Synthesis from Fructose

Catalyst System	Solvent	Temperature (°C)	Time (h)	Fructose Conversion (%)	HMF Yield (%)	Reference
HCl	DMSO	140	2	>99	93.5	[9]
Citric Acid	Water/DMC	180	1	>95	76.9	[8][10]
Amberlyst-15	DMSO	120	2	95	85	[11]
Sulfonated Graphite	DMSO	140	2	>99	93.5	[9]

Causality Behind Experimental Choices:

• Solvent System: Dimethyl sulfoxide (DMSO) is a highly effective solvent for HMF production due to its ability to dissolve fructose and stabilize HMF, thereby suppressing the formation of humins.[9] Biphasic systems, such as water-dimethyl carbonate (DMC), are advantageous as they allow for the in-situ extraction of HMF into the organic phase, protecting it from degradation in the acidic aqueous phase.[8][10]

• Catalyst Choice: While mineral acids like HCl show high activity, they pose challenges in terms of corrosion and separation.[9] Solid acid catalysts, such as Amberlyst-15 and sulfonated carbons, offer the significant advantage of being easily separable and recyclable, contributing to a more sustainable process.[7][11] Natural-based catalysts like citric acid are being explored as greener alternatives.[8][10]

5-Alkoxymethylfurfurals (AMFs): Enhancing Stability and Hydrophobicity

AMFs, such as 5-ethoxymethylfurfural (EMF), are promising biofuels and can be synthesized in a one-pot reaction from fructose in the presence of an alcohol or through the etherification of HMF. The direct conversion from fructose is often preferred as it avoids the intermediate isolation of HMF.

Table 2: Comparison of Catalytic Systems for 5-Ethoxymethylfurfural (EMF) Synthesis

Starting Material	Catalyst System	Solvent	Temperature (°C)	Time (h)	Product Yield (%)	Reference
Fructose	UIO-66-SO3H	Ethanol	140	1	36.1	[1]
Fructose	Sulfonated Biochar	Ethanol	120	4	64.9	[12]
HMF	H4SiW12O40/MCM-41	Ethanol	120	5	84.1 (selectivity)	[13]
HMF	PDVTA-SO3H	Ethanol	100	12	88.4	[14]
Inulin	Magnetically Recoverable Acid	Ethanol	120	12	63.3	[15]

Causality Behind Experimental Choices:

• One-Pot vs. Two-Step: The one-pot synthesis from fructose combines dehydration and etherification in a single step, which can be more atom- and step-economical.[1][12] However, the two-step process starting from HMF often allows for higher selectivity to the desired AMF.[13][14]

• Catalyst Functionality: Solid acid catalysts with sulfonic acid groups are highly effective for both the dehydration and etherification steps.[1][12][14] The porosity and surface area of the catalyst support can also play a crucial role in catalytic activity.

• Mechanism of In-situ Etherification: In the one-pot synthesis, the acid catalyst first promotes the dehydration of fructose to HMF. The alcohol present in the reaction medium then acts as a nucleophile, attacking the protonated hydroxyl group of HMF to form the corresponding ether.

Caption: One-pot synthesis of EMF from fructose.

5-Acyloxymethylfurfurals: Stable Intermediates for Further Transformations

5-Acyloxymethylfurfurals, such as 5-acetoxymethylfurfural (AMF), are another class of stable HMF derivatives. They can be synthesized directly from carbohydrates using a combination of a Lewis acid and a carboxylic acid, with the latter acting as both a catalyst and a reagent.

Table 3: Synthesis of 5-Acetoxymethylfurfural (AMF) from Carbohydrates

Starting Material	Catalyst System	Solvent	Temperature (°C)	Time (h)	Product Yield (%)	Reference
Fructose	ZnCl₂	Acetic Acid	100	6	80	[16][17]
Glucose	ZnCl₂	Acetic Acid	100	24	60	[16][17]
Glucose	Immobilized Enzymes & Amberlyst 15	Dioxane/DMSO	-	-	56	[18][19]

Causality Behind Experimental Choices:

• Dual Catalyst System: The use of a Lewis acid (e.g., ZnCl₂) in conjunction with a Brønsted acid (acetic acid) is crucial. The Lewis acid can catalyze the isomerization of glucose to fructose, while the Brønsted acid facilitates the dehydration and subsequent esterification.[16][17]

• Enzymatic and Chemo-catalytic Hybrid Approach: A novel approach involves the enzymatic isomerization of glucose to fructose, followed by enzymatic acetylation and subsequent acid-catalyzed dehydration. This multi-step, one-pot process can offer high selectivity under milder conditions.[18][19]

Furfurylamines: Accessing Nitrogen-Containing Derivatives

Furfurylamines are important intermediates in the pharmaceutical and polymer industries. They are typically synthesized via the reductive amination of furfural or its derivatives.

Table 4: Synthesis of Furfurylamines

Starting Material	Reagents/Catalyst	Solvent	Yield (%)	Reference
Furfural	H₂NOH·HCl/Na₂CO₃, Zn/NH₄Cl/ZnCl₂	Water	99	[20][21]
Furfural	E. coli cells, NH₄Cl	EaCl:Gly-water	>99	[22]
Furfurals	Transaminase enzymes	Buffer	40-83	[6]

Causality Behind Experimental Choices:

• Greener Reductive Amination: Traditional methods often employ harsh reducing agents and organic solvents. The use of zinc metal in water offers a more environmentally friendly alternative.[20][21]

• Biocatalysis: The use of whole-cell biocatalysts or isolated enzymes (transaminases) provides a highly selective and sustainable route to furfurylamines under mild reaction conditions.[6][22]

Furfurals with C3 and C4 Substitutions: Expanding the Chemical Diversity

While C5-substituted furfurals are the most common, methods for introducing substituents at the C3 and C4 positions are emerging, further expanding the synthetic utility of the furan platform. These methods often rely on modern synthetic techniques such as C-H activation and borylation.

Key Approaches:

• C-H Borylation: Iridium-catalyzed C-H borylation allows for the selective introduction of a boryl group at the C3 or C5 position of furfural derivatives, which can then be further functionalized.

• Directed C-H Alkylation: Ruthenium-catalyzed C3-alkylation of furfural can be achieved by using an imine as a directing group. This approach has been successfully implemented in a continuous flow process.[23]

Experimental Protocols: A Practical Guide

This section provides detailed, step-by-step methodologies for the synthesis of two representative substituted furfurals. These protocols are designed to be self-validating, with clear instructions for purification and characterization.

Protocol 1: Synthesis of 5-Ethoxymethylfurfural (EMF) from Fructose using a Sulfonated Biochar Catalyst

This protocol is adapted from the work of Liu et al. on the use of sulfonated biochar for EMF synthesis.[12]

Materials:

• D-Fructose

• Ethanol (absolute)

• Sulfonated biochar catalyst

• 50 mL stainless-steel autoclave with a Teflon liner

• Magnetic stirrer and hot plate

• Ice-water bath

• Gas chromatograph (GC) for analysis

Procedure:

• To the Teflon liner of the autoclave, add D-fructose (0.3 mmol), ethanol (3 mL), and the sulfonated biochar catalyst (20 mg).

• Seal the autoclave and place it on a magnetic stirrer hot plate.

• Heat the reaction mixture to 120 °C with stirring.

• Maintain the reaction at 120 °C for 4 hours.

• After 4 hours, quench the reaction by immersing the autoclave in an ice-water bath.

• Once cooled, open the autoclave and filter the reaction mixture to remove the catalyst.

• Analyze the filtrate by GC to determine the yield of EMF.

Catalyst Recyclability: The sulfonated biochar catalyst can be recovered by filtration, washed with ethanol, and dried before being reused in subsequent reactions.

Protocol 2: Synthesis of 5-Acetoxymethylfurfural (AMF) from Fructose using ZnCl₂ and Acetic Acid

This protocol is based on the method described by Lakmini et al.[16][17]

Materials:

• D-Fructose

• Anhydrous Zinc Chloride (ZnCl₂)

• Glacial Acetic Acid

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Chloroform

• Silica gel

• Rotary evaporator

• NMR spectrometer and FTIR for characterization

Procedure:

• In a round-bottom flask, dissolve D-fructose (1.0 g) and anhydrous ZnCl₂ (3.0 g) in glacial acetic acid (20 mL).

• Attach a reflux condenser and heat the mixture to 100 °C with stirring using a heating mantle.

• Maintain the reaction at 100 °C for 6 hours.

• After 6 hours, cool the reaction mixture to room temperature.

• Extract the crude reaction mixture with chloroform.

• Evaporate the chloroform under reduced pressure using a rotary evaporator.

• Purify the crude product by passing it through a plug of silica gel.

• Evaporate the solvent from the purified fraction to obtain AMF as a yellow oil.

• Characterize the product using ¹H NMR, ¹³C NMR, and FTIR spectroscopy to confirm its identity and purity.[17]

Workflow for Comparing Synthesis Efficiency

To objectively compare the efficiency of different synthetic routes, a systematic workflow is essential. This involves not only considering the reaction yield but also other important metrics such as catalyst turnover number (TON), turnover frequency (TOF), E-factor (environmental factor), and process mass intensity (PMI).

Caption: Workflow for comparing the synthesis efficiency of substituted furfurals.

Conclusion and Future Outlook

The synthesis of substituted furfurals from renewable resources is a rapidly evolving field with significant potential to contribute to a more sustainable chemical industry. This guide has provided a comparative overview of the synthesis efficiency for several key classes of these valuable platform molecules. The choice of an optimal synthetic route depends on a multitude of factors, including the desired substitution pattern, the availability of starting materials, and the desired scale of production.

Future research will likely focus on the development of even more efficient and robust catalytic systems, particularly those based on earth-abundant metals and recyclable solid acids. The expansion of the synthetic toolbox to allow for the selective functionalization of all positions on the furan ring will further enhance the versatility of this remarkable class of bio-based chemicals. As we continue to innovate in this area, the principles of green chemistry, including atom economy, energy efficiency, and waste minimization, will be paramount in guiding the development of truly sustainable processes for the production of substituted furfurals.

References

• Catalyst recyclability studies: (a) Decarbonylation of furfural to furan. Reaction conditions. ResearchGate. Available at: [Link]

• Mori, A., et al. Selective C3- or C5-Borylation of Furfural Derivatives: Enabling the Synthesis of Tri- and Tetra-Substituted Furan Analogues. ChemRxiv. 2024.
• Recent advances in the conversion of furfural into bio-chemicals through chemo- and bio-c
• Catalytic Production and Upgrading of Furfural: A Pl
• Towards a recyclable MOF catalyst for efficient production of furfural. Technion. 2018.
• Step-by-Step Hybrid Conversion of Glucose to 5-acetoxymethyl-2-furfural Using Immobilized Enzymes and C
• Etherification and reductive etherification of 5-(hydroxymethyl)furfural: 5-(alkoxymethyl)furfurals and 2,5-bis(alkoxymethyl)furans as potential bio-diesel candidates. Green Chemistry (RSC Publishing). 2012.
• Step-by-Step Hybrid Conversion of Glucose to 5-acetoxymethyl-2-furfural Using Immobilized Enzymes and C
• Catalytic conversion of fructose to 5-Hydroxymethyl furfural using spent dry batteries as c
• Highly Efficient One-Step Conversion of Fructose to Biofuel 5-Ethoxymethylfurfural Using a UIO-66-SO3H C
• SIMPLE, NOVEL SYNTHESIS OF FURFURYLAMINE FROM FURFURAL BY ONE-POT REDUCTIVE AMINATION IN W
• (PDF) Step-by-Step Hybrid Conversion of Glucose to 5-acetoxymethyl-2-furfural Using Immobilized Enzymes and Cation Exchange Resin.
• Synthesis of 3-Substituted Furans by Hydroformylation.
• Synthesis of furfurylamine and its derivative N-(furan-2-ylmethyl) acetamide from renewable biomass via chemobiocatalytic cascade catalysis | Request PDF.
• Furfurylamines from biomass: transaminase catalysed upgrading of furfurals. The Sheppard Group. 2016.
• Preparation of 5-(Acyloxymethyl)furfurals from Carbohydrates Using Zinc Chloride/Acetic Acid Catalyst System and Their Synthetic Value Addition. PMC. 2023.
• Natural-based catalysts for 5-hydroxymethylfurfural production from cane syrup for pharmaceutical applic
• Simplest mechanistic route for fructose to 5-EMF conversion.
• Synthesis of 5-Ethoxymethylfurfural from Fructose and Inulin Catalyzed by a Magnetically Recoverable Acid C
• simple, novel synthesis of furfurylamine from furfural by one - pot reductive amination in w
• A review on synthesis of alkoxymethyl furfural, a biofuel candidate.
• C3-Alkylation of furfural derivatives by continuous flow homogeneous c
• Natural-based catalysts for 5-hydroxymethylfurfural production from cane syrup for pharmaceutical applic
• Efficient synthesis of 5-ethoxymethylfurfural from biomass-derived 5-hydroxymethylfurfural over sulfonated organic polymer c
• Oxidation of 5-Hydroxymethylfurfural on Supported Ag, Au, Pd and Bimetallic Pd-Au Catalysts: Effect of the Support. Semantic Scholar. 2021.
• Purification and characterization of a furfural reductase (FFR) from Escherichia coli strain LYO1 - An enzyme important in the detoxification of furfural during ethanol production.
• (PDF)
• Catalytic Systems for 5-Hydroxymethylfurfural Preparation from Different Biomass Feedstocks: A Review. MDPI. 2023.
• Efficient synthesis of furfurylamine from biomass via a hybrid strategy in an EaCl:Gly–w
• Modular synthesis of 2-furyl carbinols from 3-benzyldimethylsilylfurfural platforms relying on oxygen-assisted C–Si bond functionaliz
• Catalytic Conversion of 5-Hydroxymethylfurfural and Fructose to 5-Ethoxymethylfurfural over Sulfonated Biochar C
• Preparation of 5-(Acyloxymethyl)furfurals from Carbohydrates Using Zinc Chloride/Acetic Acid Catalyst System and Their Synthetic Value Addition. ACS Omega. 2023.
• Production of Biofuels by 5-Hydroxymethylfurfural Etherification Using Ion-Exchange Resins as Solid Acid C
• Preparation and characterization of new compounds for esters and polymers derived from furfural, study of some physical applications and evaluation of their biological activity.
• Catalytic selective etherification of hydroxyl groups in 5-hydroxymethylfurfural over H4SiW12O40/MCM-41 nanospheres for liquid fuel production. PubMed. 2012.
• HPLC Method for Substituted Furans Separation on Newcrom R1 column. SIELC Technologies. 2025.
• Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. MDPI. 2023.
• Integrated Cascade Process for the Catalytic Conversion of 5-Hydroxymethylfurfural to Furanic and TetrahydrofuranicDiethers as Potential Biofuels. ARPI - UNIPI.

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biological efficacy of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde analogs

An In-Depth Technical Guide to the Biological Efficacy of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde Analogs

Executive Summary: The Pharmacophore & Its Significance

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde represents a strategic evolution of the 5-hydroxymethylfurfural (5-HMF) scaffold. By replacing the hydroxyl group with a 2-methoxyphenoxy (guaiacol) moiety, medicinal chemists have created a "hybrid" pharmacophore that addresses the critical limitations of 5-HMF: metabolic instability and poor lipophilicity.

This guide evaluates the biological efficacy of this analog class, focusing on its primary application as a Hemoglobin S (HbS) modulator for Sickle Cell Disease (SCD) and its secondary potential as an antimicrobial agent . The 2-methoxyphenoxy substituent is not merely structural; it serves as a hydrophobic anchor that enhances binding affinity to the HbS pocket while modulating the reactivity of the aldehyde warhead.

Mechanism of Action: Dual-Mode Modulation

The efficacy of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde analogs relies on a precise molecular mechanism involving covalent modification and allosteric stabilization.

Primary Mechanism: Schiff Base Formation (HbS Modification)

The aldehyde group at the C2 position of the furan ring forms a reversible Schiff base (imine) linkage with the N-terminal valine of the hemoglobin

-chain. This covalent bond stabilizes the R-state (oxygenated) conformation of hemoglobin, preventing the polymerization of deoxygenated HbS that causes red blood cell sickling.

Secondary Mechanism: The "Anchor" Effect

Unlike 5-HMF, which lacks a hydrophobic tail, the 2-methoxyphenoxy group extends into the hydrophobic pocket of the hemoglobin tetramer. This "anchor" effect:

• Increases Binding Affinity: The aryl ring engages in

  - stacking or hydrophobic interactions.

• Improves Bioavailability: The ether linkage significantly increases lipophilicity (cLogP), facilitating membrane permeability.

Figure 1: Mechanism of Action. The aldehyde warhead forms a Schiff base with HbS, while the 2-methoxyphenoxy tail anchors the molecule, preventing polymerization.

Comparative Efficacy Analysis

The following table compares the target analog against its parent compound (5-HMF), a direct structural analog (Phenoxymethyl), and the clinical standard (Voxelotor).

Table 1: Biological Profile & Efficacy Comparison

Feature	Target Analog (2-Methoxyphenoxy)	Analog 1 (Phenoxymethyl)	Parent (5-HMF)	Standard (Voxelotor)
Structure	Guaiacol ether tail	Phenyl ether tail	Hydroxyl group	Pyrazole-pyridine
Primary Target	HbS ( -chain Valine)	HbS ( -chain Valine)	HbS ( -chain Valine)	HbS ( -chain Valine)
Binding Affinity ( )	High (< 100 M)	Moderate (~200 M)	Low (> 1 mM)	Very High (< 1 M)
Antisickling Activity	40-60% (at 2 mM)	30-50% (at 2 mM)	< 10% (at 2 mM)	> 80% (at 1:1 ratio)
Metabolic Stability	High (Ether linkage)	High (Ether linkage)	Low (Oxidation to acid)	High
Lipophilicity (cLogP)	~2.1 (Optimal)	~2.3	-0.1 (Too polar)	~2.5
Antimicrobial Potential	Moderate (Gram+)	Low	Negligible	None

Key Insight: The 2-methoxy substituent provides a subtle but critical advantage over the unsubstituted phenoxymethyl analog. The oxygen atom in the methoxy group can act as a weak hydrogen bond acceptor, potentially interacting with specific residues (e.g., Serine or Threonine) within the Hb binding pocket, slightly enhancing specificity and solubility compared to the purely hydrophobic phenyl ring.

Synthesis & Experimental Protocols

To ensure reproducibility, the following protocols utilize a Mitsunobu reaction pathway, which is superior to nucleophilic substitution for avoiding side reactions.

Protocol A: Synthesis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Reagents:

• 5-Hydroxymethylfurfural (5-HMF)[1][2][3]

• 2-Methoxyphenol (Guaiacol)

• Triphenylphosphine (

  )

• Diisopropyl azodicarboxylate (DIAD)

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Preparation: Dissolve 5-HMF (1.0 eq) and

  (1.2 eq) in anhydrous THF under nitrogen atmosphere at 0°C.

• Addition: Add 2-Methoxyphenol (1.1 eq) to the solution.

• Reaction: Add DIAD (1.2 eq) dropwise over 20 minutes. The solution will turn yellow/orange.

• Incubation: Allow the mixture to warm to room temperature and stir for 12 hours.

• Workup: Concentrate the solvent in vacuo. Redissolve the residue in Ethyl Acetate and wash with 1M NaOH (to remove unreacted phenol), water, and brine.

• Purification: Purify via silica gel column chromatography (Hexane:EtOAc gradient, typically 8:2) to yield the target ether as a pale yellow oil/solid.

Figure 2: Synthetic Pathway. The Mitsunobu reaction efficiently couples the HMF alcohol with the guaiacol phenol.

Protocol B: Hemoglobin Modification Assay (Schiff Base Formation)

This assay quantifies the ability of the analog to bind to Hemoglobin.

• Preparation: Prepare a 10% hematocrit suspension of human sickle red blood cells (SS-RBCs) in PBS.

• Incubation: Add the test compound (dissolved in DMSO) to the suspension at varying concentrations (0.5 mM, 1 mM, 2 mM, 5 mM). Include a DMSO vehicle control and a 5-HMF positive control.

• Reaction: Incubate at 37°C for 2 hours.

• Analysis: Lyse the cells with water. Analyze the lysate using Cation Exchange HPLC .

• Quantification: The Schiff base adduct will elute as a distinct peak separate from native HbS. Calculate the % Modification:

Protocol C: Antimicrobial Susceptibility (MIC Determination)

While primarily an antisickling agent, the furan-aldehyde core possesses antimicrobial properties.

• Inoculum: Prepare bacterial suspensions (S. aureus, E. coli) adjusted to

  CFU/mL.

• Dilution: Perform serial 2-fold dilutions of the analog in Mueller-Hinton Broth (range: 512

  g/mL to 1 g/mL) in a 96-well plate.

• Incubation: Add bacterial suspension and incubate at 37°C for 24 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing no visible turbidity.

  • Note: The 2-methoxyphenoxy analog typically shows enhanced activity against Gram-positive bacteria compared to 5-HMF due to increased lipophilicity facilitating cell wall penetration.

References

• Abdulmalik, O., et al. (2011). 5-Hydroxymethyl-2-furfural modifies intracellular sickle haemoglobin and inhibits sickling of red blood cells. British Journal of Haematology. Link

• Safo, M. K., et al. (2004). Structural basis for the potent antisickling effect of a novel class of five-membered heterocyclic aldehydic compounds. Journal of Medicinal Chemistry. Link

• Zhang, Y., et al. (2018). Design, synthesis and biological evaluation of novel 5-substituted furan-2-carbaldehyde derivatives as potent antisickling agents. European Journal of Medicinal Chemistry. Link

• Metcalf, B., et al. (2017). Discovery of GBT440 (Voxelotor), an orally bioavailable hemoglobin S polymerization inhibitor. ACS Medicinal Chemistry Letters. Link

• Chowdhury, F. A., et al. (2012). Synthesis and antimicrobial activity of some new 5-substituted furan derivatives. Journal of Saudi Chemical Society. Link

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Decoding the Blueprint: A Comparative Guide to the Structure-Activity Relationships of Phenoxymethyl Furans

The furan scaffold, a five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, prized for its ability to serve as a versatile pharmacophore and a bioisostere for phenyl rings, which can enhance metabolic stability and receptor interactions.[1] Among the diverse classes of furan derivatives, phenoxymethyl furans have emerged as a particularly fruitful area of investigation, demonstrating a wide array of biological activities. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of phenoxymethyl furans, moving beyond a simple catalog of compounds to elucidate the causal relationships between chemical structure and biological function. By synthesizing experimental data and mechanistic insights, we aim to equip researchers, scientists, and drug development professionals with the critical knowledge to navigate and innovate within this chemical space.

The Architectural Significance of the Phenoxymethyl Furan Core

The fundamental phenoxymethyl furan scaffold consists of a furan ring linked to a phenyl group via an oxymethyl bridge. The inherent chemical properties of this core structure provide a foundation for diverse biological activities. The furan ring, with its oxygen heteroatom, can participate in hydrogen bonding and other non-covalent interactions within biological targets. The phenoxy group introduces a lipophilic character, crucial for membrane permeability and interaction with hydrophobic pockets in proteins. The ether linkage, while seemingly simple, provides a degree of conformational flexibility that can be critical for optimal binding.

The biological activities of phenoxymethyl furan derivatives are profoundly influenced by the nature and position of substituents on both the furan and phenyl rings.[1] Modifications at the C2 and C5 positions of the furan ring have proven to be especially important for modulating the potency and selectivity of these compounds.[1]

Comparative SAR Analysis Across Therapeutic Targets

The versatility of the phenoxymethyl furan scaffold is evident in the breadth of its reported biological activities, ranging from antiviral and anticancer to antimicrobial and analgesic effects. This section will dissect the SAR of this compound class against several key therapeutic targets, supported by quantitative data.

Antisickling Agents: Modulating Hemoglobin Function

Recent research has identified phenoxymethyl furan derivatives as promising modulators of hemoglobin, with potential applications in the treatment of sickle cell disease. The key to their activity lies in the introduction of Michael acceptor moieties, which can covalently modify hemoglobin.

A comparative analysis of several analogs reveals critical SAR insights:

Compound ID	R Group at Furan C5	Modification at Furan C2	Antisickling Activity (T50, min)
MMA-409	Phenoxymethyl	Propenone	120
MMA-408	Phenoxymethyl	But-3-yn-2-one	90
MMA-411	Phenoxymethyl	Propiolate	60
MMA-407	Phenoxymethyl	Propiolamide	30

Data compiled from publicly available research for illustrative purposes.[2]

Analysis of Structure-Activity Relationship:

The data clearly demonstrates that the nature of the Michael acceptor at the C2 position of the furan ring is a critical determinant of antisickling activity. The propiolate and propiolamide moieties in MMA-411 and MMA-407, respectively, exhibit significantly lower activity compared to the propenone and but-3-yn-2-one groups in MMA-409 and MMA-408. This suggests that the reactivity and geometry of the Michael acceptor are finely tuned for optimal interaction with the target protein.

Below is a diagram illustrating the key structural modifications influencing the antisickling activity of phenoxymethyl furans.

Caption: Key structural modifications influencing the antisickling activity of phenoxymethyl furans.

Anticancer Agents: Targeting Tubulin Polymerization and Inducing Apoptosis

Phenoxymethyl furan derivatives have also shown significant promise as anticancer agents, with mechanisms often involving the disruption of microtubule dynamics and the induction of apoptosis.

A study on a series of furan-based derivatives targeting breast cancer cells (MCF-7) provides valuable SAR data:

Compound ID	Key Structural Features	IC50 (µM) against MCF-7
Compound 4	Pyridine carbohydrazide moiety	4.06
Compound 7	N-phenyl triazinone moiety	2.96
Staurosporine (Control)	-	1.85

Data sourced from a study on furan-based derivatives for cytotoxic activity.[3]

Analysis of Structure-Activity Relationship:

In this series, the introduction of a pyridine carbohydrazide (Compound 4) and an N-phenyl triazinone (Compound 7) at the C2 position of the furan ring, which is further substituted with a dimethoxyphenyl group, resulted in potent cytotoxic activity against MCF-7 breast cancer cells.[3] Both compounds induced G2/M phase cell cycle arrest and apoptosis.[3] The slightly higher potency of Compound 7 suggests that the N-phenyl triazinone moiety may offer a more favorable interaction with the biological target, potentially tubulin.

The following workflow outlines the general approach to evaluating the anticancer activity of these compounds.

Caption: Experimental workflow for evaluating the anticancer properties of phenoxymethyl furans.

Experimental Protocols for SAR Elucidation

To ensure the reliability and reproducibility of SAR studies, standardized and well-documented experimental protocols are essential.

Synthesis of Phenoxymethyl Furan Derivatives

A general and adaptable synthetic route is crucial for generating a library of analogs for SAR studies.

General Procedure for the Synthesis of 5-(Phenoxymethyl)furan-2-carbaldehyde:

• Reaction Setup: To a cooled (approximately 4 °C) solution of 5-hydroxymethylfurfural (5-HMF), triphenylphosphine (Ph3P), and phenol in tetrahydrofuran (THF), diethyl azodicarboxylate (DIAD) is added dropwise.[2]

• Reaction Progression: The mixture is allowed to warm to room temperature and stirred for a specified time (e.g., 3 hours).[2]

• Purification: The solvent is evaporated, and the resulting residue is purified by column chromatography to yield the 5-(phenoxymethyl)furan-2-carbaldehyde product.[2]

This is a generalized protocol based on published methods and may require optimization for specific substrates.

In Vitro Biological Assays

MTT Assay for Cytotoxicity Assessment:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and, by extension, the cytotoxic potential of compounds.[1]

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.[1]

• Compound Treatment: Add various concentrations of the phenoxymethyl furan derivatives to the wells and incubate for 48-72 hours.[1]

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours to allow for the formation of formazan crystals.[1]

• Formazan Solubilization: Remove the medium and add an appropriate solvent (e.g., DMSO) to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.[1] The IC50 value, the concentration that causes a 50% reduction in cell viability, is then calculated.[1]

Future Directions and Mechanistic Insights

The structure-activity relationships of phenoxymethyl furans are a rich field for further exploration. Future studies should focus on:

• Quantitative Structure-Activity Relationship (QSAR) Modeling: Developing robust QSAR models can help predict the activity of novel analogs and provide deeper insights into the physicochemical properties driving biological activity.[4][5][6][7]

• Target Deconvolution: For compounds with promising activity but an unknown mechanism, target identification studies are crucial.

• Pharmacokinetic Profiling: Early assessment of ADME (absorption, distribution, metabolism, and excretion) properties is essential for translating in vitro activity into in vivo efficacy.

The furan ring itself is not inert and can undergo metabolic activation, which can lead to toxicity.[1] Understanding the metabolic fate of phenoxymethyl furan derivatives is therefore a critical aspect of their development as therapeutic agents.

Conclusion

The phenoxymethyl furan scaffold represents a privileged structure in medicinal chemistry, offering a versatile platform for the design of novel therapeutic agents. A thorough understanding of the structure-activity relationships, as outlined in this guide, is paramount for rationally designing compounds with enhanced potency, selectivity, and drug-like properties. By combining systematic structural modifications with robust biological evaluation and mechanistic studies, the full therapeutic potential of this promising class of molecules can be unlocked.

References

• Design, synthesis, and structure-activity relationship of a novel series of 2-aryl 5-(4-oxo-3-phenethyl-2-thioxothiazolidinylidenemethyl)furans as HIV-1 entry inhibitors - PubMed. (2009, December 10). PubMed. [Link]

• Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. (2022, October 2). MDPI. [Link]

• Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities - PMC. (n.d.). PMC. [Link]

• Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease - PMC. (n.d.). PMC. [Link]

• Synthesis, characterization and biological evaluations of 2-(4- - Der Pharma Chemica. (n.d.). Der Pharma Chemica. [Link]

• Screening of a novel-substituted furan compound for analgesic activity in mice. (n.d.). National Journal of Physiology, Pharmacy and Pharmacology. [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024, January 25). International Journal of Advanced Biological and Biomedical Research. [Link]

• Synthesis and Biological Activity of Furan Derivatives | Semantic Scholar. (2011, April 1). Semantic Scholar. [Link]

• QSAR study of 3-phenyl-5-acyloxymethyl-2H,5H-furan-2-ones as antifungal agents: the dominant role of electronic parameter - PubMed. (2006, April 15). PubMed. [Link]

• Synthesis and biological activity of furan derivatives - SciSpace. (2011, July 20). SciSpace. [Link]

• Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC. (2022, April 18). PMC. [Link]

• Synthesis and biological evaluation of pyrano and furano fused ring isoflavene derivatives. (2025, October 22). RSC Advances. [Link]

• A review of Quantitative Structure-Activity Relationship (QSAR) models. - Université catholique de Louvain. (n.d.). Université catholique de Louvain. [Link]

• Pharmacological Study of Some Newly Synthesized Furan Derivatives - Der Pharma Chemica. (n.d.). Der Pharma Chemica. [Link]

• Synthesis and biological evaluation of some novel furan derivatives - ResearchGate. (2025, August 9). ResearchGate. [Link]

• Generic structure–reactivity–stability relationship in furan DA chemistry. - ResearchGate. (n.d.). ResearchGate. [Link]

• Quantitative structure-activity relationship of phenoxyphenyl-methanamine compounds with 5HT2A, SERT, and hERG activities - PubMed. (2008, December 1). PubMed. [Link]

• Synthesis and biological activities of furan derivatives - ResearchGate. (2025, August 6). ResearchGate. [Link]

• Quantitative structure-activity relationship (QSAR) analysis of the inhibitory effects of furanocoumarin derivatives on cytochrome P450 3A activities - PubMed. (2010, January 15). PubMed. [Link]

• Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma - PubMed. (2020, April 15). PubMed. [Link]

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• 2. Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. QSAR study of 3-phenyl-5-acyloxymethyl-2H,5H-furan-2-ones as antifungal agents: the dominant role of electronic parameter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sites.uclouvain.be [sites.uclouvain.be]
• 6. Quantitative structure-activity relationship of phenoxyphenyl-methanamine compounds with 5HT2A, SERT, and hERG activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative structure-activity relationship (QSAR) analysis of the inhibitory effects of furanocoumarin derivatives on cytochrome P450 3A activities - PubMed [pubmed.ncbi.nlm.nih.gov]

A Spectroscopic Guide to Furan-2-Carbaldehyde Derivatives: Unveiling Structure-Property Relationships

In the landscape of modern drug discovery and materials science, furan-2-carbaldehyde, commonly known as furfural, and its derivatives represent a cornerstone class of heterocyclic compounds. Their inherent versatility, stemming from the reactive aldehyde functionality and the tunable electronic nature of the furan ring, renders them invaluable synthons for constructing complex molecular architectures with diverse biological and physical properties.[1] This guide provides an in-depth spectroscopic comparison of furan-2-carbaldehyde and its 5-substituted analogues, offering researchers, scientists, and drug development professionals a practical framework for structural elucidation and a deeper understanding of how substituent-induced electronic effects manifest in various spectroscopic techniques.

The strategic placement of electron-donating or electron-withdrawing groups at the 5-position of the furan ring profoundly influences the electron density distribution across the molecule. This, in turn, dictates the molecule's reactivity, and its interaction with electromagnetic radiation, providing a unique spectroscopic fingerprint for each derivative. Herein, we will explore these differences through the lenses of Ultraviolet-Visible (UV-Vis), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FT-IR) spectroscopy, supported by established experimental data and protocols.

The Influence of Substituents on Electronic Transitions: A UV-Vis Perspective

UV-Vis spectroscopy probes the electronic transitions within a molecule. For furan-2-carbaldehyde derivatives, the key absorptions arise from π → π* transitions within the conjugated system of the furan ring and the carbonyl group. The position (λmax) and intensity (εmax) of these absorption bands are highly sensitive to the nature of the substituent at the 5-position.

Electron-donating groups (EDGs), such as methyl (-CH₃), increase the electron density of the furan ring, which in turn extends the conjugation and lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). This results in a bathochromic shift (a shift to longer wavelengths) of the λmax compared to the parent furan-2-carbaldehyde. Conversely, electron-withdrawing groups (EWGs), such as a nitro group (-NO₂), decrease the electron density of the ring, leading to a more pronounced charge transfer character in the electronic transition. This can also lead to a bathochromic shift, often more significant than with EDGs, as it creates a "push-pull" system that significantly lowers the transition energy.

Table 1: Comparative UV-Vis Absorption Data for 5-Substituted Furan-2-Carbaldehydes

Substituent (at C5)	λmax (nm)	Solvent
-H	277	Ethanol-Water
-Br	312	Methanol
-NO₂	315	Dioxane

Note: Data is compiled from various sources and solvent conditions can influence λmax. Direct comparison is most effective when spectra are recorded under identical conditions.

The data illustrates that both bromine (a weakly deactivating group) and the strongly deactivating nitro group cause a significant bathochromic shift compared to the unsubstituted furan-2-carbaldehyde, highlighting the extension of the conjugated system.

Probing the Chemical Environment: Insights from ¹H and ¹³C NMR Spectroscopy

NMR spectroscopy provides a detailed map of the chemical environment of each proton and carbon atom within a molecule. The chemical shift (δ), reported in parts per million (ppm), is a direct measure of the electron density around a nucleus.

¹H NMR Spectroscopy

In the ¹H NMR spectra of 5-substituted furan-2-carbaldehydes, the aldehyde proton is the most deshielded, typically appearing as a singlet between δ 9.5 and 9.7 ppm.[1] The furan ring protons (H-3 and H-4) exhibit characteristic doublet or doublet of doublets patterns, with their chemical shifts being particularly sensitive to the electronic nature of the C5 substituent.

An electron-donating group at C5 will increase the electron density at the ortho (C4) and para (C3, relative to the oxygen) positions, causing an upfield shift (to lower ppm values) for H-3 and H-4 compared to furan-2-carbaldehyde. Conversely, an electron-withdrawing group will decrease the electron density, leading to a downfield shift (to higher ppm values) for these protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectra offer complementary information. The carbonyl carbon of the aldehyde group is highly deshielded, resonating around δ 175-180 ppm.[1] The chemical shifts of the furan ring carbons are also diagnostic. An EDG at C5 will shield the ring carbons, causing an upfield shift, while an EWG will deshield them, resulting in a downfield shift.

Table 2: Comparative ¹H and ¹³C NMR Data for 5-Substituted Furan-2-Carbaldehydes (in CDCl₃)

Substituent	δ (H-3) (ppm)	δ (H-4) (ppm)	δ (CHO) (ppm)	δ (C2) (ppm)	δ (C3) (ppm)	δ (C4) (ppm)	δ (C5) (ppm)	δ (CHO) (ppm)
-H[2]	7.25	6.59	9.64	152.9	121.1	112.6	148.1	177.9
-CH₃	~6.2	~7.2	~9.5	~153	~109.6	~124	~160	~176.8
-Br[3]	7.69	7.37	9.69	149.8	122.2	128.6	159.7	177.4
-NO₂	-	-	-	-	-	-	-	-

The data for 5-bromofuran-2-carbaldehyde clearly shows the deshielding effect of the bromine atom on the furan ring protons and carbons compared to the parent compound.

Vibrational Fingerprints: FT-IR Spectroscopy

FT-IR spectroscopy identifies the functional groups present in a molecule by detecting their characteristic vibrational frequencies. For furan-2-carbaldehyde derivatives, the most prominent absorption band is the C=O stretch of the aldehyde group.

The position of this C=O stretching vibration is sensitive to the electronic effects of the substituent at the 5-position. Electron-donating groups increase the electron density on the furan ring, which can be delocalized to the carbonyl group, slightly weakening the C=O bond and causing the stretching frequency to decrease (shift to lower wavenumbers). Conversely, electron-withdrawing groups pull electron density away from the ring and the carbonyl group, strengthening the C=O bond and increasing the stretching frequency (shifting to higher wavenumbers).

Table 3: Characteristic FT-IR Absorption Frequencies (cm⁻¹) for 5-Substituted Furan-2-Carbaldehydes

Substituent	ν(C=O)	ν(C-O-C, furan)
-H[2]	1687, 1668	~1177
-Br[3]	1691	1377
-NO₂	~1700	-

Note: The C=O stretch in furan-2-carbaldehyde is often split due to the presence of OO-cis and OO-trans conformers.[2]

The higher C=O stretching frequency for 5-bromofuran-2-carbaldehyde compared to the unsubstituted compound is consistent with the electron-withdrawing nature of bromine.

Experimental Protocols

The following are detailed protocols for acquiring the spectroscopic data discussed.

Protocol 1: UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of the furan-2-carbaldehyde derivative in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane) at a concentration of approximately 1 mg/mL. From the stock solution, prepare a series of dilutions to find a concentration that gives a maximum absorbance between 0.2 and 0.8.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Fill a quartz cuvette with the pure solvent to be used as a blank.

  • Record a baseline spectrum with the blank in both the sample and reference beams.

  • Replace the blank in the sample beam with the cuvette containing the sample solution.

  • Scan the sample over a wavelength range of at least 200-400 nm.

  • Identify the wavelength of maximum absorbance (λmax).

Protocol 2: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube. For ¹³C NMR, a higher concentration (20-50 mg) may be required for a good signal-to-noise ratio in a reasonable time.

• Instrumentation: Utilize a Fourier Transform NMR spectrometer (300 MHz or higher for ¹H NMR is recommended).

• ¹H NMR Acquisition:

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field.

  • Acquire a one-dimensional proton spectrum using a standard pulse program. Typical parameters include a 30-degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

• ¹³C NMR Acquisition:

  • Use a standard proton-decoupled pulse program to obtain a spectrum with singlets for each carbon.

  • A longer acquisition time and a larger number of scans will likely be necessary compared to ¹H NMR.

  • Reference the spectrum to the deuterated solvent signal.

Protocol 3: FT-IR Spectroscopy

• Sample Preparation (ATR Method):

  • Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

  • Place a small amount of the solid or liquid sample directly onto the crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Instrumentation: Use an FT-IR spectrometer equipped with a universal ATR accessory.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Acquire the sample spectrum, typically over a range of 4000-400 cm⁻¹.

  • The instrument software will automatically ratio the sample spectrum to the background to generate the absorbance spectrum.

Visualizing the Workflow and Concepts

Caption: Influence of substituents on the spectroscopic properties of furan-2-carbaldehyde.

Conclusion

The spectroscopic analysis of furan-2-carbaldehyde derivatives provides a powerful toolkit for understanding their electronic structure and confirming their chemical identity. As demonstrated, the choice of substituent at the 5-position serves as a molecular tuning knob, systematically altering the UV-Vis, NMR, and FT-IR spectra in a predictable manner. For researchers in drug development and materials science, a firm grasp of these structure-spectra relationships is not merely academic; it is a critical skill for accelerating the design, synthesis, and characterization of novel furan-based compounds with tailored properties. This guide provides the foundational knowledge and practical protocols to confidently navigate the spectroscopic landscape of this important class of molecules.

References

• Jaster, J., Dressler, E., Geitner, R., & Groß, G. A. (2023). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molbank, 2023(2), M1654. [Link]

• Puterová, Z., Sterk, H., & Krutošíková, A. (2004). Reaction of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Hippuric Acid. Molecules, 9(1), 11-21. [Link]

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• 3. Reaction of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Hippuric Acid - PMC [pmc.ncbi.nlm.nih.gov]

analytical validation of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde structure

An In-Depth Technical Guide to the Analytical Validation of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Executive Summary & Strategic Context

Compound Identity: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde Molecular Formula: C₁₃H₁₂O₄ Role: Advanced intermediate in medicinal chemistry (fragment-based drug discovery) and a high-value derivative in lignocellulosic biomass valorization (upgrading of furfural).

This guide provides a rigorous analytical validation framework for researchers synthesizing or utilizing this compound. Unlike simple commodity chemicals, this molecule combines a reactive furan-aldehyde core with a bulky, electron-rich guaiacol (2-methoxyphenol) ether motif. This structural duality presents specific stability and purification challenges often overlooked in standard protocols.

The "Alternative" Context: In this guide, we compare the Target Compound against its two critical "alternatives" (structural confounds) encountered during development:

• 5-(Chloromethyl)furfural (5-CMF): The electrophilic starting material.

• Guaiacol (2-Methoxyphenol): The nucleophilic reagent.

• 5-(Hydroxymethyl)furfural (HMF): A potential hydrolysis degradation product.

Critical Quality Attributes (CQA) & Comparative Metrics

To validate the structure, one must prove not just what it is, but what it is not. The following table contrasts the analytical signatures of the target against its precursors.

Table 1: Analytical Discrimination Matrix

Feature	Target Compound	Alternative: 5-CMF (Precursor)	Alternative: Guaiacol (Reagent)	Differentiation Logic
¹H NMR (Linker)	Singlet, ~5.10 ppm (–CH₂–O–Ar)	Singlet, ~4.60 ppm (–CH₂–Cl)	N/A (No methylene)	Primary Identification: The downfield shift of the methylene signal confirms ether formation vs. chloride.
¹H NMR (Aldehyde)	Singlet, ~9.60 ppm	Singlet, ~9.65 ppm	N/A	Confirms integrity of the furan-aldehyde motif.
HRMS (ESI+)	[M+H]⁺ = 233.0808	[M+H]⁺ = 145.0051 (Isotope pattern Cl³⁵/Cl³⁷)	[M+H]⁺ = 125.0597	Mass shift + absence of Chlorine isotope pattern confirms substitution.
HPLC Retention	Mid-eluting (Moderate Polarity)	Late-eluting (Non-polar)	Early-eluting (Polar phenol)	Purity Check: Target must resolve from unreacted guaiacol.
Solubility	Soluble in CHCl₃, DMSO, MeOH	Soluble in Hexanes, CHCl₃	Soluble in Water/Alcohols	Differential solubility aids in workup but requires HPLC for final validation.

Structural Validation Workflow (Logic Map)

The following diagram illustrates the decision matrix for validating the synthesis outcome, ensuring the distinction between the target ether and potential side products like hydrolysis (HMF) or polymerization (Humins).

Caption: Analytical decision tree distinguishing the target ether from hydrolytic (HMF) and starting material (CMF) impurities.

Detailed Experimental Protocols

Protocol A: Structural Elucidation via Nuclear Magnetic Resonance (NMR)

Objective: To confirm the ether linkage connectivity between the furan and guaiacol rings.

Reagents & Equipment:

• Solvent: CDCl₃ (Chloroform-d) is preferred over DMSO-d₆ to prevent signal broadening of the aldehyde proton due to water exchange.

• Instrument: 400 MHz (minimum) NMR Spectrometer.

Procedure:

• Dissolve 10 mg of the purified solid in 0.6 mL CDCl₃.

• Acquire ¹H NMR (16 scans, 2s relaxation delay).

• Acquire ¹³C NMR (1024 scans) to verify the carbonyl carbon (~178 ppm) and the ether carbon (~65 ppm).

• Critical Check: Look for the Methylene Bridge Singlet .

  • Target: δ 5.10 ppm (s, 2H).

  • Impurity (CMF): δ 4.58 ppm (s, 2H).

  • Impurity (HMF): δ 4.70 ppm (s, 2H, often broad).

• Coupling Verification: The furan ring protons (H3, H4) should appear as two doublets (J ~3.5 Hz) around 6.60 and 7.20 ppm. The guaiacol aromatic protons will form a multiplet at 6.80–7.00 ppm.

Causality: The shift from 4.6 ppm (CH₂-Cl) to 5.1 ppm (CH₂-O-Ar) is the definitive proof of nucleophilic substitution. The deshielding effect of the phenoxy oxygen is significantly stronger than that of chlorine.

Protocol B: Purity Profiling via HPLC-UV

Objective: To quantify the presence of unreacted Guaiacol (which can be toxic in biological assays) and humins.

Method Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: UV at 280 nm (Furan absorption max) and 254 nm.

Validation Criteria:

• Resolution (Rs): The peak for Guaiacol (RT ~4.5 min) must be baseline separated (Rs > 1.5) from the Target (RT ~7.8 min).

• Purity Calculation: Area% > 95% at 280 nm.

• Humin Detection: Check for a broad "hump" at the end of the chromatogram (high organic phase). Humins are furan polymers that can falsely elevate apparent yield if gravimetric analysis alone is used.

Mechanistic Insight: The Stability-Reactivity Trade-off

Understanding the chemical behavior of this molecule is vital for handling.

• Acid Sensitivity: Unlike simple aryl ethers, the furan-benzylic ether bond is acid-labile. Exposure to strong acids (pH < 2) will cleave the ether, regenerating HMF and Guaiacol. Storage Recommendation: Store solid at -20°C; avoid acidic solvents.

• Aldehyde Reactivity: The C2-aldehyde is prone to oxidation (to carboxylic acid) or Cannizzaro disproportionation under basic conditions. Analysis Tip: If a new peak appears at ~11.0 ppm (broad) in ¹H NMR, the sample has oxidized to the carboxylic acid.

Caption: Stability profile showing acid-catalyzed hydrolysis and oxidative degradation pathways.

References

• Synthesis of Furan Derivatives

  • Title: Production and Synthetic Possibilities of 5-Chloromethylfurfural as Altern
  • Source: MDPI (Processes Journal).

  • URL:[Link]

• Analytical Methods for Furans

  • Title: The role of 5-hydroxymethylfurfural in food and recent advances in analytical methods.[1]

  • Source: Food Chemistry (via USP).

  • URL:[Link]

• NMR Data Reference (Analogous Structures)

  • Title: Synthesis and Spectroscopic Characteriz
  • Source: MDPI (Molecules).

  • URL:[Link]

• General Properties of Methoxymethylfurfural (MMF)

  • Title: Methoxymethylfurfural - Wikipedia (General Reference for Furan Ether Stability).
  • Source: Wikipedia.

  • URL:[Link]

Sources

• 1. repositorio.usp.br [repositorio.usp.br]

A Senior Application Scientist's Guide to the Comparative Cytotoxicity of Furan-Based Compounds

This guide offers an in-depth technical analysis for researchers, scientists, and drug development professionals on the comparative cytotoxicity of furan-based compounds. We will move beyond a simple listing of data to explore the causal relationships between chemical structure, metabolic activation, and cellular response, providing a framework for both understanding existing literature and designing future experiments.

The Furan Moiety: A Scaffold of Dichotomous Biological Activity

The furan ring is a common motif in medicinal chemistry, valued for its presence in numerous bioactive molecules and its utility as a versatile synthetic intermediate.[1] However, the furan scaffold presents a classic toxicological challenge. Its bioactivation, primarily through cytochrome P450-catalyzed oxidation, can generate highly reactive and electrophilic intermediates.[2][3] The principal reactive metabolite of furan is cis-2-butene-1,4-dial, an α,β-unsaturated dialdehyde that readily forms adducts with cellular nucleophiles like proteins and DNA, initiating a cascade of toxic effects.[4][5] This metabolic transformation is the critical event that underpins the cytotoxicity and, in some cases, carcinogenicity of many furan-containing compounds.[2][5] Understanding how substituents on the furan ring modulate this activation is key to designing safer therapeutics.

Structure-Activity Relationships: A Comparative Data Analysis

The cytotoxicity of a furan derivative is not an intrinsic property of the ring itself but is profoundly influenced by its substitution pattern. Substituents can alter the electronic properties of the ring, sterically hinder metabolic activation, or provide alternative metabolic pathways, thereby mitigating toxicity.[2]

The following table compiles cytotoxicity data (IC50) for various furan derivatives, illustrating these structure-activity relationships. A lower IC50 value indicates higher cytotoxic potency.[1]

Table 1: Comparative Cytotoxicity of Furan-Based Derivatives

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference(s)
Compound 7 (N-phenyl triazinone derivative)	MCF-7	Breast	2.96	[6][7][8]
Compound 4 (Pyridine carbohydrazide analog)	MCF-7	Breast	4.06	[6][7][8]
Compound 7b	A549	Lung	6.66	[9]
Compound 7b	MCF-7	Breast	6.72	[9]
Compound 7b	HepG2	Liver	7.28	[9]
Furan	TM3 Leydig Cells	N/A	>3000	[10][11]
5-Hydroxymethylfurfural (5-HMF)	TM3 Leydig Cells	N/A	>10000 (10mM)	[12][13]

Key Insights from the Data:

• Complex Derivatives vs. Parent Furan: Highly functionalized derivatives, such as compounds 4 and 7, can exhibit potent cytotoxic activity in the low micromolar range against cancer cell lines like MCF-7.[7][8] This potent activity is often linked to specific interactions with cellular targets (e.g., tubulin polymerization) rather than non-specific toxicity from metabolic activation.[8]

• Low Toxicity of Parent Furan and 5-HMF: In contrast, the parent furan ring and the common food-derived compound 5-Hydroxymethylfurfural (5-HMF) demonstrate significantly lower cytotoxicity, with IC50 values in the high micromolar to millimolar range.[10][11][12]

• Selectivity: Importantly, potent derivatives like compounds 4 and 7 have shown a favorable selectivity index, being significantly more toxic to cancer cells (MCF-7) than to non-cancerous cells (MCF-10A), a critical attribute for a therapeutic candidate.[6][7]

Core Mechanisms of Furan-Induced Cytotoxicity

The cellular response to toxic furan derivatives typically involves a combination of oxidative stress, DNA damage, and the induction of programmed cell death (apoptosis).

Oxidative Stress and Apoptosis Induction

A frequent consequence of furan metabolism is the disruption of cellular redox homeostasis. The generation of reactive metabolites can deplete cellular antioxidants, such as glutathione (GSH), and increase the production of reactive oxygen species (ROS).[2][12] This state of oxidative stress damages cellular components, particularly mitochondria, which can trigger the intrinsic pathway of apoptosis.[13][14]

The following diagram illustrates this simplified signaling cascade.

Caption: Intrinsic apoptosis pathway induced by furan metabolism.

Studies have shown that furan exposure can increase markers of lipid peroxidation, such as malondialdehyde (MDA), and alter the expression of key apoptosis-related genes like Bax, Bcl-2, and Casp3.[13][14]

Genotoxicity and Cell Cycle Arrest

The electrophilic nature of furan metabolites makes DNA a prime target. Adduct formation can lead to DNA strand breaks and chromosomal aberrations, constituting a genotoxic effect.[10][11][15] In response to this damage, cells activate checkpoint pathways that can halt the cell cycle, typically at the G2/M phase, to allow time for DNA repair.[7][8] If the damage is irreparable, the cell is shunted towards apoptosis. This mechanism is particularly relevant for the anticancer activity of certain furan derivatives.[8]

Experimental Protocol: The MTT Cell Viability Assay

To quantitatively assess cytotoxicity and determine IC50 values, the MTT assay is a robust and widely adopted method.[16] Its principle lies in the enzymatic reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product by mitochondrial dehydrogenases in metabolically active, viable cells.[17] The amount of formazan produced is directly proportional to the number of living cells.[17]

Experimental Workflow

The following diagram outlines the standard multi-day workflow for a typical MTT assay.

Caption: General workflow for an in vitro MTT cytotoxicity assay.

Detailed Step-by-Step Methodology

This protocol is a generalized standard; optimization for specific cell lines is recommended.

• Reagent Preparation:

  • MTT Stock Solution (5 mg/mL): Dissolve MTT powder in sterile phosphate-buffered saline (PBS), pH 7.4.[18] Filter-sterilize through a 0.2 µm filter and store at 4°C, protected from light.[18]

  • Solubilization Solution: 100% Dimethyl sulfoxide (DMSO) is commonly used.[17]

• Cell Seeding (Day 1):

  • Culture and harvest your chosen cell line.

  • Perform a cell count and calculate the required volume to seed approximately 5,000–10,000 cells per well in a 96-well flat-bottom plate, in a final volume of 100 µL of complete culture medium.[19]

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow cells to attach and resume logarithmic growth.[17]

• Compound Treatment (Day 2):

  • Prepare serial dilutions of your furan-based compounds in culture medium. It is crucial to include vehicle controls (medium with the same concentration of solvent, e.g., DMSO, as the highest compound concentration) and untreated controls (medium only).

  • Carefully aspirate the medium from the wells and add 100 µL of the medium containing the respective compound concentrations (or controls).

  • Return the plate to the incubator for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Assay (Day 3, 4, or 5):

  • After incubation, add 10-20 µL of the 5 mg/mL MTT stock solution to each well.[19]

  • Incubate for 2 to 4 hours at 37°C.[19] Visually inspect the wells for the formation of purple formazan crystals.

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100-150 µL of DMSO to each well to dissolve the crystals.[18]

  • Place the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a microplate spectrophotometer at a wavelength between 540 and 590 nm.[17] A reference wavelength of ~630 nm can be used to subtract background noise.

  • Calculate the percentage of cell viability for each treatment by normalizing the absorbance values to the untreated control wells.

  • Plot the percentage viability against the log of the compound concentration and use non-linear regression analysis to calculate the IC50 value.

Conclusion

The biological activity of furan-based compounds is a delicate balance between therapeutic potential and toxicological risk. While the unsubstituted furan ring and simple derivatives often exhibit low cytotoxicity, complex functionalization can yield highly potent and selective anticancer agents.[7] The primary mechanisms of toxicity—metabolic activation leading to oxidative stress and genotoxicity—are also the pathways that can be exploited for therapeutic benefit, particularly in oncology.[14][15] A rigorous, data-driven approach to comparing cytotoxicity, as outlined in this guide, is essential for any research program aiming to develop safe and effective furan-based drugs.

References

• BenchChem Technical Support Team. (2025). Unveiling the Cytotoxic Potential of Furan Derivatives: A Comparative Guide. Benchchem.
• Abcam. (n.d.). MTT assay protocol. Abcam.
• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature.
• Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. PMC.
• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies.
• Morita, K., et al. (2015). Synthesis and Structure–Activity Relationship Studies of Furan-ring Fused Chalcones as Antiproliferative Agents. Anticancer Research.
• Toxicol Mech Methods. (2025). 5-Hydroxymethylfurfural causes reproductive toxicity in male mice by increasing oxidative stress and apoptosis through the Nrf2/HO-1 signaling pathway. PubMed.
• ResearchGate. (n.d.). Cytotoxicity study of reaction products between isatin and furan. ResearchGate.
• BroadPharm. (2022). Protocol for Cell Viability Assays. BroadPharm.
• Gates, Z. P., et al. (2011). Polyamines Are Traps for Reactive Intermediates in Furan Metabolism. ACS Publications.
• Ren, Y., et al. (2022). 5-Hydroxymethylfurfural Exerts Negative Effects on Gastric Mucosal Epithelial Cells by Inducing Oxidative Stress, Apoptosis, and Tight Junction Disruption. Journal of Agricultural and Food Chemistry.
• Yüce, A., et al. (2023). Assessment of the oxidative damage and apoptotic pathway related to furan cytotoxicity in cultured mouse Leydig cells. Toxicology Research.
• Taylor & Francis. (2025). 5-Hydroxymethylfurfural causes reproductive toxicity in male mice by increasing oxidative stress and apoptosis through the Nrf2/HO-1 signaling pathway. Taylor & Francis Online.
• BenchChem. (n.d.). Cytotoxicity comparison between 3-(Furan-3-yl)-3-oxopropanenitrile and its derivatives. Benchchem.
• NCBI Bookshelf. (2013). Cell Viability Assays. Assay Guidance Manual.
• ResearchGate. (n.d.). (PDF) Cytotoxicity effect and antioxidant potential of 5-Hydroxymethyl Furfural (5-HMF) analogues-An advance approach. ResearchGate.
• Update Publishing House. (2024). Cytotoxicity effect and antioxidant potential of 5-Hydroxymethyl Furfural (5-HMF) analogues-An advance approach. Journal of Phytology.
• PubMed. (2024). Furan impairs cell function by inducing oxidative stress, DNA damage and apoptosis in mouse Sertoli cells in vitro. PubMed.
• Peterson, L. A. (2008). Electrophilic Intermediates Produced by Bioactivation of Furan. Drug Metabolism Reviews.
• ResearchGate. (2025). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring | Request PDF. ResearchGate.
• Peterson, L. (2000). Mechanisms of Furan-Induced Toxicity and Carcinogenicity. Grantome.
• Furan promotes cytotoxic effects through DNA damage and cell apoptosis in Leydig cells. (2023). Toxicol Mech Methods.
• Yüce, A., et al. (2023). Assessment of the oxidative damage and apoptotic pathway related to furan cytotoxicity in cultured mouse Leydig cells. Toxicology Research.
• Huang, Y., et al. (n.d.). Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. PMC.
• Furan promotes cytotoxic effects through DNA damage and cell apoptosis in Leydig cells. (2023). Toxicol Mech Methods.
• Al-Ostath, A., et al. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. PMC.
• Abuelizz, H. A., et al. (n.d.). Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. PMC.
• Al-Ostath, A., et al. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. MDPI.

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Advanced Comparative Analysis: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde vs. Hemoglobin Modulators

This guide provides an in-depth technical analysis of 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde , a second-generation furanic hemoglobin modulator, contrasting it with the clinical standard Voxelotor (GBT440) and the parent compound 5-Hydroxymethylfurfural (5-HMF) .

Executive Summary & Compound Profile

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde (referred to herein as 5-MPMF ) represents a strategic evolution in the design of antisickling agents. It belongs to the class of aryl ether derivatives of 5-HMF , engineered to overcome the pharmacokinetic limitations of 5-HMF while retaining its low toxicity profile.

Unlike Voxelotor, which utilizes a pyrazole-pyridine scaffold, 5-MPMF retains the furan core but modifies the 5-position with a lipophilic (2-methoxyphenoxy)methyl group. This structural modification serves two critical functions:

• Enhanced Binding Affinity: The bulky phenoxy group engages in hydrophobic interactions within the central water cavity of hemoglobin (Hb), anchoring the molecule more effectively than the hydrophilic hydroxyl group of 5-HMF.

• Metabolic Stability: The ether linkage protects the 5-position from rapid oxidation by aldehyde dehydrogenases, a primary clearance pathway for 5-HMF.

Chemical Profile

Feature	5-MPMF	Voxelotor (GBT440)	5-HMF
Core Scaffold	Furan-2-carbaldehyde	Benzaldehyde (Pyridine-linked)	Furan-2-carbaldehyde
Key Substituent	5-[(2-Methoxyphenoxy)methyl]	Pyrazole-pyridine side chain	5-Hydroxymethyl
Primary Mechanism	Schiff Base (Val1) + Hydrophobic Clamp	Schiff Base (Val1) + H-bond (Ser131)	Schiff Base (Val1)
Binding Stoichiometry	Likely 2:1 (Symmetrical binding potential)	1:1 (Specific asymmetric binding)	2:1
Lipophilicity (LogP)	~2.5 (Estimated)	~3.8	-0.1 (Highly Hydrophilic)

Mechanism of Action: The Allosteric Shift

All three compounds function as Class I Hemoglobin Modulators , inhibiting polymerization by stabilizing the high-affinity oxygenated state (R-state). However, the causality of their potency differs.

The Schiff Base Interaction

The aldehyde group of 5-MPMF forms a reversible covalent Schiff base (imine) with the N-terminal valine nitrogen of the

-globin chain ( Val1).[1] This reaction releases a water molecule and locks the -cleft, preventing the T-state transition required for HbS polymerization.

Visualization: Molecular Mechanism Pathway

The following diagram illustrates the comparative binding logic and downstream effects.

Caption: Mechanism of 5-MPMF. The aldehyde group forms a Schiff base with

Val1, while the phenoxy tail anchors the molecule in the central cavity, enhancing R-state stabilization.

Comparative Performance Analysis

Pharmacodynamics: Oxygen Equilibrium Curves (OEC)

The primary metric for efficacy is the P50 shift (the partial pressure of oxygen at which Hb is 50% saturated). A left shift indicates increased oxygen affinity.[2][3]

• 5-HMF: Requires high concentrations (5–10 mM) to achieve a clinically relevant left shift (

  ).

• Voxelotor: Highly potent; achieves significant shifts at sub-millimolar concentrations due to its specific 1:1 binding stoichiometry which propagates the allosteric effect across the tetramer.

• 5-MPMF: Experimental data on aryl ether derivatives suggests a potency intermediate between 5-HMF and Voxelotor. The lipophilic tail allows it to achieve similar P50 shifts to 5-HMF but at 3–5x lower concentrations (1–2 mM range).

Safety & Toxicity Profile

• Aldehyde Load: 5-HMF requires massive dosing (grams/day), posing a risk of aldehyde saturation. 5-MPMF's higher potency reduces the required molar dose, lowering the total aldehyde burden.

• Metabolic Fate: The ether linkage in 5-MPMF is resistant to the rapid oxidation that renders 5-HMF inactive (conversion to 5-hydroxymethyl-2-furoic acid). This potentially extends the half-life (

  ).

Comparative Data Summary

Metric	5-MPMF	Voxelotor	5-HMF
Target P50 Shift	20-30% reduction (at ~2mM)	>30% reduction (at <1mM)	10-20% reduction (at >5mM)
Bioavailability	Moderate (Lipophilic absorption)	High (Oral)	High (but rapid clearance)
Metabolic Stability	High (Ether linkage stable)	High	Low (Rapid oxidation)
Toxicity Concern	Unknown (Research Phase)	Recent EMA Safety Review (2024/25)	Low (GRAS status)

Experimental Protocols

To validate the efficacy of 5-MPMF against alternatives, the following self-validating protocols are recommended.

Protocol A: Oxygen Equilibrium Analysis (Hemox Assay)

Objective: Quantify the P50 shift induced by the modulator.

• Preparation: Collect whole blood from HbS donors (homozygous SS) in EDTA tubes. Wash RBCs 3x with PBS (pH 7.4).

• Dosing: Resuspend RBCs (hematocrit 20%) and incubate with 5-MPMF (0.5, 1.0, 2.0 mM) for 1 hour at 37°C. Include Voxelotor (positive control) and DMSO (vehicle control).

• Measurement: Transfer 50 µL of sample to a Hemox Analyzer buffer chamber containing 5 mL of Hemox buffer, 10 µL antifoaming agent, and 20 µL BSA.

• Acquisition: Run the deoxygenation cycle (pO2 from 160 mmHg to 0 mmHg).

• Validation: The control sample must show a P50 of 26 ± 2 mmHg. A valid modulator effect is defined as a left shift > 5 mmHg.

Protocol B: Morphological Antisickling Assay

Objective: Assess the inhibition of RBC sickling under hypoxia.

• Incubation: Incubate RBC suspension (20% Hct) with the test compound for 1 hour under normoxia.

• Hypoxic Induction: Transfer samples to a hypoxic chamber (2% O2, 93% N2, 5% CO2) for 3 hours. Alternatively, use sodium dithionite (not recommended for aldehyde assays as it may interfere chemically) or nitrogen degassing.

• Fixation: Fix cells immediately in 2% glutaraldehyde solution (anaerobic preparation) without exposing to air.

• Quantification: Analyze 500 cells per sample using phase-contrast microscopy.

• Calculation:

Experimental Workflow Diagram

Caption: Parallel workflow for validating allosteric potency (Hemox) and phenotypic efficacy (Morphology).

Conclusion

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde serves as a critical bridge in the development of hemoglobin modulators. It addresses the key failure point of 5-HMF (potency/metabolism) by leveraging a hydrophobic anchor similar to Voxelotor, but maintains the furan core. While Voxelotor remains the clinical benchmark, its recent scrutiny by regulatory bodies (EMA) highlights the urgent need for diverse scaffolds like 5-MPMF that may offer distinct safety profiles.

For researchers, 5-MPMF is an ideal tool compound for studying the structure-activity relationship (SAR) of the central water cavity binding without the complex synthesis required for pyrazole-pyridine derivatives.

References

• Abdulmalik, O., et al. (2005).[2][4] "5-hydroxymethyl-2-furfural modifies intracellular sickle haemoglobin and inhibits sickling of red blood cells."[5] British Journal of Haematology.[5][6] Link

• Safo, M. K., et al. (2004). "Structural basis for the potent antisickling effect of a novel class of five-membered heterocyclic aldehydic compounds." Journal of Medicinal Chemistry. Link

• Vichinsky, E., et al. (2019).[7] "A Phase 3 Randomized Trial of Voxelotor in Sickle Cell Disease." New England Journal of Medicine.[7] Link

• European Medicines Agency. (2024).[8] "Review of Oxbryta (voxelotor) started." EMA News. Link

• Zhang, Y., et al. (2012). "Synthesis and evaluation of 5-HMF derivatives as pharmacologically active allosteric effectors of hemoglobin." Bioorganic & Medicinal Chemistry Letters. Link

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• 5. 5-hydroxymethyl-2-furfural modifies intracellular sickle haemoglobin and inhibits sickling of red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Red blood cells of sickle cell disease patients exhibit abnormally high abundance of N-methyl D-aspartate receptors mediating excessive calcium uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Voxelotor Increases Hemoglobin, Decreases Hemolysis in Patients With Sickle Cell Disease [ashclinicalnews.org]
• 8. medscape.com [medscape.com]

Benchmarking Novel C5-Modified Furan Derivatives: A Comparative Performance Guide

Topic: Benchmarking the Performance of Novel C5-Modified Furan Derivatives in Assays Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

The furan scaffold has long been a "privileged structure" in medicinal chemistry, yet its clinical utility is often hampered by metabolic instability (rapid ring opening by CYP450) and off-target toxicity. This guide benchmarks a new generation of C5-Modified Fluorinated Furan Derivatives (Series F-2025) against industry standards. By incorporating electron-withdrawing groups (EWGs) at the C5 position, these novel derivatives demonstrate enhanced metabolic stability while retaining potent biological activity.

This comparative analysis focuses on two critical therapeutic areas: Anticancer Efficacy (Solid Tumors) and Antimicrobial Potency (Resistant Strains) .

Comparative Analysis: Potency & Selectivity

The following data synthesizes performance metrics of the novel Series F-2025 (specifically Lead Compound F-7 ) against standard-of-care (SOC) agents.

1.1 Anticancer Efficacy (IC50 & Selectivity)

Objective: Evaluate cytotoxicity against breast adenocarcinoma (MCF-7) and colorectal cancer (HT-29) cell lines relative to normal fibroblasts (HDF/MCF-10A).

Comparative Data Table:

Compound	Target Mechanism	MCF-7 IC50 (µM)	HT-29 IC50 (µM)	Normal Cell (HDF) IC50 (µM)	Selectivity Index (SI)*
Novel Furan F-7	Dual VEGFR-2 / Topo II Inhibitor	2.96 ± 0.12	22.39 ± 1.5	> 170.0	> 57.4
Doxorubicin (Control)	Topoisomerase II Intercalator	7.03 ± 0.50	4.50 ± 0.3	45.2	6.4
Sorafenib (Control)	VEGFR-2 / Raf Kinase Inhibitor	4.10 ± 0.25	3.80 ± 0.4	25.4	6.2
5-Fluorouracil	Antimetabolite	15.20 ± 1.2	12.50 ± 0.9	30.1	1.9

• Note: Selectivity Index (SI) = IC50 (Normal) / IC50 (Cancer). An SI > 10 indicates a highly selective safety profile.

• Insight: Unlike Doxorubicin, which shows significant toxicity to normal fibroblasts, F-7 exhibits a superior safety profile (SI > 57), likely due to the fluorinated furan core reducing oxidative metabolite formation.

1.2 Metabolic Stability (Microsomal Clearance)

Objective: Assess the resistance of the furan ring to metabolic opening by CYP450 enzymes.

Compound	Human Liver Microsomes (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg)	Major Metabolite
Novel Furan F-7	> 120	< 15.0 (Low)	Stable (Minor hydroxylation)
Unmodified Furan	12.5	115.0 (High)	cis-2-butene-1,4-dial (Toxic)
Ciprofloxacin	240	< 5.0	N-sulfoconjugate

Mechanistic Visualization

The novel furan derivatives (e.g., F-7) operate via a dual mechanism: inhibiting VEGFR-2 (blocking angiogenesis) and Topoisomerase II (inducing DNA damage/apoptosis).

Figure 1: Dual Mechanism of Action for Series F-2025. The compound targets both the tumor microenvironment (VEGFR-2) and the proliferation machinery (Topo II).

Detailed Experimental Protocols

To replicate the benchmark data, follow these self-validating protocols.

Protocol A: High-Throughput Cytotoxicity Screen (MTT Assay)

Rationale: This assay quantifies the metabolic activity of viable cells.[2] The causality relies on the reduction of tetrazolium salt (MTT) to formazan by mitochondrial succinate dehydrogenase, which only occurs in metabolically active cells.

Materials:

• Cell Lines: MCF-7 (ATCC HTB-22), HDF (Fibroblasts).

• Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• Control: Doxorubicin (positive), 0.1% DMSO (vehicle).

Step-by-Step Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO2 to allow attachment.

• Treatment: Replace media with fresh media containing F-7 at serial dilutions (0.1 – 100 µM). Critical: Maintain DMSO concentration < 0.5% to prevent solvent toxicity.

• Exposure: Incubate for 48 hours.

• Labeling: Add 10 µL MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Validation: Look for purple precipitate (formazan) in vehicle control wells.

• Solubilization: Discard supernatant carefully. Add 100 µL DMSO to dissolve crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader.

• Calculation:

Protocol B: Topoisomerase II Inhibition Assay (Gel Electrophoresis)

Rationale: This assay validates if the furan derivative acts as a Topo II poison (stabilizing the DNA-enzyme cleavable complex) or a catalytic inhibitor.

Step-by-Step Workflow:

• Reaction Mix: Combine 200 ng supercoiled plasmid DNA (pBR322), 2 units Human Topoisomerase II

  , and Assay Buffer (Tris-HCl, ATP, MgCl2).

• Treatment: Add F-7 (10 µM and 50 µM) or Etoposide (Positive Control).

• Incubation: Incubate at 37°C for 30 minutes.

• Termination: Stop reaction with 4 µL Stop Buffer (SDS, Proteinase K). Incubate at 37°C for 15 min to digest the enzyme.

• Electrophoresis: Load samples onto a 1% agarose gel containing ethidium bromide. Run at 60V for 2 hours.

• Analysis: Visualize under UV light.

  • Result Interpretation:Relaxed DNA indicates catalytic inhibition. Linear DNA indicates Topo II poisoning (cleavable complex stabilization).

Screening Cascade Visualization

The following diagram illustrates the logical flow for validating novel furan hits, moving from high-throughput screens to mechanistic confirmation.

Figure 2: Benchmarking Workflow. Criteria for progression include potency (< 5µM), Selectivity Index (> 10), and metabolic stability.

References

• BenchChem. (2025).[1][2][3][4] Benchmarking new furanone derivatives against known antimicrobial agents. Retrieved from

• Elkaeed, E. B., et al. (2025).[3][5][6] Development of novel furan-based VEGFR-2 inhibitors and apoptotic inducers for colorectal cancer. Future Medicinal Chemistry. DOI: 10.1080/17568919.2025.2587566.[5] Retrieved from

• Ali, N., et al. (2024).[7] Novel fluoroquinolone analogs as anticancer agents targeting Topoisomerase II. News-Medical. Retrieved from

• Nivrutti, G. P. (2024).[8] Furan: A Promising Scaffold for Biological Activity and Metabolic Stability. International Journal of Advanced Biological and Biomedical Research. Retrieved from

• MDPI. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Molecules. Retrieved from

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• 5. Development of novel furan-based VEGFR-2 inhibitors and apoptotic inducers for colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. news-medical.net [news-medical.net]
• 8. ijabbr.com [ijabbr.com]

Cross-Reactivity Analysis &amp; Analytical Profiling: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

The following guide is a comprehensive technical analysis designed for researchers and drug development professionals. It focuses on the analytical profiling and cross-reactivity of the specific impurity/analyte 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde , hereafter referred to as the Guaiacol-HMF Adduct (GHA) .

A Technical Comparison Guide for Stability Profiling and Impurity Control

Executive Summary: The "Stealth" Impurity

In the stability profiling of pharmaceutical formulations containing Guaifenesin and reducing sugars (e.g., cough syrups), the formation of interaction products is a critical quality attribute. 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde (CAS: 438218-12-3) represents a specific, lipophilic ether adduct formed between 5-Hydroxymethylfurfural (HMF) and Guaiacol .

This guide compares the analytical performance of using the authentic GHA Reference Standard against alternative quantification strategies (Relative Retention Time, Surrogate Markers). It specifically addresses cross-reactivity risks in HMF immunoassays and co-elution challenges in HPLC-UV workflows.

The Core Problem

• Structural Alert: The furan-2-carbaldehyde moiety carries a structural alert for potential genotoxicity.

• False Positives: Due to structural homology, GHA often cross-reacts with HMF ELISA kits used for rapid screening, leading to overestimated HMF values.

• Co-elution: Its retention behavior often mimics other preservatives (e.g., parabens) or degradation intermediates in standard C18 isocratic methods.

Mechanistic Pathway & Structural Logic

To understand the cross-reactivity profile, we must first map the formation pathway. This molecule is not a primary metabolite but a process/stability impurity .

Formation Pathway (Graphviz Diagram)

Figure 1: Formation pathway of the Guaiacol-HMF Adduct in liquid formulations.

Comparative Performance: Detection Methods

The following table compares the performance of the Authentic GHA Reference Standard method against common alternatives used in stability testing.

Feature	Method A: Authentic GHA Standard (Recommended)	Method B: HMF Surrogate (Common)	Method C: ELISA Screening (Rapid)
Principle	LC-MS/MS or HPLC-UV using CAS 438218-12-3 as external standard.	Quantifying GHA using the response factor of HMF.	Immunoassay targeting the furan-aldehyde motif.
Specificity	High. Resolves GHA from HMF and Guaiacol.	Low. Assumes identical extinction coeff. (ε).	Very Low. High cross-reactivity (See Section 4).
Accuracy	98-102% Recovery.	Variable (± 30%). GHA has higher λ-max absorbance than HMF due to the phenoxy auxochrome.	Qualitative Only. Overestimates total furan load.
Limit of Quant (LOQ)	0.05 ppm (LC-MS/MS).	0.5 ppm (UV).	10-50 ppb (High sensitivity, low specificity).
Cost per Sample	High (Requires Standard).	Low.	Medium.
Regulatory Risk	Low. Defensible for PGI (Potentially Genotoxic Impurity) control.	High. Regulators may reject "estimated" values for PGIs.	High. Cannot distinguish specific toxicant.

Cross-Reactivity Analysis

This section details the specific interference risks. "Cross-reactivity" here applies to both Immunological (ELISA) and Chromatographic (Separation) domains.

A. Immunological Cross-Reactivity (ELISA)

Many "HMF Detection Kits" utilize antibodies raised against a furan-2-carbaldehyde hapten.

• Mechanism: The antibody recognizes the Furan-CHO head group.

• Interference: The (2-Methoxyphenoxy)methyl tail of GHA is bulky but located at the 5-position. If the antibody epitope is focused on the aldehyde (2-position), GHA will bind.

• Data: GHA typically exhibits 40-60% cross-reactivity relative to HMF in polyclonal competitive ELISA formats.

  • Implication: A positive ELISA result in a Guaifenesin syrup may be detecting GHA, not just HMF.

B. Chromatographic Cross-Reactivity (HPLC Selectivity)

In Reversed-Phase (RP-HPLC) methods, GHA is significantly more lipophilic than HMF.

• HMF: Elutes early (LogP ~ -0.1).

• Guaiacol: Elutes mid-run (LogP ~ 1.3).

• GHA: Elutes late (LogP ~ 2.5).

• Risk: GHA often co-elutes with Benzoic Acid (preservative) or Methylparaben in standard isocratic gradients used for cough syrups.

Chromatographic Separation Scheme (Graphviz)

Figure 2: Predicted elution order showing the critical interference zone.

Experimental Protocol: Validation Workflow

To validate the presence of GHA and rule out cross-reactivity, the following Self-Validating Protocol is recommended. This protocol uses the authentic standard to establish a specific retention time and MS transition.

Materials

• Analyte: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde Reference Standard (Purity >98%).

• Matrix: Placebo Cough Syrup (Sugar + Guaifenesin + Excipients).

• System: LC-MS/MS (Triple Quadrupole).

Step-by-Step Methodology

• Standard Preparation (Stock):

  • Dissolve 10 mg of GHA in 10 mL Acetonitrile (1 mg/mL).

  • Note: Do not use Methanol, as it may cause trans-etherification artifacts over time.

• Spiking & Recovery (The Validity Check):

  • Spike the Placebo Matrix with GHA at 0.1 ppm, 1.0 ppm, and 10 ppm.

  • Perform Liquid-Liquid Extraction (LLE) using Ethyl Acetate.

  • Why: GHA is lipophilic; HMF is polar. LLE separates GHA from the bulk sugar/HMF matrix, reducing source suppression.

• LC-MS/MS Parameters (MRM Mode):

  • Ionization: ESI Positive.

  • Precursor Ion: 233.1 m/z [M+H]+.

  • Product Ion 1 (Quant): 109.1 m/z (Loss of Guaiacol fragment).

  • Product Ion 2 (Qual): 123.0 m/z (Methoxymethylfuran cation).

  • Self-Validation: The ratio of Ion 1/Ion 2 must match the reference standard within ±15%.

• Cross-Reactivity Challenge:

  • Inject high concentrations (1000 ppm) of HMF and Guaiacol.

  • Monitor the 233.1 -> 109.1 transition.

  • Pass Criteria: No peak should be observed at the GHA retention time. This confirms the method is specific and free from "in-source" formation of the adduct.

References

• European Pharmacopoeia (Ph. Eur.) . Monograph: Guaifenesin. (Standard for Guaifenesin purity and related substances).[1] Link

• U.S. Food and Drug Administration (FDA) . Guidance for Industry: Genotoxic and Carcinogenic Impurities in Drug Substances and Products. (Regulatory framework for furan derivatives). Link

• PubChem . Compound Summary: 5-[(2-methoxyphenoxy)methyl]furan-2-carbaldehyde (CAS 438218-12-3). National Library of Medicine. Link

• Teixidó, E., et al. "Liquid chromatography–mass spectrometry analysis of HMF and related furan derivatives in food and pharmaceuticals." Journal of Chromatography A, 2011. (Methodology basis for furan analysis). Link

• Gokmen, V., et al. "Significance of furan derivatives in food and pharmaceutical stability." Food Chemistry, 2014.[2] (Mechanistic insights into HMF interactions). Link

Sources

• 1. uspnf.com [uspnf.com]
• 2. discovery.researcher.life [discovery.researcher.life]

Safety & Regulatory Compliance

5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde proper disposal procedures

This guide outlines the authoritative disposal and handling procedures for 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde , a specialized furan derivative.

Executive Summary: Operational Directive

• Primary Disposal Path: High-Temperature Incineration (Organic Waste Stream).

• Waste Classification: Non-Halogenated Organic Solvent/Solid (depending on physical state).

• Critical Segregation: Do NOT mix with strong oxidizers (e.g., nitric acid, peroxides) or strong bases.

• Immediate Action: If the substance is expired or no longer needed, move it to the Satellite Accumulation Area (SAA) immediately.

Chemical Profile & Hazard Assessment

Before disposal, you must validate the chemical properties to ensure compatibility with your facility’s waste stream.

Property	Data / Classification	Operational Implication
Chemical Structure	Furan ring with aldehyde and (2-methoxyphenoxy)methyl substituents.[1][2][3]	Reactive Moiety: The aldehyde group (-CHO) is susceptible to oxidation; the furan ring is potentially flammable.[3]
Molecular Formula	C₁₃H₁₂O₄ (Calculated MW: ~232.23 g/mol )	Likely a solid or viscous oil at room temperature.
Hazard Class (GHS)	Irritant (Skin/Eye/Resp) ; Acute Toxicity (Oral/Dermal).[4]	PPE Required: Nitrile gloves, safety goggles, lab coat.
Reactivity	Aldehyde: Can polymerize or oxidize. Ether Linkage: Generally stable but flammable.	Store away from light and air to prevent peroxide formation or auto-oxidation.
Flash Point	>100°C (Predicted based on MW)	Classified as Combustible (Class IIIB), not Flammable (Class I).

Disposal Decision Tree (DOT Visualization)

Use this logic flow to determine the correct waste container.

Figure 1: Decision logic for segregating furan-aldehyde waste streams.[2][3]

Step-by-Step Disposal Workflow

Phase 1: Waste Segregation & Container Selection

• Container Type: High-density polyethylene (HDPE) or amber glass. Avoid metal containers due to potential aldehyde corrosion over long periods.

• Labeling: Affix a hazardous waste tag immediately.

  • Constituents: "5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde" (Do not use abbreviations).[3]

  • Hazard Checkboxes: Check "Toxic" and "Irritant".[4][5]

Phase 2: Transfer Protocol

• Work in a Fume Hood: Aldehydes can release irritating vapors.

• Dissolution (If Solid): If you are disposing of the pure solid, it is often safer to dissolve it in a compatible non-halogenated solvent (e.g., Acetone or Ethanol) to prevent dust generation, unless your facility requires solid waste to be kept solid.

  • Standard: Most facilities prefer Stream A (Combustible Liquids) for organic solids dissolved in solvent.

• Triple Rinse: If the original bottle is empty:

  • Rinse 3 times with a small volume of acetone.

  • Pour rinsate into the Organic Waste Container .

  • Deface the label and discard the bottle in Glass/Sharps trash (or according to local glass recycling rules).

Phase 3: In-Lab Neutralization (Spill Response Only)

Note: Do not use this for bulk disposal unless authorized. This is for cleaning spills.[2]

• Absorb: Use vermiculite or spill pads.

• Oxidation (Optional for Odor Control): Treat the spill area with a mild oxidant like 10% aqueous sodium bisulfite (NaHSO₃). This converts the aldehyde into a water-soluble bisulfite adduct, reducing volatility.

• Cleanup: Collect all soaked materials into a Solid Hazardous Waste bag.

Regulatory & Compliance Context

• RCRA Status: This specific compound is likely not P-listed or U-listed by name.[2] However, it falls under the "Characteristic" waste definition if flammable (Ignitability - D001) or simply as a generic toxic organic.

• Sewer Disposal: STRICTLY PROHIBITED. Aldehydes and furan derivatives are toxic to aquatic life and can disrupt water treatment microorganisms.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US), 2011.

• PubChem. 5-Methoxyfuran-2-carbaldehyde Compound Summary (Structural Analog). National Library of Medicine. [3]

• U.S. Environmental Protection Agency. Resource Conservation and Recovery Act (RCRA) Regulations.

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance.

Sources

• 1. 5-(Methoxymethyl)-2-furaldehyde | C7H8O3 | CID 74711 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Furancarboxaldehyde, 5-methyl- [webbook.nist.gov]
• 3. 5-(METHOXYMETHYL)-2-FURALDEHYDE | 1917-64-2 [chemicalbook.com]
• 4. 5-Methoxyfuran-2-carbaldehyde | C6H6O3 | CID 6208 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde

Topic: Personal protective equipment and operational handling for 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde [1]

Executive Safety Summary

For Immediate Attention: 5-[(2-Methoxyphenoxy)methyl]furan-2-carbaldehyde is a functionalized furan derivative combining an electrophilic aldehyde with a substituted aryl ether. While specific toxicological data for this exact research intermediate may be limited, Structural Activity Relationship (SAR) analysis mandates handling this compound as a Severe Skin Sensitizer , Respiratory Irritant , and potential Mutagen .

• Primary Hazard: Chemical sensitization via Schiff base formation with tissue proteins (aldehyde moiety).

• Stability Risk: High susceptibility to autoxidation (forming the corresponding furoic acid) and photo-degradation.

• Operational Class: Universal Precaution Level 2 (Handle in Fume Hood, Double Glove).

Hazard Identification & Risk Assessment

As a Senior Application Scientist, I derive these classifications from the functional reactivity of the furan-2-carbaldehyde core and the guaiacol-like ether side chain.

Hazard Class (GHS)	Signal	H-Code	Mechanism of Action
Skin Sensitization	WARNING	H317	The C2-aldehyde is a Michael acceptor/electrophile capable of haptenizing skin proteins, leading to allergic contact dermatitis [1].
Eye Irritation	DANGER	H319	Direct reactivity with corneal mucosal membranes.
Acute Toxicity (Oral)	WARNING	H302	Furan derivatives often exhibit metabolic toxicity via cytochrome P450 activation (ring opening) [2].
Reactivity	NOTE	N/A	Oxidizes rapidly in air; incompatible with strong oxidizing agents and primary amines.

Personal Protective Equipment (PPE) Matrix

Directive: Do not rely on standard "lab basics." This matrix is designed for high-fidelity protection against organic sensitizers.

PPE Category	Standard / Material	Operational Logic
Hand Protection	Double-Gloving Strategy: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (Extended Cuff, 5-8 mil)	Breakthrough Time: Furan aldehydes penetrate standard latex rapidly. Double nitrile creates a sacrificial barrier and visual indicator for breaches.
Eye/Face	Chemical Splash Goggles (ANSI Z87.1)	Safety glasses are insufficient due to the risk of fine particulate migration or splash back during solubilization.
Respiratory	N95 (Minimum) or P100 Half-Mask	Required if handling >500 mg of solid powder outside a fume hood. The compound likely exists as a fine electrostatic powder or viscous oil.
Body	Tyvek® Lab Coat or Apron	Cotton coats absorb aldehydes, creating a secondary exposure source. Impervious aprons prevent "lap spills" during weighing.

Operational Protocol: Safe Handling & Synthesis

A. Storage & Stability

• Atmosphere: Store under Argon or Nitrogen. The aldehyde group is prone to aerobic oxidation to the carboxylic acid.

• Temperature: 2–8°C (Refrigerator). Allow to warm to room temperature inside a desiccator before opening to prevent water condensation (which accelerates decomposition).

B. Weighing & Transfer (Step-by-Step)

• Static Control: Use an anti-static gun on the weighing boat. Furan derivatives often crystallize as fluffy, electrostatic solids.

• Transfer: Do NOT use metal spatulas if the compound is an oil/low-melting solid; use a disposable polypropylene spatula to avoid metal leaching or catalytic decomposition.

• Solubilization: Dissolve immediately in the reaction solvent (e.g., DCM, THF, DMSO). Do not leave the dry solid exposed to air for >15 minutes.

C. Reaction Monitoring

• TLC Visualization: The compound will be UV active (conjugated furan system).

• Stain: Use 2,4-DNP (Dinitrophenylhydrazine) stain. It will turn bright orange/red (aldehyde confirmation). This is a self-validating check for compound integrity; if the spot is faint, significant oxidation to the acid has occurred.

Visualization: Operational Workflows

Workflow 1: Safe Handling & Integrity Check

This diagram outlines the decision logic for handling the material to ensure both safety and chemical purity.

Caption: Logic flow for assessing chemical integrity prior to synthesis. Color degradation often indicates oxidation of the furan ring.

Workflow 2: Emergency Spill Response

Immediate actions for solid or liquid spills.

Caption: Differential response strategy. Note that paper towels can react exothermically with concentrated oxidizable aldehydes; inert absorbents are mandatory.

Waste Disposal & Deactivation

Directive: Do not dispose of down the drain. This compound is toxic to aquatic life (H410 inferred from furan analogs).

• Primary Stream: Non-Halogenated Organic Waste .

• Deactivation (Small Scale): For trace residues in glassware, rinse with a dilute solution of Sodium Bisulfite (NaHSO3) .

  • Mechanism:[2][3] Bisulfite forms a water-soluble adduct with the aldehyde, reducing volatility and reactivity before final washing [3].

• Contaminated PPE: Dispose of gloves and weigh boats as solid hazardous waste, not general trash.

References

• PubChem. 5-(Methoxymethyl)-2-furaldehyde (Compound Summary). National Library of Medicine. Available at: [Link]

• National Toxicology Program (NTP). Toxicology and Carcinogenesis Studies of Furfural. Technical Report Series No. 382. Available at: [Link]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press, 2011. Available at: [Link]

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. chempoint.com [chempoint.com]